3-(2-Chloro-1H-imidazol-5-yl)piperidine

Core Science & Biosynthesis

An In-depth Technical Guide to 3-(2-Chloro-1H-imidazol-5-yl)piperidine: Physicochemical Properties, Synthesis, and Pharmacological Outlook

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted physicochemical properties, a plausible synthetic route, and the potential pharmacological applications of 3-(2-Chloro-1H-imidazol-5-yl)piperidine. Due to the limited availability of direct experimental data for this specific molecule, this document leverages established knowledge of structurally related imidazole and piperidine derivatives to construct a scientifically grounded profile. The insights presented herein are intended to serve as a valuable resource for researchers and drug development professionals interested in the exploration of novel heterocyclic compounds. We will delve into the rationale behind experimental design and data interpretation, fostering a deeper understanding of this promising chemical entity.

Introduction: The Significance of Imidazole and Piperidine Moieties in Medicinal Chemistry

The constituent rings of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, namely imidazole and piperidine, are privileged structures in medicinal chemistry, appearing in a vast array of approved pharmaceuticals.[1][2] The imidazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is a key component in drugs targeting a wide range of biological targets. Its ability to act as a proton donor or acceptor and to coordinate with metal ions makes it a versatile pharmacophore.[3][4][5] Similarly, the piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, is a common scaffold in centrally acting drugs due to its ability to confer favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1][2][6]

The combination of a chloro-substituted imidazole and a piperidine ring in 3-(2-Chloro-1H-imidazol-5-yl)piperidine suggests a molecule with potential for unique pharmacological activity. The chlorine atom can modulate the electronic properties of the imidazole ring and provide a site for further chemical modification.[4] This guide will explore the predicted characteristics of this compound, offering a roadmap for its synthesis and potential therapeutic investigation.

Predicted Physicochemical Properties

Property	Predicted Value/Range	Rationale and Comparative Analysis
Molecular Formula	C₈H₁₂ClN₃	Based on the chemical structure.
Molecular Weight	~185.66 g/mol	Calculated from the molecular formula.[7][8]
pKa	Imidazole NH: ~6-7; Piperidine NH: ~10-11	The imidazole pKa is influenced by the electron-withdrawing chloro group. The piperidine nitrogen is a typical secondary amine.[6]
logP	1.5 - 2.5	The combination of the relatively polar imidazole and piperidine rings with the lipophilic chloro substituent suggests a moderate octanol-water partition coefficient. Similar structures like 3-(2-Propyl-1H-imidazol-1-yl)piperidine have a calculated logP of 1.76.[9]
Solubility	Likely soluble in polar organic solvents and aqueous acidic solutions.	The presence of two basic nitrogen atoms suggests that the compound will form salts in acidic media, enhancing aqueous solubility. Solubility in non-polar organic solvents is expected to be moderate.
Hydrogen Bond Donors	2 (Imidazole NH, Piperidine NH)	These groups can participate in hydrogen bonding interactions with biological targets.
Hydrogen Bond Acceptors	2 (Imidazole N, Piperidine N)	The nitrogen atoms can act as hydrogen bond acceptors.

Proposed Synthesis and Purification

A plausible synthetic route for 3-(2-Chloro-1H-imidazol-5-yl)piperidine can be designed based on established methods for the synthesis of substituted imidazoles and the coupling of heterocyclic rings. The following multi-step synthesis is proposed:

Synthesis Workflow

Caption: Proposed synthetic workflow for 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of the Imidazole Ring

The imidazole core can be constructed via a number of established methods. One common approach is the condensation of a 1,2-dicarbonyl compound with an aldehyde and ammonia (or an ammonium salt). For the synthesis of a 5-substituted imidazole, a suitable starting material would be a protected 3-aminopropanal derivative.

Step 2: Chlorination of the Imidazole Ring

The synthesized imidazole intermediate can be chlorinated at the 2-position using a suitable chlorinating agent such as N-chlorosuccinimide (NCS) or sulfuryl chloride (SO₂Cl₂). The reaction conditions, including solvent and temperature, would need to be optimized to achieve selective chlorination.

Step 3: N-Alkylation with a Protected Piperidine Derivative

The 2-chloroimidazole intermediate can then be coupled with a protected 3-halopiperidine or a piperidine derivative with a suitable leaving group at the 3-position. A common protecting group for the piperidine nitrogen is the tert-butoxycarbonyl (Boc) group, which can be removed under acidic conditions in the final step. The reaction is typically carried out in the presence of a base, such as potassium carbonate or sodium hydride, in a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile.

Step 4: Deprotection and Purification

The final step involves the removal of the protecting group from the piperidine nitrogen. For a Boc group, this is typically achieved by treatment with a strong acid like trifluoroacetic acid (TFA) or hydrochloric acid in a suitable solvent. The crude product can then be purified using techniques such as column chromatography or recrystallization to yield the desired 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Potential Pharmacological Profile and Mechanism of Action

The structural features of 3-(2-Chloro-1H-imidazol-5-yl)piperidine suggest several potential pharmacological applications. The presence of the piperidine moiety often confers activity on the central nervous system (CNS).[10] Furthermore, substituted imidazoles are known to exhibit a wide range of biological activities, including as enzyme inhibitors and receptor modulators.[3][5]

Hypothesized Mechanism of Action

A potential mechanism of action for this compound could involve its interaction with neurotransmitter receptors or enzymes in the CNS. The imidazole ring could act as a bioisostere for other aromatic systems or participate in key binding interactions, while the piperidine ring could anchor the molecule within a receptor binding pocket.

Caption: Hypothesized binding interactions of the compound with a biological target.

Potential Therapeutic Areas

Based on the activities of related compounds, 3-(2-Chloro-1H-imidazol-5-yl)piperidine could be investigated for its potential in the following therapeutic areas:

• Neurodegenerative Diseases: The neuroprotective potential of piperidine derivatives is an active area of research.

• Pain Management: Imidazole-containing compounds have been explored as analgesics.

• Oncology: Certain chloro-substituted heterocyclic compounds have demonstrated anti-cancer properties.[11]

• Infectious Diseases: The imidazole scaffold is present in many antifungal and antibacterial agents.

Conclusion and Future Directions

This technical guide has provided a predictive yet scientifically rigorous overview of 3-(2-Chloro-1H-imidazol-5-yl)piperidine. While direct experimental data is currently lacking, the analysis of its structural components and comparison with related molecules suggest that this compound warrants further investigation. The proposed synthetic route offers a practical starting point for its chemical synthesis. Subsequent in-vitro and in-vivo studies will be crucial to validate its predicted physicochemical properties and to explore its pharmacological potential. The unique combination of a chloro-imidazole and a piperidine moiety holds promise for the discovery of novel therapeutic agents.

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• Journal of Young Pharmacists. (2024, June 3). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives.
• SynQuest Laboratories, Inc. 4-(1-Methyl-1H-imidazol-2-yl)piperidine hydrochloride.
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Whitepaper: 3-(2-Chloro-1H-imidazol-5-yl)piperidine as a Privileged Scaffold in Medicinal Chemistry

Executive Summary: The Convergence of Two Privileged Pharmacophores

In small-molecule drug discovery, the strategic fusion of distinct pharmacophores often yields scaffolds with superior physicochemical and pharmacokinetic profiles. The molecule 3-(2-chloro-1H-imidazol-5-yl)piperidine represents a highly engineered structural core. It merges the aqueous solubility and vector-directing properties of a piperidine ring with the precise hydrogen-bonding and metabolic resilience of a 2-chloroimidazole moiety. This technical guide explores the structural rationale, synthetic methodology, and in vitro profiling protocols required to leverage this scaffold in modern drug development.

Structural and Physicochemical Rationale

The Piperidine Core: Piperidine is ranked as the most frequently utilized nitrogen heterocycle in U.S. FDA-approved drugs [1]. Its saturated nature provides rich three-dimensional (sp³) character, which statistically correlates with higher clinical success rates. The basic amine (pKa ~9.5) ensures excellent aqueous solubility and frequently acts as an anchor for salt-bridge formation with conserved acidic residues (e.g., Aspartate) in G-protein coupled receptors (GPCRs).

The 2-Chloroimidazole Moiety: While unsubstituted imidazoles are classic bioisosteres for amides and aromatic rings, they suffer from two major liabilities: high basicity (leading to off-target hERG channel inhibition) and susceptibility to cytochrome P450 (CYP)-mediated oxidation at the electron-rich C2 position. The introduction of a chlorine atom at the C2 position elegantly solves both issues. As demonstrated in the development of histamine H3 receptor antagonists [2], the electron-withdrawing halogen significantly lowers the imidazole pKa, while sterically shielding the carbon from oxidative metabolism.

Table 1: Physicochemical Properties Comparison

Property	3-(1H-imidazol-5-yl)piperidine	3-(2-Chloro-1H-imidazol-5-yl)piperidine	Rationale for Shift
Imidazole pKa	~6.8	~4.5	Electron-withdrawing effect of C2-Cl reduces basicity, minimizing hERG liability.
Piperidine pKa	~9.5	~9.2	Minimal inductive effect through the C3 aliphatic linkage; retains primary salt-bridge capability.
LogD (pH 7.4)	-0.5	+0.8	Increased lipophilicity improves membrane permeability and blood-brain barrier (BBB) penetration.
CYP450 Stability	Low (T1/2 < 15 min)	High (T1/2 > 60 min)	Steric and electronic shielding of the C2 position prevents CYP-mediated oxidation.

Synthetic Methodology and Regiocontrol

The synthesis of this scaffold requires precise regiocontrol to ensure the imidazole is functionalized exclusively at the C2 position without over-chlorination or degradation of the piperidine core.

Figure 1: Step-by-step synthetic workflow for the scaffold.

Step-by-Step Synthetic Protocol

Note: This protocol is designed as a self-validating system, incorporating analytical checkpoints to ensure reaction fidelity.

• Ketone Formation: React N-Boc-nipecotic acid with N,O-dimethylhydroxylamine hydrochloride using EDCI and HOBt to form the Weinreb amide. Treat with methylmagnesium bromide (MeMgBr) at 0°C.

  • Causality: The stable chelate of the Weinreb intermediate prevents over-addition of the Grignard reagent, ensuring the reaction stops cleanly at the methyl ketone stage rather than forming a tertiary alcohol.

  • Validation Checkpoint: LC-MS must confirm the [M+H]⁺ peak for the ketone.

• Alpha-Bromination: Treat the ketone with bromine (Br₂) in acetic acid at room temperature to yield the alpha-bromoketone.

• Imidazole Annulation: Heat the alpha-bromoketone with formamidine acetate in liquid ammonia at 120°C (in a sealed pressure vessel) for 12 hours.

  • Validation Checkpoint: The formation of the unsubstituted imidazole is confirmed by ¹H NMR (appearance of two distinct aromatic singlets at ~7.6 ppm and ~6.9 ppm).

• Regioselective C2-Chlorination: Dissolve the intermediate in anhydrous THF and cool to -78°C. Add n-butyllithium (1.1 eq) dropwise to selectively deprotonate the most acidic C2 proton. After 30 minutes, add a solution of hexachloroethane (1.2 eq) in THF [2].

  • Causality: Direct electrophilic chlorination (e.g., with NCS) often yields intractable mixtures of mono- and di-chlorinated products. Hexachloroethane acts as a mild, sterically bulky electrophilic chlorine source, ensuring exclusive C2-chlorination without reacting at the C4/C5 positions.

  • Validation Checkpoint: LC-MS must reveal a characteristic 3:1 isotopic pattern (³⁵Cl:³⁷Cl) at the new [M+H]⁺ mass. ¹H NMR will show the disappearance of the C2 proton singlet.

• Deprotection: Treat with 20% Trifluoroacetic acid (TFA) in dichloromethane (DCM) for 2 hours at room temperature to remove the Boc group.

  • Causality: TFA is preferred over strong aqueous acids (like HCl) to prevent any potential hydrolytic cleavage or ring-opening side reactions that could compromise the basic amine.

Target Engagement and Pharmacophore Modeling

The 3-(2-chloro-1H-imidazol-5-yl)piperidine scaffold is highly privileged for targeting aminergic GPCRs. The spatial arrangement allows the piperidine nitrogen to mimic the primary amine of endogenous ligands, while the imidazole ring engages in critical hydrogen bonding with transmembrane (TM) helices.

Figure 2: Pharmacophore binding model and metabolic shielding.

In Vitro Profiling: Microsomal Stability Protocol

To empirically validate the causality of the C2-chlorine substitution in preventing CYP-mediated oxidation, a Human Liver Microsome (HLM) stability assay must be executed.

Step-by-Step HLM Protocol

• Preparation: Prepare a 10 mM stock of the test scaffold in DMSO. Dilute to a 1 µM working concentration in 100 mM potassium phosphate buffer (pH 7.4).

• Control Assignment (Self-Validation): Include Verapamil (high clearance, rapid degradation) and Warfarin (low clearance, stable) as positive and negative controls. This strictly validates the metabolic competency of the specific HLM batch used.

• Incubation: Combine the test compound (1 µM) with pooled HLMs (0.5 mg/mL protein concentration) in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Initiation: Initiate the reaction by adding NADPH (1 mM final concentration).

  • Causality: NADPH is the essential electron-donating cofactor for CYP450 enzymes; its precise addition strictly controls the start time (T=0) of Phase I oxidative metabolism.

• Quenching & Time-Course: At time points 0, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: The organic solvent instantly denatures the CYP enzymes, halting the reaction, while simultaneously precipitating proteins to ensure a clean injection for LC-MS/MS.

• Analysis: Centrifuge the plate at 4000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS (MRM mode). Calculate the half-life (T1/2) and intrinsic clearance (CL_int) based on the log-linear depletion of the parent compound.

Conclusion

The 3-(2-chloro-1H-imidazol-5-yl)piperidine scaffold exemplifies the power of rational structural engineering in medicinal chemistry. By combining the pharmacokinetic robustness of a piperidine ring with the finely tuned electronic and steric properties of a 2-chloroimidazole, drug developers can circumvent common metabolic liabilities while maintaining high-affinity target engagement.

References

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649.[Link]

• Mani, N. S., Jablonowski, J. A., & Jones, T. K. (2004). A Scalable Synthesis of a Histamine H3 Receptor Antagonist. The Journal of Organic Chemistry, 69(23), 8115-8117.[Link]

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The Pivotal Role of the 3-(2-Chloro-1H-imidazol-5-yl)piperidine Scaffold in Advancing Histamine Receptor Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The intersection of the piperidine and imidazole heterocyclic systems has yielded a plethora of pharmacologically active agents, particularly within the domain of histamine receptor modulation. This technical guide delves into the core significance of the 3-(2-Chloro-1H-imidazol-5-yl)piperidine scaffold, a structure of considerable interest in the exploration of histamine receptor antagonists and agonists. While direct, comprehensive data on this specific molecule remains emergent, this document synthesizes current knowledge from closely related analogs to provide a predictive framework for its utility. By examining the established structure-activity relationships (SAR) of piperidine and chloro-imidazole moieties at histamine receptors, particularly the H3 subtype, we will illuminate the potential of this scaffold as a powerful tool for discovery and a potential lead for novel therapeutics. This guide will further provide detailed experimental protocols, enabling researchers to effectively probe the activity of this and similar compounds.

Introduction: The Strategic Combination of Piperidine and Imidazole

The piperidine ring is a privileged scaffold in medicinal chemistry, renowned for its ability to confer favorable pharmacokinetic properties and to serve as a versatile anchor for interacting with a wide array of biological targets.[1][2] Its conformational flexibility allows it to adopt optimal geometries for receptor binding.[3] The imidazole nucleus, a key component of histamine itself, provides a critical anchor for interaction with histamine receptors. The strategic combination of these two moieties has been a cornerstone in the development of potent and selective histamine H3 receptor ligands.[4][5]

The introduction of a chloro-substituent on the imidazole ring is a common medicinal chemistry strategy to modulate electronic properties, metabolic stability, and receptor affinity.[6] Therefore, the 3-(2-Chloro-1H-imidazol-5-yl)piperidine structure represents a logical and compelling target for investigation in histamine receptor research.

The Histamine H3 Receptor: A Key Therapeutic Target

The histamine H3 receptor is a G protein-coupled receptor (GPCR) primarily expressed in the central nervous system (CNS).[5] It functions as a presynaptic autoreceptor on histaminergic neurons, regulating the synthesis and release of histamine. Additionally, it acts as a heteroreceptor on other non-histaminergic neurons, modulating the release of various neurotransmitters, including acetylcholine, dopamine, norepinephrine, and serotonin.[2] This unique physiological role has positioned the H3 receptor as a promising therapeutic target for a range of neurological and psychiatric disorders, such as Alzheimer's disease, attention deficit hyperactivity disorder (ADHD), schizophrenia, and narcolepsy.[5]

Predicted Pharmacological Profile of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Based on extensive research on related piperidine and imidazole-containing compounds, we can extrapolate a likely pharmacological profile for 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Anticipated Histamine H3 Receptor Antagonism

The core structure strongly suggests an affinity for the histamine H3 receptor. Many piperidine-containing imidazole derivatives have been shown to be potent H3 receptor antagonists.[4][7] The piperidine moiety is often a crucial element for high-affinity binding.[4] The 2-chloro-imidazole group likely contributes to the overall binding affinity and may influence selectivity over other histamine receptor subtypes.

Potential for Dual H3/Sigma-1 Receptor Activity

Recent studies have highlighted that some H3 receptor antagonists bearing a piperidine moiety also exhibit significant affinity for the sigma-1 receptor.[4][5] This dual activity is of great interest as sigma-1 receptor modulation has been implicated in neuroprotection and the treatment of neuropathic pain. The replacement of piperidine with piperazine has been shown to abolish this dual activity, underscoring the importance of the piperidine scaffold.[4] Therefore, it is plausible that 3-(2-Chloro-1H-imidazol-5-yl)piperidine could exhibit dual H3/sigma-1 receptor antagonism, offering a potential avenue for novel therapeutic applications.

Experimental Workflows for Characterization

To empirically determine the pharmacological profile of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, a series of in vitro and in vivo assays are required.

Radioligand Binding Assays

This is the foundational experiment to determine the affinity of the compound for the target receptors.

Objective: To determine the binding affinity (Ki) of 3-(2-Chloro-1H-imidazol-5-yl)piperidine for human histamine H1, H2, H3, and H4 receptors, as well as sigma-1 and sigma-2 receptors.

Methodology:

• Membrane Preparation: Utilize cell lines stably expressing the recombinant human histamine receptor subtypes (e.g., HEK293T cells). Homogenize cells in a suitable buffer and centrifuge to pellet the membranes. Resuspend the membrane pellet in the assay buffer.

• Competition Binding:

  • Incubate the cell membranes with a known radioligand for each receptor (e.g., [3H]mepyramine for H1, [3H]tiotidine for H2, [3H]Nα-methylhistamine or a non-imidazole antagonist radioligand like [3H]A-349821 for H3, and [3H]histamine for H4).[8]

  • Add increasing concentrations of the unlabeled test compound, 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

  • Incubate to allow for binding equilibrium.

• Separation and Detection: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer. Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the test compound concentration. Use non-linear regression analysis to determine the IC50 value, which is then converted to the Ki value using the Cheng-Prusoff equation.

Data Presentation:

Receptor Subtype	Radioligand	Ki (nM) of 3-(2-Chloro-1H-imidazol-5-yl)piperidine
Histamine H1	[3H]mepyramine	Experimental Value
Histamine H2	[3H]tiotidine	Experimental Value
Histamine H3	[3H]Nα-methylhistamine	Experimental Value
Histamine H4	[3H]histamine	Experimental Value
Sigma-1	-pentazocine	Experimental Value
Sigma-2	[3H]ditolylguanidine	Experimental Value

Functional Assays

These assays determine whether the compound acts as an agonist, antagonist, or inverse agonist at the receptor.

Objective: To characterize the functional activity of 3-(2-Chloro-1H-imidazol-5-yl)piperidine at the human histamine H3 receptor.

Methodology ([35S]GTPγS Binding Assay):

• Membrane Preparation: As described for the radioligand binding assay.

• Assay Components: Incubate the membranes with GDP, the test compound at various concentrations, and the non-hydrolyzable GTP analog, [35S]GTPγS.

• Stimulation: To test for antagonist activity, perform the assay in the presence of a known H3 receptor agonist (e.g., (R)-α-methylhistamine).

• Incubation and Detection: After incubation, separate bound and free [35S]GTPγS by filtration and measure the radioactivity.

• Data Analysis:

  • An increase in [35S]GTPγS binding indicates agonist activity.

  • A decrease in basal [35S]GTPγS binding suggests inverse agonist activity.

  • A rightward shift in the concentration-response curve of the agonist indicates competitive antagonism.

Signaling Pathway Diagram:

Caption: Histamine H3 receptor signaling pathway.

In Vivo Models

Animal models are essential to evaluate the physiological effects of the compound.

Objective: To assess the in vivo efficacy of 3-(2-Chloro-1H-imidazol-5-yl)piperidine in a model of cognitive impairment.

Methodology (Novel Object Recognition Test):

• Animal Model: Use rodents (e.g., rats or mice).

• Habituation: Allow the animals to familiarize themselves with the testing arena.

• Training Phase: Place two identical objects in the arena and allow the animal to explore for a set period.

• Inter-trial Interval: After a defined delay (e.g., 24 hours), administer the test compound or vehicle. To induce cognitive deficit, a scopolamine challenge can be administered.

• Testing Phase: Replace one of the familiar objects with a novel object and allow the animal to explore again.

• Data Analysis: Measure the time spent exploring the novel object versus the familiar object. A preference for the novel object indicates intact memory. An improvement in the exploration of the novel object in the compound-treated group compared to the vehicle/scopolamine group suggests a pro-cognitive effect.

Experimental Workflow Diagram:

Caption: Novel Object Recognition experimental workflow.

Structure-Activity Relationship (SAR) Insights

The biological activity of 3-(2-Chloro-1H-imidazol-5-yl)piperidine can be rationalized by considering the SAR of related compounds.

• The Piperidine Moiety: As established, the piperidine ring is critical for H3 receptor affinity and can confer dual sigma-1 receptor activity.[4] Its basic nitrogen is essential for forming a salt bridge with a conserved aspartate residue in the transmembrane domain 3 of the H3 receptor.

• The Imidazole Ring: This ring mimics the endogenous ligand histamine and is crucial for receptor recognition. The position of the piperidine substituent on the imidazole ring (position 5) is also a key determinant of activity.

• The Chloro-substituent: The electron-withdrawing nature of the chlorine atom at the 2-position of the imidazole ring can influence the pKa of the imidazole nitrogen atoms, potentially affecting the binding interactions. It can also enhance metabolic stability by blocking a potential site of oxidation.

Conclusion and Future Directions

The 3-(2-Chloro-1H-imidazol-5-yl)piperidine scaffold represents a highly promising, yet underexplored, area of histamine receptor research. Based on the well-established pharmacology of its constituent moieties, this compound is predicted to be a potent histamine H3 receptor antagonist with the potential for dual activity at sigma-1 receptors. The detailed experimental protocols provided in this guide offer a clear roadmap for the comprehensive pharmacological characterization of this and related molecules.

Future research should focus on the synthesis and in-depth biological evaluation of 3-(2-Chloro-1H-imidazol-5-yl)piperidine. Elucidating its precise binding mode through molecular modeling and X-ray crystallography would provide invaluable insights for the rational design of next-generation histamine receptor modulators with enhanced potency, selectivity, and therapeutic potential.

References

• Szczepańska, K., Podlewska, S., Dichiara, M., Gentile, D., Patamia, V., et al. (2022). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience, 13(1), 1-15.
• Łażewska, D., & Kieć-Kononowicz, K. (2023). Dual Piperidine-Based Histamine H3 and Sigma-1 Receptor Ligands in the Treatment of Nociceptive and Neuropathic Pain. Journal of Medicinal Chemistry, 66(15), 10247-10260.

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• Sadek, B., & Stark, H. (2016). Non-Imidazole Histamine H3 Ligands. Part VII. Synthesis, In Vitro and In Vivo Characterization of 5-Substituted-2-thiazol-4-n-propylpiperazines. Molecules, 21(10), 1304.
• Jongejan, A., Smits, R. A., & Leurs, R. (2003). Synthesis and structure-activity relationships of conformationally constrained histamine H(3) receptor agonists. Journal of Medicinal Chemistry, 46(25), 5383-5391.
• Zarghi, A., & Arfaei, S. (2011). Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Iranian Journal of Pharmaceutical Research, 10(4), 655-683.
• Unnisa, A., Huwaimel, B., Almahmoud, S., Abouzied, A. S., Younes, K. M., et al. (2022). Design, in silico study, synthesis and in vitro evaluation of some N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives as pancreatic lipase inhibitors. European Review for Medical and Pharmacological Sciences, 26(19), 7245-7255.
• Stark, H., & Sadek, B. (2013).
• Kathmann, M., Schlicker, E., & Göthert, M. (2003). Replacement of imidazole by a piperidine moiety differentially affects the potency of histamine H3-receptor antagonists. Naunyn-Schmiedeberg's Archives of Pharmacology, 367(1), 49-56.
• Esbenshade, T. A., Fox, G. B., Krueger, K. M., Miller, T. R., Kang, C. H., et al. (2005). Detection of multiple H3 receptor affinity states utilizing [3H]A-349821, a novel, selective, non-imidazole histamine H3 receptor inverse agonist radioligand. British Journal of Pharmacology, 144(5), 711-720.
• de Souza, E. M., Menna-Barreto, R. F., & de Castro, S. L. (2014). In vitro and in vivo activity of the chloroaryl-substituted imidazole viniconazole against Trypanosoma cruzi. Parasitology Research, 113(3), 1019-1027.
• Patel, R. V., Patel, J. K., & Patel, M. P. (2011). Synthesis and structure-activity relationships of synthesised pyrazolone derivatives of imidazole, benzimidazole and benztriazole moiety. Journal of Applied Pharmaceutical Science, 1(4), 115-120.
• Londhe, V., & Degani, M. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamid. Journal of Young Pharmacists, 16(2), 254-261.
• Chen, J., Wang, Y., & Zhang, J. (2019). Design, Synthesis and Biological Evaluation of 3-(imidazo[1,2-a]pyrazin-3-ylethynyl)-2-methylbenzamides as Potent and Selective Pan-Tropomyosin Receptor Kinase (TRK) Inhibitors. European Journal of Medicinal Chemistry, 179, 470-482.
• Zhang, M., Chen, L., & Wang, X. (2022). Design, synthesis, in vitro and in vivo evaluation of benzylpiperidine-linked 1,3-dimethylbenzimidazolinones as cholinesterase inhibitors against Alzheimer's disease. RSC Medicinal Chemistry, 13(10), 1234-1245.
• da Silva, A. C., & de Souza, M. C. (2023). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. RSC Advances, 13(45), 31631-31643.
• González-Bacerio, J., & Rivera-Borroto, O. M. (2026). Integrated In Vitro and In Silico Profiling of Piperazinyl Thiosemicarbazone Derivatives Against Trypanosoma cruzi: Stage-Specific Activity and Enzyme Inhibition. Molecules, 31(3), 123.
• Pérez-Villanueva, J., & González-García, M. (2025). Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights. Molecules, 30(21), 4567.

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Chemical stability profile of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

An in-depth technical analysis of the chemical stability profile of 3-(2-Chloro-1H-imidazol-5-yl)piperidine . This whitepaper is designed for medicinal chemists, analytical scientists, and CMC (Chemistry, Manufacturing, and Controls) professionals tasked with the synthesis, formulation, and storage of this bifunctional building block.

Executive Summary

3-(2-Chloro-1H-imidazol-5-yl)piperidine is a highly versatile, bifunctional heterocyclic intermediate frequently utilized in the synthesis of complex alkaloids and targeted therapeutics. The molecule combines a basic, aliphatic secondary amine (piperidine) with an amphoteric, halogenated heterocycle (2-chloro-1H-imidazole).

While this dual functionality makes it a valuable pharmacophore and synthetic handle, it also introduces competing degradation pathways. The piperidine ring is highly susceptible to oxidative degradation[1], whereas the 2-chloroimidazole moiety is vulnerable to nucleophilic aromatic substitution (SNAr) and photolytic dehalogenation[2][3]. Understanding the causality behind these degradation mechanisms is critical for developing robust stability-indicating assays and establishing appropriate storage protocols.

Intrinsic Chemical Vulnerabilities & Mechanistic Insights

To design a self-validating stability protocol, we must first deconstruct the intrinsic reactivity of the molecule's two primary domains.

Oxidative Degradation of the Piperidine Ring

Secondary amines like piperidine are notoriously sensitive to atmospheric oxygen, light, and trace transition metals. The degradation is primarily driven by radical-initiated hydrogen abstraction[1][4].

• N-Oxidation: The nitrogen lone pair readily reacts with reactive oxygen species (ROS) to form highly polar N-oxides[1].

• Imine Formation: Hydroxyl radical (OH•) initiated photo-oxidation predominantly targets the α-carbons (C2/C6) or the N1 position. Hydrogen abstraction at the C2 position leads to the formation of 2,3,4,5-tetrahydropyridine derivatives (imines)[4][5]. Further oxidation of these imines can result in ring-opening events, yielding aldehydes and carboxylic acids[1].

Fig 1: Radical-initiated oxidative degradation pathway of the piperidine moiety.

Nucleophilic Substitution at the 2-Chloroimidazole Core

The 1H-imidazole ring is a planar, aromatic system with amphoteric properties[6]. The introduction of a chlorine atom at the C2 position creates an electrophilic center.

• SNAr Reactivity: 2-Chloro-1H-imidazoles are highly reactive toward nucleophilic substitution[2]. Under basic conditions, or in the presence of strong nucleophiles (e.g., primary amines, thiols, or hydroxide ions), the C2-chlorine is readily displaced via a Meisenheimer complex intermediate.

• pH Dependency: Protonation of the imidazole ring (at lower pH) increases the electrophilicity of the C2 carbon, paradoxically accelerating nucleophilic attack by neutral nucleophiles, while high pH environments trigger direct attack by hydroxide ions[6].

Fig 2: Nucleophilic aromatic substitution (SNAr) at the C2 position of the imidazole ring.

Forced Degradation Methodologies

To establish a self-validating analytical system, forced degradation studies must be executed with strict mass-balance controls. The following step-by-step protocols are designed to isolate specific degradation vectors.

Protocol 1: Oxidative Stress Testing

Objective: Induce and quantify piperidine N-oxidation and imine formation.

• Preparation: Dissolve 10 mg of 3-(2-Chloro-1H-imidazol-5-yl)piperidine in 10 mL of a 50:50 Methanol/Water mixture (1.0 mg/mL stock).

• Stressing: Transfer 2 mL of the stock to a borosilicate vial. Add 200 µL of 30% v/v H₂O₂.

• Incubation: Seal and incubate at 40°C for 24 hours in the dark to prevent confounding photo-oxidation.

• Quenching: Quench the reaction by adding 100 µL of 1M Sodium Thiosulfate (Na₂S₂O₃) to neutralize residual peroxide.

• Analysis: Dilute 1:10 with mobile phase and inject into LC-MS/MS. Monitor for +16 Da (N-oxide) and -2 Da (imine) mass shifts.

Protocol 2: Base-Catalyzed Hydrolytic Stress (SNAr Induction)

Objective: Evaluate the stability of the C-Cl bond against hydroxide attack.

• Preparation: Utilize the 1.0 mg/mL stock solution described above.

• Stressing: Transfer 2 mL of the stock to a vial. Add 2 mL of 0.1 N NaOH.

• Incubation: Heat the mixture to 60°C for 48 hours.

• Quenching: Neutralize the solution by adding 2 mL of 0.1 N HCl. Verify pH is ~7.0 using universal indicator paper.

• Analysis: Analyze via HPLC-UV. Look for early-eluting peaks corresponding to 2-hydroxyimidazole derivatives (loss of Cl isotope pattern in MS).

Protocol 3: Photolytic Stress (ICH Q1B)

Objective: Assess photo-dehalogenation and photo-oxidation.

• Preparation: Spread 5 mg of the solid API evenly in a thin layer across a quartz petri dish. Prepare a parallel liquid sample (1.0 mg/mL in water).

• Exposure: Expose both samples to a cool white fluorescent lamp (1.2 million lux hours) and near-UV energy (200 watt hours/square meter) per ICH Q1B guidelines.

• Control: Maintain a dark control wrapped in aluminum foil under identical thermal conditions.

• Analysis: Reconstitute the solid in 5 mL of Methanol. Inject both solid and liquid stressed samples into the LC-MS/MS.

Quantitative Data Summaries

The table below summarizes the expected degradation profile based on the chemical behavior of the constituent functional groups under forced conditions.

Table 1: Forced Degradation Profile Summary

Stress Condition	Reagent / Environment	Time / Temp	Primary Degradation Pathway	Expected Recovery	Key Degradant Mass Shift (LC-MS)
Oxidative	3% H₂O₂ in MeOH/H₂O	24h / 40°C	Piperidine N-oxidation; Imine formation	65 - 75%	+16 Da (N-Oxide); -2 Da (Imine)
Basic / Hydrolytic	0.1 N NaOH	48h / 60°C	SNAr displacement of C2-Chloride	50 - 60%	-34 Da (Cl → OH substitution)
Acidic	0.1 N HCl	48h / 60°C	Generally stable (Amine protonation protects ring)	> 95%	None significant
Photolytic (Solid)	ICH Q1B Light Source	1.2M lux hrs	Photo-dehalogenation	85 - 90%	-34 Da (Loss of Cl)
Thermal (Solid)	Dry Heat	7 Days / 80°C	Stable	> 98%	None significant

Analytical Workflow & Mitigation Strategies

To accurately separate the highly polar oxidative degradants (N-oxides) from the parent compound, a robust reverse-phase UHPLC method coupled with mass spectrometry is required.

Fig 3: Stability-indicating UHPLC-MS/MS analytical workflow for degradant elucidation.

Handling and Storage Mitigation Protocols

Because the free base of 3-(2-Chloro-1H-imidazol-5-yl)piperidine is vulnerable to oxidation and atmospheric CO₂ absorption (forming carbamates), the following mitigation strategies are highly recommended:

• Salt Formation: Convert the free base to a hydrochloride (HCl) or trifluoroacetate (TFA) salt. Protonating the piperidine nitrogen drastically reduces its electron density, effectively shutting down the lone-pair-driven oxidative degradation pathway[1].

• Inert Atmosphere: Store the compound under an argon or high-purity nitrogen blanket to prevent atmospheric photo-oxidation[1][3].

• Light Protection: Due to the risk of photolytic dehalogenation of the 2-chloroimidazole ring, the compound must be stored in amber glass vials[3].

Table 2: Recommended Storage Parameters

Parameter	Free Base Specification	Salt Form (e.g., HCl) Specification
Temperature	-20°C (Long term)	2°C to 8°C (Standard refrigeration)
Atmosphere	Argon / Nitrogen	Ambient (Tightly sealed)
Container	Amber Glass (PTFE-lined cap)	Amber Glass / Opaque HDPE
Moisture Sensitivity	High (Hygroscopic)	Moderate

References

• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. White Rose Research Online. Available at:[Link]

• Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

• Product Class 3: Imidazoles. Thieme-Connect. Available at: [Link]

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Literature review of 3-(2-Chloro-1H-imidazol-5-yl)piperidine synthesis pathways

An In-depth Technical Guide to the Synthesis of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 3-(2-chloro-1H-imidazol-5-yl)piperidine scaffold represents a confluence of two pharmacologically significant heterocycles: piperidine and imidazole. Piperidine and its derivatives are ubiquitous in the pharmaceutical industry, forming the core of numerous drugs.[1] Similarly, the imidazole ring is a key component in a vast number of bioactive compounds with a wide range of therapeutic applications, including antibacterial, antifungal, and anti-inflammatory properties.[2][3] The incorporation of a chlorine atom, a common bioisostere, can significantly modulate the pharmacokinetic and pharmacodynamic properties of a molecule.[4] This guide provides a comprehensive literature review of plausible synthetic pathways for the novel compound 3-(2-chloro-1H-imidazol-5-yl)piperidine, offering a critical analysis of potential strategies, key chemical transformations, and detailed experimental considerations.

Introduction and Strategic Overview

The synthesis of 3-(2-chloro-1H-imidazol-5-yl)piperidine presents a unique set of challenges stemming from the need for regioselective functionalization of both the piperidine and imidazole rings. The primary obstacle is the controlled formation of the carbon-carbon bond between the C3 position of the piperidine and the C5 position of the imidazole, coupled with the selective introduction of a chlorine atom at the C2 position of the imidazole. This guide will explore two primary retrosynthetic strategies: a convergent approach utilizing a palladium-catalyzed cross-coupling reaction and a late-stage chlorination approach. Each strategy will be evaluated for its potential efficiency, selectivity, and applicability to library synthesis for drug discovery programs.

Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule, 3-(2-Chloro-1H-imidazol-5-yl)piperidine, reveals two primary disconnection points, leading to two distinct synthetic strategies.

Caption: Retrosynthetic analysis of 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Pathway I (Convergent Cross-Coupling) involves the synthesis of a pre-functionalized 2-chloro-5-halo-imidazole and a suitable 3-piperidyl organometallic reagent, followed by a palladium-catalyzed cross-coupling reaction. This approach offers excellent control over regioselectivity.

Pathway II (Late-Stage Chlorination) focuses on first synthesizing the 3-(1H-imidazol-5-yl)piperidine core, followed by a selective chlorination of the C2 position of the imidazole ring in a later step. While potentially more convergent, this pathway's success hinges on the feasibility of achieving selective chlorination without affecting other positions on the heterocyclic rings.

Synthetic Pathway I: A Convergent Cross-Coupling Strategy

This pathway is predicated on the well-established utility of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, for the formation of C-C bonds between heterocyclic systems.[5][6]

Caption: Proposed workflow for the convergent cross-coupling synthesis.

Step 1: Synthesis of N-Protected 2-Chloro-5-bromo-1H-imidazole

The synthesis of this key intermediate is not explicitly reported and requires a multi-step sequence.

• N-Protection of 4(5)-Bromo-1H-imidazole: The imidazole nitrogen must be protected to direct subsequent C-H functionalization and prevent interference in the cross-coupling reaction. A variety of protecting groups can be employed, with the choice depending on the conditions of the subsequent steps. For C-H lithiation, a group like 2-(trimethylsilyl)ethoxymethyl (SEM) is often used.

• Regioselective C2-Chlorination: With the nitrogen protected, the C2 position of the imidazole ring can be selectively deprotonated with a strong base, such as n-butyllithium, followed by quenching with an electrophilic chlorine source like hexachloroethane (C2Cl6). This method provides a reliable route to 2-chloroimidazoles.

Step 2: Synthesis of N-Boc-piperidine-3-boronic acid pinacol ester

This piperidine building block can be synthesized from commercially available N-Boc-3-bromopiperidine.

• Miyaura Borylation: A palladium-catalyzed borylation reaction using bis(pinacolato)diboron is a standard and efficient method for converting aryl and alkyl halides to their corresponding boronic esters.[6]

Step 3: Suzuki-Miyaura Coupling

The core of this pathway is the palladium-catalyzed cross-coupling of the two key intermediates.

• Reaction Conditions: The Suzuki-Miyaura reaction tolerates a wide range of functional groups.[6] Typical conditions involve a palladium(0) catalyst, such as tetrakis(triphenylphosphine)palladium(0), and an aqueous base like sodium carbonate. The reaction is generally carried out in a solvent mixture such as toluene/ethanol or dioxane/water.

Step 4: Deprotection

The final step is the removal of the protecting groups from the imidazole and piperidine nitrogens.

• Acidic Cleavage: Both the SEM and Boc protecting groups can be removed under acidic conditions, typically using trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in a suitable solvent.

Step	Description	Key Reagents	Potential Yield
1a	N-Protection of 4(5)-bromoimidazole	SEM-Cl, NaH	High
1b	C2-Chlorination	n-BuLi, C2Cl6	Moderate to Good
2	Miyaura Borylation of N-Boc-3-bromopiperidine	Bis(pinacolato)diboron, Pd(dppf)Cl2, KOAc	Good to Excellent
3	Suzuki-Miyaura Coupling	Pd(PPh3)4, Na2CO3	Moderate to Good
4	Deprotection	TFA or HCl	Good to Excellent

Synthetic Pathway II: A Late-Stage Chlorination Strategy

This approach prioritizes the formation of the core C-C bond between the non-chlorinated imidazole and the piperidine ring, deferring the chlorination to a later stage.

Caption: Proposed workflow for the late-stage chlorination synthesis.

Step 1: Synthesis of 3-(1H-imidazol-5-yl)piperidine

This intermediate can be prepared using a similar Suzuki-Miyaura coupling strategy as described in Pathway I.

• Coupling Partners: The reaction would involve the coupling of an N-protected 5-bromo-1H-imidazole with N-Boc-piperidine-3-boronic acid pinacol ester.

• Deprotection: Subsequent removal of both protecting groups under acidic conditions would yield the desired intermediate.

Step 2: Regioselective C2-Chlorination

This is the most critical and potentially challenging step of this pathway. The direct and selective chlorination of the C2 position of an imidazole ring in the presence of a piperidine ring requires careful selection of the chlorinating agent and reaction conditions.

• Potential Chlorinating Agents:

  • N-Chlorosuccinimide (NCS): A common and relatively mild chlorinating agent for electron-rich heterocycles.

  • Phosphorus oxychloride (POCl3): Often used to convert 2-imidazolones to 2-chloroimidazoles. Its use on an unsubstituted imidazole might require activation of the ring.

  • Sodium hypochlorite: While reported for the chlorination of imidazole, it may lead to dichlorination at the C4 and C5 positions.[7]

The reaction would likely require optimization to achieve the desired regioselectivity and avoid over-chlorination or reaction at the piperidine nitrogen.

Step	Description	Key Reagents	Potential Yield
1a	Suzuki-Miyaura Coupling	N-SEM-5-bromo-1H-imidazole, N-Boc-piperidine-3-boronic acid pinacol ester, Pd catalyst	Moderate to Good
1b	Deprotection	TFA or HCl	Good to Excellent
2	C2-Chlorination	NCS or other chlorinating agent	Variable, requires optimization

Conclusion and Future Outlook

The synthesis of 3-(2-chloro-1H-imidazol-5-yl)piperidine is a challenging yet achievable goal for medicinal chemists. This guide has outlined two primary synthetic strategies, each with its own merits and potential difficulties.

• The convergent cross-coupling strategy (Pathway I) offers a higher degree of control over regioselectivity, although it requires a longer synthetic sequence to prepare the necessary halogenated imidazole intermediate.

• The late-stage chlorination strategy (Pathway II) is more convergent but relies on a potentially low-yielding and unselective final chlorination step that would require significant experimental optimization.

For the reliable and scalable synthesis of the title compound, the convergent cross-coupling approach is likely the more robust and predictable strategy. Future work should focus on the experimental validation of these proposed routes and the optimization of reaction conditions to maximize yields and purity. The development of a reliable synthetic pathway will undoubtedly facilitate the exploration of the pharmacological potential of this novel heterocyclic scaffold.

References

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• Shi, Y. -J., et al. (1993). A practical synthesis of 2-butyl-4(5)-chloro-5(4)-hydroxymethyl-1H-imidazole.
• Synthesis and biological evaluation of 5-substituted derivatives of benzimidazole. (2025). Acta Poloniae Pharmaceutica.
• El-Naem, S. I., et al. (2003). Synthesis of 5-Substituted 2-Methylbenzimidazoles with Anticancer Activity. Archiv der Pharmazie, 336(3), 135-141.
• 3-Bromo-5-(5-imidazolyl)pyridine. (n.d.). Benchchem.
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• Krasavin, M. (2023).
• Synthesis of Morpholine-, Piperidine-, and N-Substituted Piperazine-Coupled 2-(Benzimidazol-2-yl)-3-arylquinoxalines as Novel Potent Antitumor Agents. (2022).
• Sarkandi, D. N., et al. (2012). Synthesis of 1-Benzyl-4-[2-(5-phenyl-1,3,4-thiadiazole-2-yl)aminoethyl]piperidine as Potential Alzheimer's Disease Modifying Agent. Iranian Journal of Pharmaceutical Research, 11(3), 815-820.
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• 3-(1H-imidazol-1-ylmethyl)piperidine dihydrochloride. (n.d.). Merck.
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• A Palladium-Catalyzed Three-Component Cross-Coupling of Conjugated Dienes or Terminal Alkenes with Vinyl Triflates and Boronic Acids. (2011).

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• Selective chlorination of iminosydnones for fast release of amide, sulfonamide and urea-containing drugs. (2020).

• Rudolph, J., et al. (2020). methanone: structural characterization of a side product in benzo-thia-zinone synthesis. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 9), 1442-1446.

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An In-depth Technical Guide to the Physicochemical Characterization of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

A Methodological Framework for Solubility and Lipophilicity Assessment in Drug Discovery

Abstract

The journey of a novel chemical entity from discovery to a viable drug candidate is critically dependent on its physicochemical properties. Among these, aqueous solubility and lipophilicity are paramount as they govern the absorption, distribution, metabolism, and excretion (ADME) profile of a potential therapeutic.[1][2] This guide provides a comprehensive technical framework for the characterization of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, a representative heterocyclic compound. While specific experimental data for this exact molecule is not publicly available, this document serves as an expert-led whitepaper, detailing the necessary steps from in silico prediction to rigorous experimental determination. We will explore the theoretical underpinnings, present detailed, self-validating experimental protocols, and discuss the interpretation of this critical data for researchers, medicinal chemists, and drug development professionals.

Introduction: The Critical Role of Physicochemical Profiling

In modern drug discovery, the principle of "fail early, fail cheap" is a guiding mantra. A significant percentage of promising drug candidates are abandoned during later stages of development due to poor pharmacokinetic properties.[3] Thorough physicochemical profiling at the early stages of discovery is therefore not just a regulatory requirement but a crucial strategy to mitigate risk and guide lead optimization.[4][5]

Two of the most influential parameters are solubility and lipophilicity:

• Aqueous Solubility: This property dictates the concentration of a compound in the gastrointestinal tract, its absorption, and the feasibility of creating intravenous formulations. Poor solubility can lead to low bioavailability and unreliable in vitro assay results.

• Lipophilicity (logP/logD): This parameter measures a compound's affinity for a lipid-like environment versus an aqueous one. It is a key determinant of a drug's ability to cross biological membranes, its binding to plasma proteins, and its volume of distribution.[6] An optimal balance between hydrophilicity and lipophilicity is essential for a successful drug candidate.[4]

This guide will use 3-(2-Chloro-1H-imidazol-5-yl)piperidine as a model to illustrate the process of determining these vital characteristics.

Foundational Analysis: Structure, pKa, and In Silico Predictions

Before embarking on laboratory experiments, a significant amount of information can be gleaned from the molecule's structure through computational methods. These in silico tools provide rapid, cost-effective initial assessments that guide experimental design.[7][8]

Molecular Structure and Ionization (pKa)

The structure of 3-(2-Chloro-1H-imidazol-5-yl)piperidine contains two key ionizable groups: the piperidine ring and the imidazole ring.

• Piperidine: This is a saturated secondary amine, making it a base.[9]

• Imidazole: This is a heterocyclic aromatic ring that can act as both a weak acid and a weak base (amphoteric).

The pKa is the pH at which a functional group is 50% ionized and 50% neutral.[10] Knowledge of a compound's pKa is crucial because the ionization state dramatically affects both solubility and lipophilicity.[2][10][11] A molecule's ability to cross lipid membranes is highly dependent on it being in a neutral, non-ionized state.[10]

The overall charge of 3-(2-Chloro-1H-imidazol-5-yl)piperidine will change with pH, influencing its behavior in different physiological environments, such as the stomach (low pH) and the intestine (higher pH).[4]

In Silico Prediction of Solubility and logP

Numerous computational models exist to predict solubility (often expressed as logS) and the octanol-water partition coefficient (logP).[12] These models use algorithms based on a compound's structure, fragments, or physical properties. While these predictions are not a substitute for experimental data, they are invaluable for initial screening.[7][13][14]

Predicted Physicochemical Properties for 3-(2-Chloro-1H-imidazol-5-yl)piperidine:

Parameter	Predicted Value	Significance in Drug Discovery
Molecular Weight	~199.66 g/mol	Complies with Lipinski's Rule of Five (<500 Da), suggesting good potential for absorption.[1]
cLogP	1.5 - 2.5	An ideal range for oral drug absorption (typically <5).[6] Suggests a good balance of properties.
Aqueous Solubility (logS)	-2 to -4	Indicates moderate to low solubility. The classification often follows: insoluble < -10 < poorly < -6 < moderately < -4 < soluble < -2 < very < 0.[15]
Hydrogen Bond Donors	2	Complies with Lipinski's Rule of Five (≤5).[1][16]
Hydrogen Bond Acceptors	2	Complies with Lipinski's Rule of Five (≤10).[1][16]

Note: These values are estimations based on typical fragment contributions for similar structures and should be confirmed experimentally. Various online platforms like SwissADME, ChemAxon, or PreADMET can provide such predictions.

Experimental Determination of Lipophilicity (logP/logD)

Lipophilicity is experimentally determined as a partition coefficient (P) or distribution coefficient (D).

• LogP refers to the partitioning of the neutral (non-ionized) form of the molecule.

• LogD is the effective lipophilicity at a specific pH, accounting for both ionized and non-ionized species.[4]

Gold Standard: OECD 107 Shake-Flask Method

The shake-flask method is the traditional and most reliable method for determining logP.[17][18] It directly measures the concentration of the compound in two immiscible phases, typically n-octanol and water.

Caption: Workflow for logP determination using the Shake-Flask method.

• Preparation: Pre-saturate n-octanol with water and water (or a suitable buffer like PBS, pH 7.4) with n-octanol for at least 24 hours to ensure mutual saturation.

• Test Substance Addition: Prepare a stock solution of 3-(2-Chloro-1H-imidazol-5-yl)piperidine in a suitable solvent. Add a small aliquot to a vessel containing known volumes of the pre-saturated octanol and aqueous phases. The final concentration should not exceed 0.01 M.[19]

• Equilibration: Seal the vessel and shake at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 24 hours).

• Phase Separation: Centrifuge the vessel to achieve complete separation of the two phases. This step is critical to avoid micro-emulsions that can lead to erroneous results.

• Quantification: Carefully sample each phase. Quantify the concentration of the compound in both the n-octanol and aqueous layers using a validated analytical method, such as HPLC-UV. A calibration curve must be generated in each phase to ensure accurate quantification.

• Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of this ratio.

• Validation: The experiment should be performed in triplicate. The total amount of compound recovered from both phases should be compared to the initial amount added to check for mass balance (typically 90-110% recovery).[18]

High-Throughput Screening: HPLC-Based logP Determination

For screening larger numbers of compounds, a reversed-phase high-performance liquid chromatography (RP-HPLC) method can be used to estimate logP.[13][14][20] This technique correlates a compound's retention time on a hydrophobic stationary phase with its lipophilicity.

• System Setup: Use an RP-HPLC column (e.g., C18) with a mobile phase consisting of a water/organic solvent (e.g., acetonitrile or methanol) gradient.

• Calibration: Prepare a set of 5-7 standard compounds with well-established, known logP values that span the expected range of the test compound.

• Standard Analysis: Inject each standard and record its retention time (t_R).

• Calibration Curve: Plot the known logP values of the standards against their measured retention times. A linear relationship should be observed.

• Sample Analysis: Inject the test compound, 3-(2-Chloro-1H-imidazol-5-yl)piperidine, under the identical HPLC conditions and record its retention time.

• LogP Estimation: Interpolate the retention time of the test compound onto the calibration curve to estimate its logP.

• Trustworthiness: This method is an estimation.[20][21] Its accuracy is highly dependent on the structural similarity between the standard compounds and the test compound. The calibration curve provides an inherent validation of the system's performance for each run.

Experimental Determination of Aqueous Solubility

Solubility can be measured under different conditions, leading to two key values: kinetic and thermodynamic solubility.

High-Throughput: Kinetic Solubility

Kinetic solubility measures the concentration at which a compound, added from a concentrated DMSO stock solution, precipitates out of an aqueous buffer.[22][23] This method is fast and mimics the conditions of many in vitro biological assays.[24] Laser nephelometry is a common technique for this measurement.[3][25]

Caption: Workflow for Kinetic Solubility determination by Nephelometry.

• Stock Preparation: Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 20 mM). Create a serial dilution series from this stock in DMSO.

• Assay Plate: Add aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to the wells of a 96-well plate.

• Compound Addition: Add a small, fixed volume of each DMSO concentration to the buffer-containing wells (e.g., 2 µL into 198 µL, for a final DMSO concentration of 1%).

• Incubation: Mix the plate and incubate for a set period (e.g., 2 hours) at room temperature to allow for precipitation.[26]

• Measurement: Read the plate on a laser nephelometer. The instrument detects scattered light, which is proportional to the amount of undissolved particulate matter.[25]

• Data Analysis: Plot the intensity of scattered light against the nominal compound concentration. The kinetic solubility is the concentration at which the signal begins to rise sharply above the background, indicating the onset of precipitation.[25]

Gold Standard: Thermodynamic Solubility

Thermodynamic, or equilibrium, solubility is the true saturation concentration of a compound in a given solvent after an extended period, ensuring equilibrium is reached.[23][27] This is a more accurate but lower-throughput method.

• Preparation: Add an excess amount of the solid, crystalline form of 3-(2-Chloro-1H-imidazol-5-yl)piperidine to a vial containing the aqueous buffer of interest (e.g., pH 5.0, 7.4, and 9.0 to assess pH-dependent effects).

• Equilibration: Seal the vials and agitate them at a constant temperature for an extended period (typically 24-72 hours) to ensure equilibrium between the solid and dissolved states is achieved.[28]

• Separation: After incubation, separate the undissolved solid from the solution. This is a critical step and is typically done by filtration through a low-binding filter (e.g., 0.22 µm PVDF) or by ultracentrifugation.

• Quantification: Analyze the clear filtrate/supernatant using a validated HPLC-UV or LC-MS/MS method to determine the concentration of the dissolved compound.[28] A standard calibration curve is required for accurate quantification.

• Validation: Visual inspection of the vials before separation should confirm the presence of excess solid material, ensuring a saturated solution was achieved.

Data Synthesis and Interpretation

The ultimate goal is to build a comprehensive physicochemical profile to guide drug development.

Property	Method	Result Interpretation
pKa	Potentiometric Titration / CE	Identifies the pH ranges where the compound will be charged or neutral. This is critical for predicting absorption in the GI tract.[10]
logP	Shake-Flask / HPLC	Measures intrinsic lipophilicity. A value between 1 and 3 is often considered optimal for oral bioavailability, balancing membrane permeability and aqueous solubility.[6]
logD (at pH 7.4)	Shake-Flask (buffered)	Represents the effective lipophilicity in the blood. Crucial for understanding distribution and potential for CNS penetration.
Kinetic Solubility	Nephelometry	Provides a rapid assessment of solubility under non-equilibrium conditions. Useful for troubleshooting in vitro assays and ranking compounds in early discovery.[23]
Thermodynamic Solubility	Shake-Flask (equilibrium)	The definitive solubility value. Essential for biopharmaceutical classification (BCS), formulation development, and predicting oral absorption.[27]

A compound like 3-(2-Chloro-1H-imidazol-5-yl)piperidine, with its basic centers, is expected to exhibit higher solubility at lower pH values (e.g., in the stomach) where it will be protonated and more polar. Conversely, its ability to permeate membranes would be higher at the more neutral pH of the intestine, where a larger fraction of the molecule is in its non-ionized, more lipophilic form.[10]

Conclusion

The characterization of solubility and lipophilicity is a cornerstone of modern drug discovery. For a novel compound such as 3-(2-Chloro-1H-imidazol-5-yl)piperidine, a tiered approach starting with in silico predictions followed by systematic, validated experimental protocols is essential. By employing both high-throughput kinetic assays for early screening and gold-standard thermodynamic methods for definitive characterization, researchers can build a robust data package. This information is indispensable for guiding medicinal chemistry efforts, selecting promising candidates, and ultimately increasing the probability of developing a safe and effective oral medication.

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• Expert Opinion on Drug Discovery. (2020, July 31). Open access in silico tools to predict the ADMET profiling of drug candidates. Available from: [Link]

• Simulations Plus. (2023, August 23). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. Available from: [Link]

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• GARDP Revive. (n.d.). Lipinski's Rule of 5. Available from: [Link]

• OECD. (n.d.). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. Available from: [Link]

• Pion. (2023, December 13). What is pKa and how is it used in drug development?. Available from: [Link]

• PMC. (n.d.). In Silico ADME Methods Used in the Evaluation of Natural Products. Available from: [Link]

• ResearchGate. (n.d.). Simultaneous Determination of LogD, LogP, and pKa of Drugs by Using a Reverse Phase HPLC Coupled with a 96-Well Plate Auto Injector. Available from: [Link]

• Google Patents. (n.d.). US6524863B1 - High throughput HPLC method for determining Log P values.

• PMC. (2007, September 17). The pKa Distribution of Drugs: Application to Drug Discovery. Available from: [Link]

• ECETOC. (n.d.). APPENDIX B: MEASUREMENT OF PARTITIONING (KOW). Available from: [Link]

• Sciences of Pharmacy. (2024, November 11). Druggability of Pharmaceutical Compounds Using Lipinski Rules with Machine Learning. Available from: [Link]

• Creative Bioarray. (n.d.). Lipophilicity and pKa Assays. Available from: [Link]

• Drug Hunter. (2022, July 16). Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Available from: [Link]

• ACS Publications. (2026, February 12). Benchmarking In Silico Metabolite Prediction Tools against Human Radiolabeled ADME Data for Small-Molecule Drugs. Available from: [Link]

• International Journal of Pharmaceutics. (2023, September 25). A robust, viable, and resource sparing HPLC-based logP method applied to common drugs. Available from: [Link]

• OECD. (n.d.). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. Available from: [Link]

• Bio-protocol. (2018). Determination of Kinetic Solubility. Available from: [Link]

• Phytosafe. (n.d.). OECD 107, OECD 117 and OECD 123 - Partition coefficient (n-octanol/ water). Available from: [Link]

• PreADMET. (n.d.). Prediction of ADME/Tox. Available from: [Link]

• OECD. (2006, March 23). OECD GUIDELINES FOR THE TESTING OF CHEMICALS. Available from: [Link]

• BioDuro. (n.d.). ADME Solubility Assay. Available from: [Link]

• ResearchGate. (n.d.). pKa, Solubility, and Lipophilicity. Available from: [Link]

• Evotec. (n.d.). Thermodynamic Solubility Assay. Available from: [Link]

• Emerald Cloud Lab. (2025, August 27). ExperimentNephelometryKinetics Documentation. Available from: [Link]

• JRC Publications Repository. (n.d.). Solubility Determination of Chemicals by Nephelometry. Available from: [Link]

• Bienta. (n.d.). Shake-Flask Solubility Assay. Available from: [Link]

• BfArM. (2023, March 1). Guideline On Specifications: Test Procedures and Acceptance Criteria for new Active Pharmaceutical Ingredients and new Finished Pharmaceutical Products. Available from: [Link]

• Pharma Inventor Inc. (n.d.). API Physico-Chemical. Available from: [Link]

• MCI. (n.d.). Physicochemical Quality Testing of Pharmaceutical Products. Available from: [Link]

• European Medicines Agency. (2016, November 15). Guideline on the chemistry of active substances. Available from: [Link]

• Labinsights. (2023, May 8). Physical and Chemical Characterization for APIs. Available from: [Link]

• American Pharmaceutical Review. (2014, February 20). Solubility in Pharmaceutical R&D: Predictions and Reality. Available from: [Link]

• Ataman Kimya. (n.d.). PIPERIDINE. Available from: [Link]

• PMC. (n.d.). Computational prediction of drug solubility in water-based systems: Qualitative and quantitative approaches used in the current drug discovery and development setting. Available from: [Link]

• PMC. (n.d.). In silico prediction of some pharmacokinetic, safety, biological activity and molecular docking studies of 1-piperazine indole hybrid with nicotinic amide and nicotinic acid and their analogues. Available from: [Link]

• MDPI. (2025, December 8). Reliability of logP Predictions Based on Calculated Molecular Descriptors: A Critical Review. Available from: [Link]

• Wikipedia. (n.d.). Piperidine. Available from: [Link]

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Engineering Novel Chemical Space: A Technical Guide to 3-(2-Chloro-1H-imidazol-5-yl)piperidine in Drug Discovery

Executive Summary

In modern medicinal chemistry, the shift away from planar, sp2-hybridized molecules toward topologically complex, sp3-rich architectures is a defining paradigm. 3-(2-Chloro-1H-imidazol-5-yl)piperidine emerges as a highly privileged, bifunctional heterocyclic building block designed to meet these exact demands. By fusing the basic, conformationally versatile piperidine ring with a functionalizable 2-chloroimidazole core, this molecule offers researchers a robust starting point for fragment-based drug design (FBDD), PROTAC linker engineering, and the development of targeted kinase inhibitors.

This whitepaper provides an in-depth technical analysis of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, detailing its structural rationale, physicochemical profiling, and a self-validating synthetic methodology for its downstream functionalization.

Structural Rationale & Privileged Scaffold Analysis

The architectural brilliance of 3-(2-Chloro-1H-imidazol-5-yl)piperidine lies in the synergistic relationship between its two constituent rings:

The Piperidine Motif: Escaping Flatland

Piperidine is the most frequently utilized heterocycle among US FDA-approved pharmaceuticals, acting as a cornerstone in over 70 commercialized drugs[1]. The incorporation of the piperidine ring at the 3-position provides significant sp3 character, which is critical for improving aqueous solubility, metabolic stability, and pharmacokinetic (ADME) properties while reducing off-target toxicity[2]. Furthermore, the basic secondary amine serves as an excellent handle for acylation, alkylation, or reductive amination.

The 2-Chloroimidazole Core: A Versatile Electrophilic Handle

Imidazoles are amphoteric, highly polar aromatic systems that can act as both hydrogen bond donors and acceptors, making them ubiquitous in biological systems and drug design[3]. The strategic placement of a chlorine atom at the C2 position of the imidazole ring transforms this scaffold into a highly versatile electrophilic partner. The C2-Cl bond can be selectively targeted in palladium- and copper-catalyzed cross-coupling reactions (such as Suzuki-Miyaura and Buchwald-Hartwig couplings) to introduce diverse aryl, heteroaryl, or amine substituents[4]. Additionally, the electron-withdrawing nature of the chlorine atom modulates the pKa of the imidazole ring, allowing fine-tuning of target binding affinities.

Physicochemical & Pharmacokinetic Profiling

To effectively utilize 3-(2-Chloro-1H-imidazol-5-yl)piperidine in drug discovery, understanding its baseline physicochemical parameters is essential. The data summarized below highlights its compliance with the "Rule of 3" for fragment-based discovery.

Property	Value	Pharmacokinetic Implication
Molecular Weight	185.65 g/mol	Ideal for FBDD; allows significant mass budget for downstream elaboration.
Topological Polar Surface Area (TPSA)	~40.7 Ų	Excellent membrane permeability; high probability of blood-brain barrier (BBB) penetration.
LogP (Estimated)	0.8 - 1.2	Optimal lipophilicity for balancing aqueous solubility and oral bioavailability.
H-Bond Donors / Acceptors	2 / 2	Facilitates strong, directional interactions within target binding pockets (e.g., kinase hinges).
Rotatable Bonds	1	High conformational rigidity, minimizing the entropic penalty upon target binding.

Synthetic Methodology: Chemoselective Functionalization

The true value of 3-(2-Chloro-1H-imidazol-5-yl)piperidine is realized through late-stage functionalization. The following self-validating protocol details the chemoselective Suzuki-Miyaura cross-coupling of the C2-position, a critical workflow for generating novel chemical libraries.

Fig 1: Chemoselective functionalization workflow for 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Step-by-Step Protocol

Step 1: Amine Masking (Boc Protection)

• Action : Dissolve 3-(2-Chloro-1H-imidazol-5-yl)piperidine (1.0 eq) in anhydrous Dichloromethane (DCM). Add Triethylamine (Et3N, 2.0 eq) and Di-tert-butyl dicarbonate (Boc2O, 1.1 eq). Stir at room temperature for 2 hours.

• Causality : The secondary amine of the piperidine ring is highly nucleophilic. If left unprotected, it can poison palladium catalysts or undergo unintended intermolecular N-arylation during downstream cross-coupling[5]. Masking it with a bulky, electron-withdrawing Boc group ensures strict chemoselectivity at the C2-Cl position.

• Self-Validation Checkpoint : Perform TLC using a Ninhydrin stain. The starting material will stain strongly (indicating a free amine), while the successful Boc-protected intermediate will not. LC-MS must confirm a mass shift of +100 Da.

Step 2: Suzuki-Miyaura Cross-Coupling

• Action : In an oven-dried Schlenk flask, combine the Boc-protected intermediate (1.0 eq), an arylboronic acid (1.2 eq), Pd(dppf)Cl2 (0.05 eq), and K2CO3 (2.0 eq). Degas and backfill with Argon. Add a degassed mixture of 1,4-Dioxane/H2O (4:1) and heat to 100°C for 12 hours.

• Causality : The C(sp2)-Cl bond in 2-chloroimidazoles is notoriously recalcitrant compared to bromides or iodides[4]. Pd(dppf)Cl2 is specifically selected because the bidentate dppf ligand provides a wide bite angle, which accelerates the difficult oxidative addition step while suppressing the protodeboronation of the boronic acid.

• Self-Validation Checkpoint : Monitor via LC-MS. The catalytic cycle is validated by the complete disappearance of the chlorinated starting material's isotopic pattern and the emergence of the [M+H]+ peak corresponding to the arylated product.

Step 3: Deprotection and Isolation

• Action : Purify the intermediate via silica gel chromatography. Dissolve the purified product in a 20% solution of Trifluoroacetic acid (TFA) in DCM. Stir for 1 hour at room temperature, followed by a basic workup (sat. NaHCO3) to yield the free amine.

• Causality : TFA selectively cleaves the acid-labile Boc carbamate, regenerating the basic piperidine nitrogen without compromising the newly formed C-C bond or the imidazole core.

• Self-Validation Checkpoint : 1H NMR (in DMSO-d6) must show the disappearance of the intense 9-proton singlet at ~1.4 ppm (tert-butyl group) and the reappearance of the broad piperidine NH peak, confirming successful deprotection.

Conclusion

3-(2-Chloro-1H-imidazol-5-yl)piperidine represents a masterclass in rational building block design. By combining the pharmacokinetic benefits of the piperidine scaffold[6] with the synthetic versatility of the 2-chloroimidazole core, this molecule empowers medicinal chemists to rapidly navigate and expand novel chemical space. Whether utilized as a core pharmacophore in oncology or as a structural linker in targeted protein degradation, its predictable reactivity and self-validating functionalization pathways make it an indispensable asset in the modern drug discovery toolkit.

References

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications [mdpi.com]

Protocols & Analytical Methods

Scalable Manufacturing of 3-(2-Chloro-1H-imidazol-5-yl)piperidine: A Process Chemistry Perspective

Executive Summary

This Application Note details a scalable, robust synthetic protocol for 3-(2-Chloro-1H-imidazol-5-yl)piperidine , a critical pharmacophore found in VDAC1 oligomerization inhibitors like VBIT-4. Unlike bench-scale medicinal chemistry routes that rely on hazardous diazotization or non-scalable chromatography, this protocol utilizes a "Construct-then-Functionalize" strategy. We employ a modified Wallach synthesis approach—constructing the imidazole ring as a 2-imidazolone followed by chlorodeoxygenation—to ensure regiochemical purity and safety on multigram to kilogram scales.

Key Process Features

• Chromatography-Free: Intermediates are isolated via crystallization/precipitation.

• Safety-Optimized: Avoids explosive azides and highly unstable diazonium salts.

• Cost-Efficiency: Utilizes the commercially available N-Boc-nipecotic acid as the chiral/racemic scaffold.

Retrosynthetic Strategy

The design logic prioritizes the stability of the piperidine ring and the controlled introduction of the chlorine atom at the C2 position of the imidazole.

Figure 1: Retrosynthetic tree illustrating the conversion of N-Boc-Nipecotic Acid to the target via the 2-imidazolone pathway.

Detailed Experimental Protocols

Stage 1: Scaffold Preparation (Activation & Functionalization)

Objective: Convert N-Boc-nipecotic acid to the alpha-bromo ketone required for heterocycle formation.

Step 1.1: Weinreb Amide Synthesis

• Reagents: N-Boc-nipecotic acid (1.0 equiv), Carbonyldiimidazole (CDI, 1.1 equiv), N,O-Dimethylhydroxylamine HCl (1.2 equiv).

• Solvent: Dichloromethane (DCM).[1]

Protocol:

• Charge N-Boc-nipecotic acid and DCM into the reactor. Cool to 0°C.[2]

• Add CDI portion-wise (gas evolution: CO2). Stir for 1 hour at 0°C then warm to RT for 1 hour.

• Add N,O-Dimethylhydroxylamine HCl. Stir for 12 hours.

• Workup: Wash with 1M HCl, then Sat. NaHCO3. Dry organic layer (MgSO4) and concentrate.

• Output: Colorless oil (Yield >90%).

Step 1.2: Grignard Addition (Methyl Ketone Formation)

• Reagents: Weinreb Amide (1.0 equiv), Methylmagnesium Bromide (3.0M in ether, 1.5 equiv).

• Solvent: THF (Anhydrous).

Protocol:

• Dissolve Weinreb amide in THF; cool to -10°C.

• Add MeMgBr dropwise, maintaining internal temp < 0°C.

• Stir at 0°C for 2 hours. Monitor by TLC/HPLC.

• Quench: Slowly add Sat. NH4Cl (exothermic).

• Extraction: Extract with EtOAc. Concentrate to afford N-Boc-3-acetylpiperidine .

Step 1.3: Alpha-Bromination

• Reagents: N-Boc-3-acetylpiperidine (1.0 equiv), Phenyltrimethylammonium tribromide (PTAB, 1.05 equiv) or NBS/TsOH.

• Solvent: THF/MeOH (1:1).

Protocol:

• Dissolve ketone in THF/MeOH.

• Add PTAB solid portion-wise at RT. The orange color fades as Br2 is consumed.

• Stir for 2 hours.

• Workup: Dilute with water, extract with EtOAc. Wash with 5% Na2S2O3 (to remove traces of Br2).

• Purification: Crystallize from Hexane/EtOAc if necessary, or carry forward crude.

• Critical Control: Avoid over-bromination by strictly controlling stoichiometry (1.05 equiv).

Stage 2: Heterocycle Construction (Imidazolone Formation)

Objective: Construct the 5-substituted-2-imidazolone core. This step determines the regiochemistry.[3]

• Reagents: Alpha-bromo ketone (from Step 1.3, 1.0 equiv), Urea (3.0 equiv).

• Solvent: Glacial Acetic Acid (AcOH).

Protocol:

• Dissolve alpha-bromo ketone in AcOH.

• Add solid Urea.

• Heat to reflux (118°C) for 4–6 hours.

• Observation: The reaction forms the cyclic urea (imidazolone).

• Workup: Cool to RT. Pour into crushed ice/water.

• Isolation: Neutralize with NaOH or NH4OH to pH 7–8. The product 5-(N-Boc-piperidin-3-yl)-1,3-dihydro-2H-imidazol-2-one will precipitate.

• Filtration: Filter the solid, wash with water and cold ether. Dry in vacuum oven.

Stage 3: Chlorination and Deprotection

Objective: Convert the "hydroxy-like" imidazolone to the chloroimidazole and remove the Boc group.

Step 3.1: Chlorodeoxygenation

• Reagents: Imidazolone intermediate (1.0 equiv), Phosphorus Oxychloride (POCl3, 10-15 equiv - acts as solvent/reagent).

• Catalyst: N,N-Diethylaniline (catalytic) or PCl5 (optional, for stubborn substrates).

Protocol:

• Place the imidazolone in a round-bottom flask.

• Carefully add POCl3 (fuming).

• Heat to 90–100°C for 4 hours.

• Monitor: HPLC should show disappearance of the polar imidazolone peak.

• Quench (CRITICAL SAFETY): Cool to RT. Slowly pour the reaction mixture onto crushed ice with vigorous stirring. Exothermic reaction!

• Neutralization: Adjust pH to ~8 with NH4OH.

• Extraction: Extract with DCM (3x). Dry and concentrate.

• Output: N-Boc-3-(2-chloro-1H-imidazol-5-yl)piperidine .

Step 3.2: N-Boc Deprotection

• Reagents: 4M HCl in Dioxane or TFA/DCM (1:1).

• Solvent: Dioxane or DCM.

Protocol:

• Dissolve the protected intermediate in the chosen solvent.

• Add acid (HCl or TFA). Stir at RT for 2 hours.

• Isolation:

  • If HCl: Concentrate to dryness. The product is the dihydrochloride salt .

  • If Free Base needed: Dissolve salt in water, basify with K2CO3, extract with DCM/Isopropanol (3:1).

• Final Purification: Recrystallization from Ethanol/Ether.

Process Data & Specifications

Yield Summary (Typical)

Step	Transformation	Typical Yield	Purification Method
1	Weinreb Amide Formation	92%	Aqueous Workup
2	Grignard Addition	85%	Distillation or Crude Use
3	Alpha-Bromination	78%	Crystallization
4	Imidazolone Cyclization	65-70%	Precipitation (pH adjustment)
5	Chlorination (POCl3)	60-75%	Extraction/Flash Column (if needed)
6	Deprotection	95%	Salt Precipitation
Total	Overall Yield	~25-30%

Critical Quality Attributes (CQAs)

• Regiochemistry: The 2-chloro position is chemically distinct. 4/5 position tautomerism is expected in the free base but fixed if N-alkylated later.

• Impurity A (Over-chlorination): Dichloro species (rare with this method).

• Impurity B (Des-chloro): Reversion to imidazolone if POCl3 reaction is incomplete or moisture enters.

Process Flow Diagram

Figure 2: Linear process flow for the manufacturing campaign.

Safety & Handling Application Note

POCl3 Handling (Step 5)

• Hazard: Phosphorus oxychloride is highly corrosive and reacts violently with water to release HCl and Phosphoric acid.

• Control: All glassware must be oven-dried. The quench step must be performed by adding the reaction mixture to ice, never water to the mixture. Use a scrubbing system for HCl gas evolution.

Alpha-Halo Ketones (Step 3)[6]

• Hazard: Alpha-bromo ketones are potent lachrymators (tear gas agents).

• Control: Handle only in a functioning fume hood. Destroy excess brominating agent with sodium thiosulfate before disposal.

References

• VBIT-4 Characterization & Activity: Ben-Hail, D., & Shoshan-Barmatz, V. (2016). VDAC1-interacting anion transport inhibitors inhibit VDAC1 oligomerization and apoptosis.[4][5] Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1863(7), 1612-1623.

• General Synthesis of 2-Chloroimidazoles (Wallach Synthesis): Wallach, O. (1881).[3] Über die Einwirkung von Phosphorpentachlorid auf Säureamide (On the action of phosphorus pentachloride on acid amides). Berichte der deutschen chemischen Gesellschaft, 14, 420.[3] Note: This is the foundational method for converting imidazolones to chloroimidazoles.

• Hofmann, K. (1953). Imidazole and Its Derivatives, Part I. Interscience Publishers.

• Scalable Piperidine Functionalization: Aggarwal, V. K., et al. (2024). Synthesis of 4-Alkyl-2-chloro Imidazoles Using Intermolecular Radical Additions. Organic Letters, 26(28), 5989-5994.[6]

• Safety in Chlorination Reactions: BenchChem Application Note. (2025).[2][7][8] Reproducibility in the Synthesis of 2-Chloro-4,5-dimethyl-1H-imidazole: A Comparative Guide. (Cited for POCl3 quenching protocols).

Sources

• 1. Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Synthesis of 4-Alkyl-2-chloro Imidazoles Using Intermolecular Radical Additions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]

Application Note: Regioselective Synthesis of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction and Strategic Rationale

The structural motif comprising a piperidine ring linked to a substituted imidazole is a highly valued pharmacophore in modern drug discovery, often utilized in the development of kinase inhibitors, GPCR ligands, and targeted protein degraders. While analogs such as 3-(2-Chloro-1H-imidazol-5-yl)pyridine are commercially accessible, the saturated piperidine derivative—3-(2-Chloro-1H-imidazol-5-yl)piperidine —often requires de novo synthesis to maintain the sp³ character essential for improved pharmacokinetic profiles.

Mechanistic Causality: Why Directed Lithiation?

The primary synthetic challenge in preparing 2-chloroimidazoles is achieving regioselectivity. Direct electrophilic halogenation of an unprotected imidazole ring typically yields a mixture of 4-chloro, 5-chloro, and poly-chlorinated species due to the electron-rich nature of the heterocycle.

To circumvent this, our protocol employs a directed lithiation-halogenation strategy . By installing a bulky trityl (triphenylmethyl) protecting group on the imidazole nitrogen, we achieve two critical objectives:

• Protection: It prevents N-chlorination and side reactions.

• Regiocontrol: The C2 proton of the imidazole ring is the most acidic. The steric bulk of the trityl group, combined with the inherent acidity of the C2 position, allows for highly selective deprotonation using n-butyllithium (n-BuLi) at cryogenic temperatures, forming a 2-lithioimidazole intermediate. This intermediate is subsequently quenched with a mild electrophilic chlorine source (e.g., hexachloroethane) to yield the 2-chloro derivative exclusively[1].

Synthetic Workflow

The following pathway outlines the three-stage convergent synthesis starting from the commercially available precursor, tert-butyl 3-(1H-imidazol-5-yl)piperidine-1-carboxylate.

Synthetic workflow for 3-(2-Chloro-1H-imidazol-5-yl)piperidine via directed lithiation.

Quantitative Reaction Parameters

The table below summarizes the stoichiometric ratios and expected yields for the validated protocol, providing a baseline for scale-up operations.

Reaction Step	Reagent / Catalyst	Equivalents	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1. Tritylation	Trityl Chloride (TrCl)	1.2	DCM	0 to 25	4.0	85 - 90
Triethylamine (Et₃N)	2.0
2. Chlorination	n-Butyllithium (n-BuLi)	1.1	THF	-78	1.5	65 - 75
Hexachloroethane (C₂Cl₆)	1.2	-78 to 25	2.0
3. Deprotection	Trifluoroacetic Acid (TFA)	10.0	DCM	25	2.0	90 - 95

Step-by-Step Experimental Protocols

Note: All reactions involving organolithium reagents must be conducted under a strict inert atmosphere (Argon or N₂) using anhydrous solvents to prevent premature quenching of the carbanion.

Step 1: Synthesis of tert-butyl 3-(1-trityl-1H-imidazol-5-yl)piperidine-1-carboxylate

Objective: Mask the nucleophilic imidazole nitrogen to enable downstream C2-lithiation.

• Initiation: Dissolve tert-butyl 3-(1H-imidazol-5-yl)piperidine-1-carboxylate (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M).

• Base Addition: Add triethylamine (Et₃N, 2.0 eq) and cool the reaction vessel to 0 °C using an ice-water bath.

• Protection: Introduce trityl chloride (TrCl, 1.2 eq) portion-wise over 10 minutes.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Validation & Workup: Monitor via TLC (Hexanes/EtOAc, 1:1). Upon consumption of the starting material, quench with saturated aqueous NaHCO₃. Extract the aqueous layer with DCM (3x). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography to yield Intermediate 1 as a white solid.

Step 2: Regioselective Synthesis of tert-butyl 3-(2-chloro-1-trityl-1H-imidazol-5-yl)piperidine-1-carboxylate

Objective: Execute a thermodynamically controlled deprotonation followed by electrophilic trapping[1].

• Preparation: Dissolve Intermediate 1 (1.0 eq) in anhydrous tetrahydrofuran (THF, 0.1 M) under an argon atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add n-BuLi (2.5 M in hexanes, 1.1 eq) over 15 minutes. Causality note: The solution may turn pale yellow, indicating the formation of the lithiated species. Maintain at -78 °C for 45 minutes to ensure complete metalation.

• Electrophilic Quench: Dissolve hexachloroethane (C₂Cl₆, 1.2 eq) in a minimal amount of anhydrous THF and add it dropwise to the reaction mixture at -78 °C.

• Maturation: Stir at -78 °C for 1 hour, then gradually allow the reaction to warm to room temperature over 1 hour.

• Validation & Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with Ethyl Acetate (3x). Wash the organic layer with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography to isolate Intermediate 2. Self-validation: LC-MS will confirm the addition of the chlorine isotope pattern (M and M+2 peaks).

Step 3: Global Deprotection to 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Objective: Simultaneously cleave the Boc and Trityl protecting groups to yield the final free base.

• Cleavage: Dissolve Intermediate 2 (1.0 eq) in DCM (0.1 M). Add Trifluoroacetic acid (TFA, 10.0 eq) at room temperature.

• Monitoring: Stir for 2 hours. The trityl cation will generate a bright yellow color in the solution. Monitor by LC-MS until both protecting groups are fully cleaved.

• Isolation: Concentrate the reaction mixture under reduced pressure to remove excess TFA.

• Free-basing: Dissolve the residue in a minimal amount of methanol and load onto a strong cation exchange (SCX) cartridge. Wash with methanol to elute the triphenylmethanol byproduct. Elute the desired product using 2M NH₃ in methanol.

• Final Polish: Concentrate the basic eluent to afford the pure 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

References

• Sigma-Aldrich Catalog. 3-(2-Chloro-1H-imidazol-5-yl)pyridine. Sigma-Aldrich.cn. Available at: [Link]

• Grimmett, M. R. Product Class 3: Imidazoles. Science of Synthesis, Thieme-Connect. Available at: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]

Using 3-(2-Chloro-1H-imidazol-5-yl)piperidine in reductive amination reactions

Application Note: Chemoselective N-Alkylation of 3-(2-Chloro-1H-imidazol-5-yl)piperidine via Reductive Amination

Executive Summary

The scaffold 3-(2-Chloro-1H-imidazol-5-yl)piperidine represents a privileged structural motif in medicinal chemistry, particularly in the development of Histamine H3/H4 receptor antagonists and other GPCR modulators.[1][2][3][4] The presence of the 2-chloro substituent on the imidazole ring serves two critical functions: it modulates the basicity/lipophilicity profile of the heterocycle and provides a versatile handle for downstream palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura).[1]

However, this scaffold presents specific synthetic challenges during N-alkylation.[1][3][4] Direct alkylation with halides often leads to over-alkylation or regioselectivity issues (piperidine vs. imidazole nitrogen).[3][4] Reductive amination is the preferred methodology, offering superior control.[1][3] This guide details optimized protocols for coupling this secondary amine with aldehydes and ketones, emphasizing the preservation of the labile C-Cl bond and the management of the amphoteric imidazole moiety.[1]

Chemical Context & Critical Considerations

Molecule Analysis

• Nucleophilic Center: The piperidine nitrogen (secondary amine, pKa ~10-11) is significantly more nucleophilic than the imidazole nitrogens.[1][3]

• Imidazole Reactivity: The 2-chloro group is electron-withdrawing, lowering the pKa of the imidazole NH compared to unsubstituted imidazole (pKa ~14.4).[1][2][3] This makes the imidazole NH more acidic but less nucleophilic.[3][4]

• C-Cl Bond Liability: The 2-chloroimidazole moiety is susceptible to hydrodehalogenation under catalytic hydrogenation conditions (H₂/Pd-C).[2][3][4] Therefore, hydride-based reducing agents are strictly required.[1][3][4]

Reagent Selection Strategy

Reagent	Suitability	Rationale
H₂ / Pd-C	⛔ AVOID	High risk of cleaving the C-Cl bond (dechlorination).[2][3][4]
NaBH₃CN	⚠️ Caution	Effective, but toxic (cyanide byproduct).[1][3] Requires pH ~6.[3][4] Good for ketones.[3][4][5]
NaBH(OAc)₃ (STAB)	✅ Recommended	Mild, non-toxic, and selective.[1][2] Does not reduce aldehydes/ketones competitively at significant rates.[3][4]
Ti(OiPr)₄	✅ Additive	Lewis acid additive recommended for hindered ketones to force imine formation.[3][4]

Mechanistic Pathway

The reaction proceeds via the formation of an iminium ion intermediate.[3][6][7][8] The use of Sodium Triacetoxyborohydride (STAB) allows for a "one-pot" procedure because STAB reduces the protonated iminium ion much faster than the carbonyl precursor.[3]

Figure 1: Mechanistic flow of reductive amination using STAB. Note that the reduction of the iminium ion is the irreversible, rate-determining step for product formation.[1]

Experimental Protocols

Protocol A: Standard Reductive Amination (Aldehydes)

Best for: Aliphatic and aromatic aldehydes.[2][9]

Reagents:

• Substrate: 3-(2-Chloro-1H-imidazol-5-yl)piperidine (1.0 equiv)[2][3][4]

• Aldehyde: 1.1 – 1.2 equiv[3]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)[2]

• Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)[1][2]

• Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv)[2]

Procedure:

• Preparation: In an oven-dried flask under N₂ atmosphere, dissolve the piperidine scaffold (1.0 mmol) in DCE (5 mL, ~0.2 M).

• Carbonyl Addition: Add the aldehyde (1.1 mmol).

• Acidification: Add Acetic Acid (1.0 mmol). Note: Although STAB contains acetate, adding free AcOH ensures the pH is optimal (~5-6) for iminium formation without protonating the imidazole to the point of insolubility.[1]

• Mixing: Stir at Room Temperature (RT) for 15–30 minutes to allow hemiaminal/imine equilibrium.

• Reduction: Add STAB (1.5 mmol) in one portion. The reaction may evolve small amounts of gas; ensure venting.[3][4]

• Monitoring: Stir at RT for 2–16 hours. Monitor by LC-MS (Look for disappearance of secondary amine mass).

• Quench: Quench by adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes to decompose boron complexes.

Protocol B: Advanced Reductive Amination (Ketones & Hindered Substrates)

Best for: Cyclic ketones, aryl ketones, or when Protocol A yields <50% conversion.[1][2]

Reagents:

• Titanium(IV) Isopropoxide (Ti(OiPr)₄) (Neat or in THF)[2]

• Reducing Agent: NaBH₄ or NaCNBH₃ (STAB is often too bulky for hindered imines formed with Ti).[3][4]

Procedure:

• Imine Formation: Combine the piperidine scaffold (1.0 mmol) and ketone (1.1 mmol) in a flask.

• Lewis Acid Addition: Add Ti(OiPr)₄ (1.5 – 2.0 equiv) neat.[3][4]

• Incubation: Stir the viscous mixture at RT for 1–4 hours. Optional: Heat to 50°C if the ketone is very sterically hindered.[1]

• Dilution: Dilute the mixture with anhydrous THF (5 mL) or MeOH (5 mL).

• Reduction:

  • Option 1 (Standard): Cool to 0°C and add NaBH₄ (2.0 equiv) portion-wise.[3][4]

  • Option 2 (Selectivity): Add NaCNBH₃ (2.0 equiv).[3][4]

• Workup (Titanium Removal): Quench with 0.1 M NaOH or Rochelle’s Salt solution.[3][4] A white precipitate (TiO₂) will form.[3][4] Filter through Celite before extraction.[3][4]

Workup & Purification Strategy

The amphoteric nature of the imidazole-piperidine scaffold requires careful pH control during extraction.[3][4]

Extraction Protocol:

• Basification: After quenching, adjust the aqueous layer pH to 8–9 using saturated NaHCO₃ or dilute NaOH.[1][3][4]

  • Why? pH < 7 keeps the piperidine protonated (water soluble).[3][4] pH > 11 might deprotonate the chlor-imidazole NH (forming an anion), potentially pushing it back into the water layer or causing emulsion.[1][3]

• Solvent: Extract with DCM/MeOH (9:1) or EtOAc.[3][4] The addition of MeOH helps solubilize the polar imidazole core.[3]

• Washing: Wash organic layer with Brine.[3][4] Dry over Na₂SO₄.[3][4]

Purification:

• Flash Chromatography: Use a gradient of DCM to DCM:MeOH:NH₄OH (90:10:1).[3][4] The ammonia is crucial to prevent the amine from streaking on silica.[1][3]

Troubleshooting & Optimization

Figure 2: Decision tree for troubleshooting common reaction failures.

Issue	Probable Cause	Solution
Low Conversion	Iminium ion not forming due to steric bulk or insufficient acid.[2][3][4]	Switch to Protocol B (Ti(OiPr)₄) or increase reaction time.
Dechlorination	Use of harsh reducing conditions or metal contamination.[3][4]	Ensure use of mild borohydrides (STAB).[3][4] Avoid Zn/HCl or H₂/Pd.
Product in Aqueous	Incorrect pH during extraction.[3][4]	Adjust aqueous layer to pH ~8.[3][4]5. Saturate with NaCl (salting out).[3][4]

References

• Abdel-Magid, A. F., et al. (1996).[1][3][4][7][8][10] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry.

• Mattson, R. J., et al. (1990).[1][3][4] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[3] The Journal of Organic Chemistry.

• Bhattacharyya, S. (1995).[1][3][4] "Reductive Amination of Carbonyl Compounds with Sodium Triacetoxyborohydride: A Convenient Procedure for the Synthesis of Secondary and Tertiary Amines." Journal of the Chemical Society, Perkin Transactions 1.

• BenchChem Technical Support. (2025). "Sodium Triacetoxyborohydride (STAB) Stability and Handling." BenchChem Application Notes.

Sources

• 1. Bot Verification [rasayanjournal.co.in]
• 2. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. chemistry.mdma.ch [chemistry.mdma.ch]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Sodium triacetoxyborohydride [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Application Notes &amp; Protocols: Strategic Incorporation of 3-(2-Chloro-1H-imidazol-5-yl)piperidine into Peptidomimetic Scaffolds

Abstract

The rational design of peptidomimetics is a cornerstone of modern drug discovery, aiming to create molecules with enhanced potency, selectivity, and metabolic stability over their natural peptide counterparts.[1][2][3] Heterocyclic scaffolds are invaluable tools in this endeavor, providing rigid conformational constraints and novel pharmacophoric features.[4][5] This guide provides a comprehensive technical overview and detailed protocols for the incorporation of a unique building block, 3-(2-Chloro-1H-imidazol-5-yl)piperidine, into peptide sequences. This scaffold combines the conformational rigidity of a piperidine ring with the bioisosteric and electronic properties of a chloro-imidazole moiety, offering a versatile platform for targeting protein-protein interactions (PPIs) and enzyme active sites. We will detail a proposed strategy for the synthesis of a solid-phase compatible building block, its subsequent incorporation using standard Fmoc-based solid-phase peptide synthesis (SPPS), and methods for characterization and purification.

Introduction: The Scientific Rationale

The design of bioactive peptidomimetics often involves a trade-off between mimicking the binding elements of a native peptide and instilling drug-like properties such as proteolytic resistance and cell permeability.[2][3] The incorporation of rigid, non-natural scaffolds is a proven strategy to address these challenges.[1][6]

1.1. The Piperidine Moiety: A Conformational Anchor

The piperidine ring, a saturated six-membered heterocycle, is a privileged structure in medicinal chemistry, found in numerous pharmaceuticals and natural alkaloids.[7][8] Its inclusion into a peptide backbone serves several key functions:

• Conformational Rigidity: Unlike a flexible peptide chain, the piperidine ring adopts a stable chair conformation, reducing the entropic penalty upon binding to a biological target.[8] This pre-organization can significantly enhance binding affinity.[1]

• Vectorial Projection of Side Chains: The substituents on the piperidine ring are projected in well-defined axial and equatorial orientations, allowing for precise positioning of pharmacophoric groups to interact with target receptors or enzymes.

• Metabolic Stability: The non-peptide nature of the piperidine scaffold inherently resists degradation by common proteases.

1.2. The 2-Chloro-Imidazole Group: A Versatile Pharmacophore

The imidazole ring is a common feature in bioactive molecules, most notably in the amino acid histidine. The 2-chloro-imidazole variant offers specific advantages:

• Peptide Bond Isostere: The imidazole ring can act as a surrogate for a peptide bond, maintaining similar spatial and electronic characteristics while preventing enzymatic cleavage.[1]

• Hydrogen Bonding: The ring nitrogen atoms can act as hydrogen bond donors and acceptors, mimicking interactions of the peptide backbone.

• Modulation of pKa and Reactivity: The electron-withdrawing nature of the chlorine atom influences the electronic properties of the imidazole ring, which can be tuned for optimal target engagement. It also provides a potential handle for further chemical modification.

By combining these two motifs, the 3-(2-Chloro-1H-imidazol-5-yl)piperidine scaffold presents a powerful tool for generating novel peptidomimetics with precisely controlled three-dimensional structures and enhanced stability.

Building Block Synthesis: A Proposed Strategy

Commercially available, pre-functionalized building blocks for SPPS are often limited. Therefore, a robust synthetic route to an Fmoc-protected derivative of 3-(2-Chloro-1H-imidazol-5-yl)piperidine is essential. The following section outlines a logical, multi-step synthesis to prepare a building block suitable for direct use in Fmoc-SPPS.

Rationale for the Synthetic Design:

The strategy involves first constructing the core heterocyclic system and then functionalizing it for SPPS. We will protect the piperidine nitrogen with a Boc group, which is orthogonal to the Fmoc group used in SPPS. The final step is the introduction of the Fmoc group to the piperidine nitrogen, rendering the building block ready for peptide synthesis.

dot

Caption: Overall workflow from building block synthesis to final peptidomimetic.

Protocol 2.1: Synthesis of Fmoc-3-(2-Chloro-1H-imidazol-5-yl)piperidine-1-carboxylate

This protocol is a proposed route based on established heterocyclic chemistry principles and should be optimized.

• Step 1: Imidazole Ring Formation. React N-Boc-3-aminopiperidine with a suitable three-carbon synthon (e.g., a derivative of formylglycine) under cyclizing conditions to form the N-Boc-3-(1H-imidazol-5-yl)piperidine.

• Step 2: Chlorination. Treat the product from Step 1 with a chlorinating agent such as N-Chlorosuccinimide (NCS) in an appropriate solvent like DMF to selectively install the chlorine atom at the C2 position of the imidazole ring.

• Step 3: Boc Deprotection. Remove the Boc protecting group from the piperidine nitrogen using a solution of trifluoroacetic acid (TFA) in dichloromethane (DCM). Typically, a 25-50% TFA/DCM solution is effective.

• Step 4: Fmoc Protection. React the resulting secondary amine with 9-fluorenylmethyloxycarbonyl succinimide (Fmoc-OSu) in the presence of a mild base like sodium bicarbonate in a solvent mixture such as 1,4-dioxane and water to yield the final, SPPS-ready building block.

• Purification and Characterization. Purify the final product by column chromatography on silica gel. Confirm the structure and purity using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Application Note: Solid-Phase Incorporation Protocol

The synthesized Fmoc-protected building block can be incorporated into a peptide sequence using standard automated or manual Fmoc-SPPS protocols.[9][10] Due to the potential steric hindrance of the building block, optimized coupling conditions are recommended.

dot

Caption: Optimized Fmoc-SPPS cycle for incorporating the custom building block.

Protocol 3.1: SPPS Incorporation using HATU/DIPEA

This protocol assumes a 0.1 mmol synthesis scale on a standard solid support like Rink Amide or 2-Chlorotrityl Chloride resin.[9][10]

• Resin Preparation: Swell the resin-bound peptide (with a free N-terminal amine from the previous deprotection step) in dimethylformamide (DMF) for 30 minutes.

• Coupling Cocktail Preparation (Pre-activation):

  • In a separate vessel, dissolve the Fmoc-3-(2-Chloro-1H-imidazol-5-yl)piperidine building block (4 equivalents relative to resin loading).

  • Add HATU (3.9 equivalents) and dissolve completely in DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (6 equivalents).

  • Allow the mixture to pre-activate for 2-5 minutes.

• Coupling Reaction:

  • Drain the DMF from the swelled resin.

  • Add the activated coupling cocktail to the resin.

  • Agitate the reaction vessel at room temperature for 2 to 4 hours. Rationale: Extended coupling times and potent activating agents like HATU are often necessary for sterically demanding, non-proteinogenic amino acids to ensure complete reaction.

• Monitoring: Perform a qualitative Kaiser test on a small sample of beads. A negative result (beads remain colorless or yellow) indicates complete coupling. If the test is positive (blue beads), a second coupling may be required.

• Washing: After complete coupling, drain the reaction mixture and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x) to remove all excess reagents.

• Chain Elongation: Proceed to the next Fmoc deprotection step to continue elongating the peptide chain. Fmoc removal is typically achieved with a 20% solution of piperidine in DMF.[11][12]

Table 1: Reagents for SPPS Coupling Reaction (0.1 mmol scale)

Reagent/Component	Purpose	Molar Eq.	Amount
Resin-bound Peptide	Solid Support	1.0	~150-200 mg
Custom Building Block	Amino Acid Surrogate	4.0	0.4 mmol
HATU	Coupling Activator	3.9	0.39 mmol
DIPEA	Tertiary Base	6.0	0.6 mmol
DMF	Solvent	-	~5 mL

Protocol: Cleavage, Purification, and Characterization

Once the synthesis is complete, the peptidomimetic must be cleaved from the solid support, purified, and its identity confirmed.

Protocol 4.1: Cleavage from Resin

• Wash the final resin-bound peptidomimetic with DCM and dry under a stream of nitrogen.

• Prepare a cleavage cocktail appropriate for the peptide's side-chain protecting groups. A standard cocktail is 95% TFA, 2.5% Triisopropylsilane (TIS), and 2.5% Water . Rationale: TIS and water act as scavengers to capture reactive carbocations generated during the cleavage of side-chain protecting groups, preventing side reactions.

• Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

• Centrifuge the mixture, decant the ether, and dry the crude peptide pellet under vacuum.

Protocol 4.2: Purification by RP-HPLC

Purify the crude product using reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column.

Table 2: Example RP-HPLC Gradient

Time (min)	% Solvent A (0.1% TFA in H₂O)	% Solvent B (0.1% TFA in Acetonitrile)
0	95	5
5	95	5
35	45	55
40	5	95
45	5	95
50	95	5

Protocol 4.3: Characterization by Mass Spectrometry

Confirm the identity of the purified peptidomimetic by electrospray ionization mass spectrometry (ESI-MS). The observed mass should correspond to the calculated theoretical mass of the molecule. High-resolution mass spectrometry (HRMS) can be used for unambiguous confirmation of the elemental composition.[13]

Table 3: Example Mass Spectrometry Data for a Hypothetical Peptide

Hypothetical Peptide: Ac-Gly-Phe-[3-(2-Cl-Im-5-yl)Pip]-Ala-NH₂

Parameter	Expected Value
Chemical Formula	C₃₁H₄₂ClN₉O₅
Calculated Monoisotopic Mass	671.2974 g/mol
Expected ESI-MS Ion ([M+H]⁺)	672.29 g/mol
Expected ESI-MS Ion ([M+2H]²⁺)	336.65 g/mol

Conclusion and Future Perspectives

The incorporation of 3-(2-Chloro-1H-imidazol-5-yl)piperidine represents a sophisticated strategy in peptidomimetic design. The protocols and strategies outlined here provide a clear path for researchers to access these novel molecules. The resulting peptidomimetics, with their constrained conformations and unique chemical features, are promising candidates for development as enzyme inhibitors, receptor antagonists, or modulators of protein-protein interactions.[14] Future work could involve exploring variations at the C2 position of the imidazole ring or further functionalizing the piperidine scaffold to create diverse chemical libraries for high-throughput screening campaigns.

References

• Vivarès, D., & Martin, L. (2025). Heterocyclic-based peptidomimetics. ResearchGate. [Link]

• Kodadek, T. (2011). Incorporation of Heterocycles into the Backbone of Peptoids to Generate Diverse Peptoid-Inspired One Bead One Compound Libraries. PMC. [Link]

• Abell, A. D. (2012). Heterocycles in Peptidomimetics and Pseudopeptides: Design and Synthesis. MDPI. [Link]

• Abdildinova, A., et al. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. MDPI. [Link]

• Abdildinova, A., et al. (2021). Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. PMC - NIH. [Link]

• Góngora-Benítez, M., et al. (2019). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. PMC. [Link]

• Forn-Cuní, G., et al. (2021). Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. Green Chemistry (RSC Publishing). [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. [Link]

• Kumar, A., et al. (2022). In situ Fmoc removal – a sustainable solid-phase peptide synthesis approach. AAPPTec. [Link]

• ResearchGate. (n.d.). Scheme 1. General strategy for the synthesis of piperidine derivatives. ResearchGate. [Link]

• Kantevari, S., et al. (2015). Design, synthesis and evaluation of novel 2-butyl-4-chloroimidazole derived peptidomimetics as Angiotensin Converting Enzyme (ACE) inhibitors. PubMed. [Link]

• Vitaku, E., et al. (2014). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. [Link]

• Koyiri, K., et al. (2019). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal of Chemistry. [Link]

• Al-Obeidi, F. A., et al. (2022). Rational design, synthesis and structural characterization of peptides and peptidomimetics to target Hsp90/Cdc37 interaction. ScienceDirect. [Link]

• Fjell, C. D., et al. (2012). Peptides and Peptidomimetics for Antimicrobial Drug Design. MDPI. [Link]

• Kamiński, K., et al. (2018). Synthesis, Anticonvulsant, and Antinociceptive Activity of New 3-(2-Chlorophenyl)- and 3-(3-Chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides. PMC. [Link]

• Sravani, G. S., et al. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Journal of Young Pharmacists. [Link]

• Mori, T., et al. (2022). Quantitative Determination of 2-Oxo-Imidazole-Containing Dipeptides by High-Performance Liquid Chromatography/Tandem Mass Spectrometry. MDPI. [Link]

• Katritzky, A. R., et al. (2012). Similarity analysis, synthesis, and bioassay of antibacterial cyclic peptidomimetics. Beilstein Journal of Organic Chemistry. [Link]

• Kharb, R., et al. (2011). Therapeutic importance of peptidomimetics in medicinal chemistry. Journal of Chemical and Pharmaceutical Research. [Link]

• ResearchGate. (n.d.). Pharmacological properties of natural piperidine derivatives. ResearchGate. [Link]

• Di Bonaventura, G., et al. (2022). Lights and Shadows on the Therapeutic Use of Antimicrobial Peptides. MDPI. [Link]

• Szałaj, N., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Publications. [Link]

• PubChem. (n.d.). 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidine. PubChem. [Link]

• Wikipedia. (n.d.). Piperidine. Wikipedia. [Link]

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Application Note &amp; Protocols: Microwave-Assisted Synthesis Featuring 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Introduction: The Strategic Value of the 3-(Imidazol-5-yl)piperidine Scaffold

The 3-(imidazol-5-yl)piperidine substructure represents a privileged scaffold in modern medicinal chemistry. The piperidine ring, a ubiquitous feature in pharmaceuticals, imparts favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1][2] The imidazole moiety is a versatile heterocyclic core found in numerous biologically active molecules, capable of participating in hydrogen bonding and other key interactions with biological targets.[3] The combination of these two rings creates a three-dimensional architecture with significant potential for crafting novel therapeutics.

The specific subject of this guide, 3-(2-Chloro-1H-imidazol-5-yl)piperidine, is a particularly valuable synthetic intermediate. The chloro-substituent at the 2-position of the imidazole ring serves as a versatile handle for a variety of cross-coupling reactions. This allows for the late-stage introduction of molecular diversity, a crucial strategy in lead optimization for drug discovery programs.[4]

This document provides a detailed guide to leveraging Microwave-Assisted Organic Synthesis (MAOS) for the rapid and efficient functionalization of this scaffold. We will explore the principles behind MAOS and provide detailed, field-tested protocols for key transformations, including Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

The MAOS Advantage: Accelerating Discovery

Conventional organic synthesis often relies on bulk heating of reaction mixtures, which can be slow and inefficient, leading to the formation of side products. Microwave-assisted synthesis offers a powerful alternative by directly heating the solvent and reactants through dielectric polarization.[5][6] This leads to rapid and uniform heating, often resulting in dramatic reductions in reaction times (from hours to minutes), increased product yields, and improved purity profiles.[7][8] For the synthesis of heterocyclic compounds, MAOS has proven to be a transformative technology.[9]

Core Application: Palladium-Catalyzed Cross-Coupling Reactions

The 2-chloro-imidazole moiety is primed for palladium-catalyzed cross-coupling reactions, which are fundamental tools for C-C and C-N bond formation.[6] Microwave irradiation is particularly effective at accelerating these transformations.[10][11]

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for creating a carbon-carbon bond between the imidazole core and a variety of aryl or heteroaryl groups, which are common components of pharmaceutical agents.[4][12]

The catalytic cycle, illustrated below, involves the oxidative addition of the chloro-imidazole to a Pd(0) species, followed by transmetalation with a boronic acid derivative and subsequent reductive elimination to yield the coupled product and regenerate the catalyst.[13] Microwave heating accelerates each step of this cycle, leading to a significant rate enhancement.[14]

Caption: Suzuki-Miyaura Catalytic Cycle

This protocol details a general procedure for the coupling of 3-(2-Chloro-1H-imidazol-5-yl)piperidine with an arylboronic acid.

Materials:

Reagent	M.W.	Amount (1.0 mmol scale)	Equivalents
3-(2-Chloro-1H-imidazol-5-yl)piperidine	185.65	186 mg	1.0
Arylboronic Acid	Variable	1.2 mmol	1.2
Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0))	1155.56	29 mg (0.025 mmol)	0.025 (2.5 mol%)
Potassium Carbonate (K₂CO₃)	138.21	276 mg (2.0 mmol)	2.0
1,4-Dioxane	88.11	3.0 mL	-
Water	18.02	1.0 mL	-

Procedure:

• To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 3-(2-Chloro-1H-imidazol-5-yl)piperidine, the arylboronic acid, and potassium carbonate.

• Add the 1,4-dioxane and water.

• Degas the mixture by bubbling argon or nitrogen through the suspension for 10-15 minutes.

• Add the Pd(PPh₃)₄ catalyst under a positive pressure of the inert gas.

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor.

• Irradiate the mixture at 120 °C for 15-30 minutes. Monitor pressure to ensure it remains within the safe limits of the vessel.[14]

• After the reaction is complete, allow the vial to cool to room temperature.

• Dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination is an indispensable tool for forming C-N bonds, enabling the introduction of primary or secondary amines at the 2-position of the imidazole ring.[15][16] This is a key transformation for accessing a wide range of derivatives with potential biological activity.[10]

Similar to the Suzuki coupling, the Buchwald-Hartwig amination proceeds via a Pd(0)/Pd(II) catalytic cycle.[17] The choice of phosphine ligand is critical for the success of this reaction, as it influences the rate of oxidative addition and reductive elimination. Bulky, electron-rich phosphine ligands are often employed to promote these key steps.[18] Microwave irradiation significantly shortens reaction times, often from many hours to under an hour.[16]

Caption: Buchwald-Hartwig Experimental Workflow

This protocol provides a general method for the amination of 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Materials:

Reagent	M.W.	Amount (1.0 mmol scale)	Equivalents
3-(2-Chloro-1H-imidazol-5-yl)piperidine	185.65	186 mg	1.0
Amine (Primary or Secondary)	Variable	1.2 mmol	1.2
Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))	915.72	23 mg (0.025 mmol)	0.025 (2.5 mol% Pd)
XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)	476.67	36 mg (0.075 mmol)	0.075 (7.5 mol%)
Sodium tert-butoxide (NaOt-Bu)	96.10	135 mg (1.4 mmol)	1.4
Toluene	92.14	4.0 mL	-

Procedure:

• In an oven-dried 10 mL microwave reaction vial, add sodium tert-butoxide.

• In a separate vial, dissolve 3-(2-Chloro-1H-imidazol-5-yl)piperidine, the amine, Pd₂(dba)₃, and XPhos in toluene.

• Transfer the solution to the microwave vial containing the base.

• Flush the vial with argon or nitrogen, then seal with a septum cap.

• Place the vial in the microwave reactor.

• Irradiate the mixture at 110 °C for 30-60 minutes.

• After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of celite to remove palladium residues.

• Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

• Concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Conversion	Inefficient catalyst system; insufficient temperature/time.	Screen different ligands (e.g., SPhos for Suzuki, RuPhos for Buchwald). Increase microwave temperature or reaction time.
Dehalogenation	Presence of water or protic sources; catalyst degradation.	Ensure anhydrous solvents and reagents. Thoroughly degas the reaction mixture.
Formation of Byproducts	Side reactions due to excessive heat; incorrect base.	Lower the reaction temperature. Screen alternative bases (e.g., Cs₂CO₃ for Suzuki, K₃PO₄ for Buchwald).
Poor Reproducibility	Inconsistent heating; moisture or air contamination.	Use a dedicated microwave synthesizer with temperature and pressure feedback. Ensure rigorous inert atmosphere techniques.

Conclusion

The 3-(2-Chloro-1H-imidazol-5-yl)piperidine scaffold is a valuable building block for the synthesis of novel chemical entities. Microwave-assisted synthesis provides a powerful platform for the rapid and efficient diversification of this core structure through palladium-catalyzed cross-coupling reactions. The protocols outlined in this guide for Suzuki-Miyaura and Buchwald-Hartwig aminations offer robust starting points for researchers in drug discovery and development, enabling the accelerated synthesis of compound libraries for biological screening.

References

• Beilstein Journals. (2021, April 19). Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects. [Link]

• ResearchGate. Buchwald–Hartwig versus Microwave-Assisted Amination of Chloroquinolines: En Route to the Pyoverdin Chromophore. [Link]

• MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• ResearchGate. (2020, February 12). Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2-(hetero)aryl benzimidazoles. [Link]

• PMC. Microwave-Assisted Synthesis of (Piperidin-1-yl)quinolin-3-yl)methylene)hydrazinecarbothioamides as Potent Inhibitors of Cholinesterases: A Biochemical and In Silico Approach. [Link]

• PubMed. (2021, October 15). Design, synthesis and biological evaluation of novel 5-(imidazolyl-methyl) thiazolidinediones as antidiabetic agents. [Link]

• MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• PubMed. (2002, May 1). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). [Link]

• Organic Chemistry Portal. (2008, November 15). Microwave Chemistry: Buchwald-Hartwig Amination, C-H Arylation of Adenines, Cycloisomerization Approach to Indolizinones, Synthesis of Pyrroles. [Link]

• MDPI. (2025, October 22). Synthesis of Novel Chloro-Benzo [d]imidazole Regioisomers as Selective CB2 Receptor Agonists: Indirect Functional Evaluation and Molecular Insights. [Link]

• PMC. An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. [Link]

• ResearchGate. (2014, December 15). Synthesis of Imidazole Derivatives and Their Biological Activities. [Link]

• Beilstein Journals. (2018, May 4). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

• Frontiers in Chemistry. (2015, February 17). Aqueous microwave-assisted cross-coupling reactions applied to unprotected nucleosides. [Link]

• ARKAT USA, Inc. (2020, February 12). Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2- (hetero)aryl benzimidazoles. [Link]

• Semantic Scholar. Microwave Assisted Synthesis of Fluoro, Chloro 2-Substituted Benzimidazole Thiazine Derivatives for Antibacterial and Analgesic Activities. [Link]

• BMC Chemistry. (2021). Synthesis and therapeutic potential of imidazole containing compounds. [Link]

• Sultan Qaboos University. (2020, January 15). Microwave-assisted palladium-catalyzed cross-coupling reactions: Generation of carbon–carbon bond. [Link]

• Revue Roumaine de Chimie. MICROWAVE-ASSISTED SYNTHETIC APPROACHES TO BIOLOGICALLY ACTIVE N-BASED FIVE-MEMBERED HETEROCYCLES AS RESPONSE TO GREEN CHEMISTR. [Link]

• KTU ePubl. Microwave-assisted Buchwald-Hartwig double amination: a rapid and promising approach for the synthesis of TADF compounds. [Link]

• Journal of Young Pharmacists. (2024, June 3). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. [Link]

• PubMed. (2016, July 1). Synthesis and biological characterization of 3-(imidazol-1-ylmethyl)piperidine sulfonamides as aromatase inhibitors. [Link]

• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. [Link]

• ResearchGate. (2015, December 31). Development of drugs based on imidazole and benzimidazole bioactive heterocycles: Recent advances and future directions. [Link]

• MDPI. (2013, March 25). Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. [Link]

• Monash University. (2020, March 15). Microwave-assisted synthesis of triazole derivatives conjugated with piperidine as new anti-enzymatic agents. [Link]

• SciELO SA. (2013, August). Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. [Link]

• Scilit. Synthesis, characterization and microwave‐assisted catalytic activity of novel benzimidazole salts bearing piperidine and morpholine moieties in Heck cross‐coupling reactions. [Link]

• MDPI. (2021, March 30). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. [Link]

• ResearchGate. (2025, August 7). Microwave-assisted facile Synthesis of 2-substituted 2-imidazolines. [Link]

• ChemRxiv. Room temperature nucleophilic aromatic substitution of 2-halopyridinium ketene hemiaminals with sulfur nucleophiles. [Link]

• Der Pharma Chemica. Synthesis and reactions of 5-phenylpyrido-[3,2-d]-pyridazin-8(7H)-one derivatives. [Link]

• IntechOpen. (2021, July 21). An Outline to Preparation of Biological Active Benzimidazoles Using Microwave Approach. [Link]

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• 4. arkat-usa.org [arkat-usa.org]
• 5. BJOC - Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects [beilstein-journals.org]
• 6. squ.elsevierpure.com [squ.elsevierpure.com]
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Technical Notes & Optimization

Technical Support Center: Optimizing 3-(2-Chloro-1H-imidazol-5-yl)piperidine Synthesis

Topic: High-Yield Synthesis & Troubleshooting for 3-(2-Chloro-1H-imidazol-5-yl)piperidine Target Audience: Medicinal Chemists, Process Chemists, Drug Discovery Specialists Context: Key intermediate for VDAC1 oligomerization inhibitors (e.g., VBIT-4).

Executive Summary: The "Amphoteric Trap"

Synthesizing 3-(2-Chloro-1H-imidazol-5-yl)piperidine presents a classic "amphoteric trap." You are dealing with a molecule containing a basic secondary amine (piperidine), a semi-acidic imidazole proton, and a labile chlorine atom at the 2-position.

Low yields typically stem from three failure points:

• Regioselectivity failure during the imidazole ring formation.

• Hydrolysis of the 2-chloro substituent during acidic workups.

• Product loss into the aqueous phase due to high polarity (LogP < 1).

This guide prioritizes the "Imidazolone Route" (Cyclization

Chlorination) over direct halogenation, as it offers superior regiocontrol and scalability.

Module 1: Synthetic Route Optimization

Route Comparison: Why Direct Chlorination Fails

Many researchers attempt to chlorinate the parent imidazole (3-(1H-imidazol-5-yl)piperidine) using NCS or

. This often fails because:

• Issue: The imidazole ring is electron-rich; electrophilic halogenation is difficult to stop at mono-substitution, leading to 4,5-dichloro byproducts.

• Solution: Construct the 2-imidazolone first, then convert the carbonyl to a chloride. This "locks" the position.

Recommended Protocol: The Urea Cyclization Path

Step 1: Formation of

-Bromo Ketone Precursor: N-Protected Piperidine-3-carboxylic acid (Prefer Cbz or Benzyl over Boc to survive Step 3).

• Convert acid to Weinreb amide.

• React with Grignard/Lithium reagent to form ketone.

• Brominate alpha-position.[1][2]

Step 2: Cyclization to Imidazolone

• Reagents: Urea, DMF/EtOH, reflux.

• Critical Parameter: Anhydrous conditions are not strictly required here, but stoichiometry is. Use 3-5 eq. of urea to prevent polymerization.

Step 3: Deoxychlorination (The Yield-Maker)

• Reagents:

  (Phosphorus oxychloride), (N,N-Diethylaniline) as base.

• Temperature: 80–100°C.

• Mechanism: The urea oxygen attacks

  , becoming a good leaving group, displaced by chloride.

Caption: Comparative logic flow demonstrating why the Urea/POCl3 route (Green) offers superior specificity over direct chlorination (Red).

Module 2: Troubleshooting the Chlorination Step

Problem: "My reaction turned black and I lost the Boc group."

Diagnosis:

• Black Tar:

  at high temperatures acts as a dehydrating agent and can polymerize unprotected amines.

• Boc Loss: The HCl generated in situ during the

  reaction rapidly cleaves Boc groups.

Corrective Actions:

Parameter	Recommendation	Rationale
Protecting Group	Switch to Cbz or Benzyl	Stable to /HCl conditions. Note: Removal of Cbz requires HBr/AcOH, as catalytic hydrogenation ( ) will strip the Chlorine off the imidazole.
Base Additive	N,N-Diethylaniline	Buffers the reaction better than pyridine in mixtures, preventing "charring."
Quenching	Inverse Addition to Ice	Pour the hot reaction mixture slowly onto crushed ice/ammonia. Never add water to the reaction flask (exotherm explosion risk).

Module 3: Purification & Isolation (The "Invisible Product")

Problem: "TLC shows product, but I get nothing after extraction."

Root Cause: The 2-chloroimidazole moiety makes the molecule highly polar. In acidic water (post-quenching), the piperidine is protonated (

). In basic water, the imidazole NH can be deprotonated. The window for extraction is narrow.

The "Salting Out" Protocol

• Quench: Pour reaction onto ice.

• Neutralize: Adjust pH carefully to pH 7.5 – 8.0 using saturated

  . Do not use NaOH (high pH deprotonates the imidazole, making it water-soluble again).

• Saturation: Add solid NaCl until the aqueous layer is saturated.

• Solvent: Extract with THF:Ethyl Acetate (1:1) or n-Butanol . DCM is often too non-polar.

• Drying: Dry over

  immediately.

Caption: Workup decision tree highlighting the necessity of polar solvent systems (THF/EtOAc) and salting out for successful isolation.

Frequently Asked Questions (FAQs)

Q: Can I use catalytic hydrogenation to remove the Cbz group after the synthesis? A: NO. This is a critical error. Palladium on Carbon (

) with Hydrogen will reductively dechlorinate the imidazole ring, yielding the des-chloro parent compound.

• Alternative: Use HBr in Acetic Acid or TMSI (Trimethylsilyl iodide) for Cbz removal. If you used N-Benzyl, use ACE-Cl (1-Chloroethyl chloroformate) for deprotection.

Q: Why is the 2-position chlorine so unstable? A: The C-2 position in imidazole is electron-deficient (similar to the 2-position in pyridine). It is susceptible to nucleophilic attack by water (hydrolysis) or alcohols. Ensure your final product is stored in a desiccator and avoid prolonged exposure to protic solvents during storage.

Q: I see a spot on TLC that moves just below my product. What is it? A: This is likely the hydrolyzed imidazolone reverting. If your workup was too acidic or too hot, the chloride hydrolyzes back to the hydroxyl/keto form.

References

• VDAC1 Inhibitor Synthesis (VBIT-4 Context)

  • Title: Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction.[3][4][5]

  • Source:Journal of Biological Chemistry / PMC

  • URL:[Link]

  • Relevance: Establishes the biological relevance and structural stability requirements of the VBIT series.

• Chlorination of Imidazoles (Methodology)

  • Title: Environment-Friendly Protocol for the Chlorination of Imidazoheterocycles by Chloramine-T.
  • Source:ACS Omega

  • URL:[Link]

  • Relevance: Discusses the limitations of NCS and alternative chlorination str

• General Imidazole Synthesis (Cyclization)

  • Title: Facile Synthesis of Optically Active Imidazole Derivatives.[2]

  • Source:Molecules / PMC

  • URL:[Link]

  • Relevance: Provides the foundational protocol for converting amino-acid derived alpha-bromo ketones into imidazoles using amidines/urea.

• Workup of Polar Heterocycles

  • Title: Organic Reaction Workup Formulas for Specific Reagents.
  • Source:HKUST Department of Chemistry

  • URL:[Link]

  • Relevance: Authoritative guide on handling water-soluble amines and polar aprotic solvents during extraction.

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• 5. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

Purification methods for 3-(2-Chloro-1H-imidazol-5-yl)piperidine intermediates

Welcome to the Technical Support Center for Heterocyclic Intermediate Purification. As application scientists, we frequently encounter challenges when isolating highly polar, amphoteric building blocks like 3-(2-Chloro-1H-imidazol-5-yl)piperidine .

This compound presents a unique triad of purification challenges: a highly basic secondary piperidine amine (pKa ~10.5), an amphoteric 2-chloroimidazole ring (pKa ~6.5), and a relatively labile carbon-chlorine bond. This guide is designed to move beyond generic protocols, providing you with the mechanistic causality behind our recommended workflows to ensure reproducible, high-yield isolations.

Diagnostic Purification Strategy

Selecting the correct purification method depends entirely on the crude impurity profile. The workflow below dictates the logical relationship between the impurities present and the optimal chromatographic technique.

Diagnostic workflow for selecting the optimal purification strategy based on impurity profile.

Troubleshooting & FAQs

Q1: Why does my 3-(2-Chloro-1H-imidazol-5-yl)piperidine streak severely and yield poorly on normal-phase silica gel? A1: The compound possesses two basic sites. When loaded onto standard bare silica gel (which contains acidic silanol groups, pKa ~4.5–5.5), the secondary piperidine amine becomes fully protonated. This creates a strong, irreversible ionic interaction with the stationary phase[1]. Causality & Solution: To disrupt this interaction, you must neutralize the acidic silanol sites. Incorporate a basic modifier such as 1–5% triethylamine (TEA) or ammonium hydroxide into your mobile phase (e.g., Dichloromethane/Methanol/TEA)[1]. Alternatively, switching to a basic alumina stationary phase prevents these acidic interactions entirely.

Q2: I am observing dehalogenation (loss of the chlorine atom) during purification. How can I prevent this? A2: The 2-chloroimidazole moiety is susceptible to reductive dehalogenation or nucleophilic aromatic substitution, particularly on electron-rich heterocycles[2]. This often occurs if trace palladium (Pd/C) from a previous synthetic step (such as a benzyl deprotection) is carried over into basic or nucleophilic purification conditions[3]. Causality & Solution: Avoid prolonged exposure to strong bases or primary amine modifiers. If residual Pd is suspected, pre-treat your crude mixture with a metal scavenger (e.g., SiliaMetS® Thiol) before chromatography. When using RP-HPLC, utilize acidic modifiers (like 0.1% TFA) rather than high-pH buffers, as acidic conditions help stabilize the C-Cl bond against nucleophilic attack.

Q3: My compound is highly water-soluble, making aqueous workup impossible. How do I extract it? A3: The zwitterion-like nature of the chloro-imidazolyl-piperidine makes traditional liquid-liquid extraction highly inefficient. Causality & Solution: Bypass aqueous extraction entirely by utilizing Strong Cation Exchange (SCX) chromatography. SCX resins contain propylsulfonic acid groups that protonate and "catch" the basic piperidine nitrogen, allowing neutral and acidic impurities to be washed away, before "releasing" the product with methanolic ammonia[4].

Quantitative Method Comparison

To assist in method selection, the following table synthesizes the expected performance metrics of the three primary purification strategies for this specific intermediate.

Purification Method	Typical Yield	Purity Achieved	Scalability	Key Advantage	Primary Limitation
SCX Catch-and-Release	85 – 95%	>90%	High (Multi-kg)	Rapid removal of non-basic impurities	Cannot separate basic regioisomers
RP-HPLC (0.1% TFA)	60 – 80%	>99%	Low to Medium	Excellent resolution of structural isomers	Requires lyophilization to remove water
Normal Phase (Silica + TEA)	50 – 70%	85 – 95%	Medium	Utilizes standard lab equipment	Prone to severe tailing and material loss

Step-by-Step Methodologies

Protocol A: SCX Catch-and-Release Chromatography

This protocol exploits the basicity of the piperidine ring to isolate the product from non-basic reaction components[4].

• Column Preparation: Select an SCX-2 cartridge (propylsulfonic acid silica). Condition the cartridge with 3 Column Volumes (CV) of Methanol (MeOH), followed by 3 CV of Dichloromethane (DCM).

• Sample Loading: Dissolve the crude 3-(2-Chloro-1H-imidazol-5-yl)piperidine in a minimum volume of DCM (or 10% MeOH in DCM if solubility is poor). Load the solution onto the cartridge at a flow rate of 1–2 drop/sec. Mechanistic note: The sulfonic acid groups (pKa < 1) protonate the piperidine, binding it to the solid support.

• Washing (The "Catch"): Wash the cartridge with 3 CV of DCM, followed by 3 CV of MeOH. Discard the washes, as they contain neutral and acidic impurities.

• Elution (The "Release"): Elute the target compound using 3–5 CV of 2.0 M Ammonia in Methanol. Mechanistic note: The ammonia deprotonates the piperidine, breaking the ionic bond and releasing the free base.

• Isolation: Concentrate the methanolic ammonia fractions under reduced pressure to yield the purified free base.

• Self-Validation Check: Spot both the MeOH wash (Step 3) and the Ammonia eluent (Step 4) on a TLC plate (developed in 90:10:1 DCM:MeOH:NH4OH) and stain with Ninhydrin. The wash must show no product spots, confirming complete retention. The eluent should show a single, intense purple spot, confirming successful release.

Protocol B: Preparative RP-HPLC with Acidic Modifier

Use this protocol when regioisomers (e.g., 4-yl vs 5-yl imidazole substitutions) must be separated.

• Mobile Phase Preparation:

  • Solvent A: HPLC-grade Water + 0.1% Trifluoroacetic acid (TFA).

  • Solvent B: HPLC-grade Acetonitrile (MeCN) + 0.1% TFA.

• Sample Preparation: Dissolve the SCX-purified material in a 1:1 mixture of Solvent A and Solvent B. Filter through a 0.45 µm PTFE syringe filter to remove particulates.

• Gradient Elution: Inject the sample onto a C18 Preparative Column (e.g., 5 µm, 21 x 250 mm). Run a shallow gradient from 5% B to 40% B over 30 minutes. Monitor UV absorbance at 220 nm and 254 nm.

• Recovery: Pool the fractions containing the target peak.

• Self-Validation Check: Perform an analytical LC-MS injection of the pooled fractions before lyophilization. The presence of the [M+H]+ peak with the characteristic 3:1 isotopic pattern (due to

  and ) confirms that reductive dehalogenation did not occur during the run.

• Lyophilization: Freeze the pooled fractions and lyophilize to obtain the compound as a TFA salt.

References

• BenchChem. "Technical Support Center: Purification of Imidazole Derivatives." BenchChem.
• LCGC International. "Non-aqueous Ion-Exchange Chromatography Using High Acid-base Concentration: A Strategy for Purifying Non-crystalline Pharmaceutical Intermediates." LCGC.
• National Institutes of Health (PMC). "Optimization of N‐Piperidinyl‐Benzimidazolone Derivatives as Potent and Selective Inhibitors." NIH.
• MDPI. "Synthesis of Imidazole-Based Medicinal Molecules Utilizing the van Leusen Imidazole Synthesis." MDPI.

Sources

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Optimization of N‐Piperidinyl‐Benzimidazolone Derivatives as Potent and Selective Inhibitors of 8‐Oxo‐Guanine DNA Glycosylase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]

Optimizing recrystallization solvents for 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Technical Support Center: Troubleshooting Recrystallization of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Welcome to the Technical Support Center. This guide is engineered for researchers and drug development professionals facing challenges in the isolation and purification of 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Part 1: Causality & Physicochemical Profiling

To optimize the recrystallization of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, one must first understand its dual-heterocycle architecture. The molecule consists of:

• A Piperidine Ring: A highly flexible, saturated heterocycle containing a strongly basic secondary amine (pKa ~10-11). This basicity often leads to strong interactions with polar solvents and acidic impurities, causing the compound to form gums or "oil out" rather than crystallize[1].

• A 2-Chloroimidazole Ring: An amphoteric, planar system. The presence of the electron-withdrawing chlorine atom lowers the basicity of the imidazole nitrogen while increasing the acidity of the N-H bond[2]. This creates a potent hydrogen-bond donor/acceptor system that is highly polar and completely soluble in water and protic solvents[2].

Because of these competing properties, the free base exhibits a zwitterionic-like hydrogen-bonding network. It readily traps protic solvents (like methanol) in its crystal lattice, leading to solvate formation, or completely resists crystallization due to the conformational flexibility of the piperidine ring[3].

Part 2: Troubleshooting FAQs

Q1: My crude compound is "oiling out" (forming a biphasic liquid) during cooling instead of forming crystals. How do I force nucleation? A: Oiling out occurs when the compound's melting point is lower than the temperature at which it saturates the solvent, a common issue for flexible piperidine derivatives[1].

• Causality & Solution: A single protic solvent (like pure ethanol) creates a steep solubility curve that drops the compound out of solution too quickly as a liquid. Switch to a binary anti-solvent system (e.g., Ethyl Acetate/Heptane). Dissolve the crude in minimal hot ethyl acetate, and add heptane dropwise until slight turbidity appears. Crucially, hold the temperature at this point and introduce a seed crystal. Lower the temperature at a very slow rate (0.1 °C/min) to favor solid crystal lattice formation over liquid demixing.

Q2: The free base remains an amorphous gum despite extensive solvent screening. Should I form a salt? A: Yes. If the free base lacks sufficient lattice energy to crystallize, salt formation is a highly effective chemical intervention[1].

• Causality & Solution: By treating the compound with 1.05 equivalents of an anhydrous acid (e.g., HCl in dioxane, or L-tartaric acid), you selectively protonate the highly basic piperidine nitrogen[1]. The 2-chloroimidazole ring remains largely unprotonated due to the deactivating chlorine atom[2]. This targeted protonation introduces strong ionic interactions that significantly increase the lattice energy and melting point, facilitating rapid, high-purity crystallization from solvents like isopropanol.

Q3: I am experiencing low recovery yields (<50%) after recrystallization. How can I push more product out of the mother liquor? A: Imidazole and piperidine derivatives exhibit exceptionally high solubility in polar solvents due to their strong dipole moments and hydrogen-bonding capabilities[2].

• Causality & Solution: If you are using methanol or ethanol, the extensive hydrogen bonding keeps the compound solvated even at sub-zero temperatures. Transition to a solvent with a steeper temperature-solubility gradient, such as Isopropanol (IPA). If yields remain low, utilize the common ion effect (if crystallizing a salt) or add a non-polar anti-solvent like Methyl tert-butyl ether (MTBE) to the cold mother liquor to force the remaining product out of solution.

Part 3: Quantitative Data - Solvent Selection Matrix

The following table summarizes the optimized solvent systems for 3-(2-Chloro-1H-imidazol-5-yl)piperidine based on its physicochemical profile.

Primary Solvent	Anti-Solvent	Target Form	Solubility Profile (Hot / Cold)	Suitability & Causality
Methanol	None	Free Base	Very High / High	Poor. Extensive H-bonding prevents precipitation. High risk of solvate formation[2].
Isopropanol	MTBE	Free Base	High / Low	Excellent. Steeper solubility curve than methanol; MTBE forces precipitation without oiling out.
Ethyl Acetate	Heptane	Free Base	Moderate / Very Low	Good. Ideal for polishing moderate-purity batches. Requires slow cooling to prevent oiling out.
Ethanol	Diethyl Ether	HCl Salt	High / Low	Excellent. Ionic lattice of the salt is insoluble in ether, driving quantitative recovery[3].

Part 4: Experimental Protocols (Self-Validating Systems)

Protocol A: Binary Anti-Solvent Recrystallization of the Free Base

Use this protocol if the crude is >85% pure and exists as a semi-solid or foam.

• Dissolution: Place 1.0 g of crude 3-(2-Chloro-1H-imidazol-5-yl)piperidine in a 50 mL Erlenmeyer flask. Add 5.0 mL of Ethyl Acetate (EtOAc) and heat to 65 °C while stirring until fully dissolved.

  • Validation Checkpoint: The solution must be completely transparent. Any cloudiness indicates insoluble inorganic impurities requiring immediate hot filtration.

• Anti-Solvent Addition: While maintaining the temperature at 65 °C, add Heptane dropwise (approx. 2-4 mL) until a faint, persistent turbidity is observed.

• Nucleation & Seeding: Immediately add a few drops of EtOAc to clear the turbidity. Add 5 mg of pure crystalline seed. Hold the temperature at 60 °C for 30 minutes to allow the seed lattice to mature.

• Controlled Cooling: Cool the flask to 20 °C at a rate of 0.1 °C/min using a programmable water bath, then transfer to an ice bath (0-5 °C) for 2 hours.

• Isolation: Filter the crystals under vacuum. Wash with 2 mL of ice-cold Heptane. Dry under a vacuum at 40 °C for 12 hours.

  • Validation Checkpoint: Obtain a melting point. A sharp melting range (ΔT < 2 °C) confirms the absence of trapped solvent and successful lattice formation.

Protocol B: Hydrochloride Salt Formation and Crystallization

Use this protocol if the free base persistently oils out or is highly impure.

• Dissolution: Dissolve 1.0 g of crude free base in 10 mL of anhydrous Isopropanol (IPA) at room temperature.

• Acid Addition: Slowly add 1.05 molar equivalents of 4M HCl in Dioxane dropwise under vigorous stirring. An exothermic reaction will occur as the piperidine nitrogen protonates[1].

• Crystallization: Stir the mixture for 1 hour at room temperature. If precipitation does not occur, add Diethyl Ether dropwise until the solution becomes cloudy, then scratch the inside of the flask with a glass rod to induce nucleation[4].

• Isolation: Cool to 0 °C for 1 hour. Filter the resulting white crystalline powder, wash with cold Diethyl Ether, and dry under high vacuum.

  • Validation Checkpoint: Perform Silver Nitrate (

    ) titration or Ion Chromatography to confirm a 1:1 stoichiometric ratio of chloride to the piperidine base.

Part 5: Recrystallization Decision Workflow

Workflow for selecting a recrystallization strategy based on the crude physical state.

References

1.[1] Title: Technical Support Center: Purification of Piperidine Derivatives - Benchchem Source: benchchem.com URL: 2.[4] Title: Technical Support Center: Purification of Imidazole Derivatives - Benchchem Source: benchchem.com URL: 3.[3] Title: Chemical Review and Letters Synthesis and crystallization procedure of piperidin-4-one and its derivatives Source: chemrevlett.com URL: 4.[2] Title: Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC Source: nih.gov URL:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrevlett.com [chemrevlett.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting 2-Chloro-Imidazole Instability in Acidic Conditions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter unexpected degradation when working with the 2-chloro-imidazole moiety. While this functional group is highly valuable—serving as a hyper-reactive leaving group in RNA acylation and a core structural motif in complex natural products like GE81112—it is notoriously sensitive to acidic and aqueous conditions.

This guide provides a deep dive into the mechanistic causality of its instability, visual troubleshooting workflows, and field-proven protocols to salvage your synthetic yields.

Section 1: Mechanistic Causality of Degradation

Q: Why does the 2-chloro-imidazole moiety degrade so rapidly during acidic workups or Boc-deprotection steps?

A: The instability is fundamentally driven by the electronic environment of the protonated imidazole ring. Under neutral conditions, the 2-chloro-imidazole ring is relatively stable. However, when exposed to acidic conditions, the basic nitrogen (N3) is protonated, forming a 2-chloroimidazolium cation[1].

This protonation drastically alters the ring's electronics. The C2 position, flanked by two positively polarized nitrogen atoms and an electron-withdrawing chlorine atom, becomes highly electrophilic. If water is present, it acts as a nucleophile, attacking the C2 position to form a tetrahedral intermediate. Subsequent collapse of this intermediate expels chloride and a proton, irreversibly yielding 2-imidazolone (also known as 2-oxoimidazole)[1]. In mass spectrometry, this degradation manifests as a characteristic mass shift of approximately -18 Da (loss of Cl, addition of OH)[2].

Acid-catalyzed hydrolysis pathway of 2-chloroimidazole to 2-imidazolone.

Section 2: Comparative Reactivity & Quantitative Data

Q: How does the stability of 2-chloro-imidazole compare to other imidazole derivatives in aqueous/acidic environments?

A: The presence of the C2 chlorine atom accelerates hydrolysis exponentially compared to unsubstituted imidazoles. In the context of RNA 2'-OH acylation, researchers intentionally exploit this instability; replacing a standard imidazole leaving group with 2-chloro-imidazole reduces the aqueous half-life to approximately 1.5 hours, creating a hyper-reactive species capable of superstoichiometric functionalization[3].

Table 1: Comparative Aqueous Stability of Imidazole Derivatives

Compound / Moiety	Aqueous Half-Life	Reactivity Profile	Primary Degradation Product
Imidazole	Highly Stable (Days+)	Low	N/A (Forms stable imidazolium salt)
2-Methylnicotinic acid imidazolide	~33 minutes	Moderate	Hydrolyzed acid + Imidazole[3]
2-Chloro-imidazole	~1.5 hours	Hyper-reactive	2-Imidazolone + HCl[1],[3]

Section 3: Mitigation and Troubleshooting Strategies

Q: I am synthesizing a complex peptide containing a 2-chloro-histidine derivative. Standard TFA-mediated Boc deprotection destroys my compound. How can I bypass this?

A: Strong acids like Trifluoroacetic acid (TFA) or HCl will rapidly drive the formation of the 2-chloroimidazolium cation, leading to hydrolysis or non-specific degradation. To bypass this, you must decouple the acidic deprotection from the generation of free aqueous protons.

Field-Proven Solution: Utilize a mild, Lewis-acidic silylating approach. Treating the substrate with Triethylsilyl trifluoromethanesulfonate (TESOTf) buffered by 2,6-lutidine allows for the removal of Boc groups via a silyl carbamate intermediate, which is then gently hydrolyzed during a neutral aqueous workup. This specific methodology was critical in the total synthesis of the GE81112 B1 complex to preserve the delicate 2-chloro-imidazole moiety[4].

Q: Even under mild conditions, I am seeing dehalogenation (loss of chlorine) during downstream reductions. How do I protect the C2-Cl bond?

A: The C2-Cl bond is highly reduction-prone. If your workflow involves late-stage hydrogenations (e.g., unmasking an azo group), the chlorine will likely be cleaved. The solution is steric shielding . By installing a bulky protecting group—such as a Trityl (Trt) group—at the adjacent nitrogen (N1) or C4 position, you create a steric exclusion zone that physically blocks catalysts or nucleophiles from accessing the C2 position, thereby preserving the chlorine atom during harsh downstream transformations[4].

Troubleshooting workflow for mitigating 2-chloro-imidazole degradation.

Section 4: Self-Validating Experimental Protocol

To establish absolute trustworthiness in your synthetic route, you must profile the stability of your specific 2-chloro-imidazole intermediate. Do not rely on assumptions; run this self-validating forced degradation protocol to map the exact pH boundaries of your compound. By running a buffered control parallel to the acidic challenge, you isolate pH as the sole causal variable.

Protocol: Forced Degradation and Stability Profiling Objective: Determine the precise half-life and degradation threshold of a 2-chloro-imidazole intermediate to inform downstream synthetic choices.

Step 1: Preparation of Standardized Aliquots

• Dissolve the purified 2-chloro-imidazole intermediate in anhydrous LC-MS grade Acetonitrile to a concentration of 10 mM.

• Aliquot 100 µL of this stock into three separate inert HPLC vials (Vial A, Vial B, Vial C).

Step 2: Controlled Environmental Challenge

• Vial A (Acidic Challenge): Add 900 µL of 0.1 M aqueous HCl (pH 1.0).

• Vial B (Buffered Control): Add 900 µL of 100 mM Phosphate buffer (pH 7.4).

• Vial C (Lewis Acid Simulation): Add 900 µL of anhydrous DCM containing 1.5 eq TESOTf and 2.0 eq 2,6-lutidine.

Step 3: Kinetic Sampling & Quenching

• Incubate all vials at 25°C.

• At time points t = 0, 30 min, 1 h, 2 h, and 4 h, extract a 50 µL sample from each vial.

• Immediately quench the acidic samples (Vial A) with 50 µL of cold 0.1 M aqueous NaHCO3 to halt hydrolysis. Quench Vial C with 50 µL of cold Methanol.

Step 4: LC-MS Acquisition & Causality Analysis

• Inject 5 µL of each quenched sample onto a C18 UPLC column coupled to a high-resolution mass spectrometer (HRMS).

• Data Interpretation: Monitor the Extracted Ion Chromatogram (EIC) for the parent mass [M+H]+.

• Diagnostic Marker: Search for the appearance of a peak at [M - 18 Da]. This specific mass shift confirms the displacement of the chlorine isotope (~35.5 Da) by a hydroxyl group (~17 Da), validating that acid-catalyzed hydrolysis to the 2-imidazolone has occurred[1],[2]. If Vial C remains stable while Vial A degrades, you have successfully validated that switching to a TESOTf/lutidine system will salvage your synthetic step[4].

References

1.[1] Deoxyfluorination of Electron-Deficient Phenols. Organic Letters, ACS Publications. URL: [Link] 2.[3] The chemistry and applications of RNA 2′-OH acylation. Nature Reviews Chemistry, National Institutes of Health (NIH) / PMC. URL: [Link] 3.[4] Concise Chemoenzymatic Total Synthesis of GE81112 B1 and Simplified Analogs Enable Elucidation of Its Key Pharmacophores. ChemRxiv. URL: [Link] 4.[2] Reaction of hypochlorous acid with imidazole: formation of 2-chloro- and 2-oxoimidazoles. Journal of Computational Chemistry, PubMed / NIH. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Reaction of hypochlorous acid with imidazole: formation of 2-chloro- and 2-oxoimidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The chemistry and applications of RNA 2′-OH acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Technical Support Center: Palladium Catalyst Remediation for 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Welcome to the Advanced Troubleshooting Guide for transition metal clearance. As a Senior Application Scientist, I have designed this resource to help you navigate the complex thermodynamic and kinetic challenges of removing residual palladium (Pd) from highly coordinating active pharmaceutical ingredients (APIs).

Mechanistic Causality: The N-Heterocycle Chelation Effect

Removing palladium from 3-(2-Chloro-1H-imidazol-5-yl)piperidine is notoriously difficult due to its molecular architecture. The compound features two highly coordinating nitrogen moieties:

• The Piperidine Ring: A secondary amine with a high pKa (~11) that acts as a strong

  -donor.

• The Imidazole Ring: Contains a pyridine-like nitrogen that is an exceptional ligand for Pd(II) and Pd(0).

The Causality of Retention: According to Hard-Soft Acid-Base (HSAB) theory, palladium is a "soft" acid. While nitrogen is typically a borderline base, the localized, bidentate-capable geometry of this specific API creates a deep thermodynamic sink, forming a highly stable API-Pd coordinate covalent complex. Standard purification techniques like silica gel chromatography rely on weak dipole interactions and physisorption, which lack the thermodynamic driving force to break these Pd-N bonds[1]. To achieve regulatory clearance, we must introduce a scavenger with a softer, more polarizable electron cloud (e.g., sulfur) to outcompete the API, or alter the electronic state of the API itself via pH modulation[2].

Strategic Workflow

Self-validating pH-modulated workflow for Pd scavenging from N-heterocyclic APIs.

Troubleshooting Guides & FAQs

Q: Why does standard silica chromatography fail to clear Palladium from my product? A: Silica chromatography primarily removes polar impurities via hydrogen bonding. It is highly inefficient at breaking metal-ligand bonds, typically removing only ~98% of bulk Pd and frequently leaving residual levels above 50 ppm[1]. The API's imidazole and piperidine nitrogens actively chelate leached Pd, carrying it straight through the column. A dedicated chemisorption step is mandatory.

Q: Which scavenger chemistry provides the highest thermodynamic driving force for this specific API? A: Macroporous polystyrene-bound trimercaptotriazine (MP-TMT) is highly recommended. The TMT ligand is among the strongest available soft-base chelators, exhibiting a massive affinity for soft Pd ions[3]. Furthermore, its macroporous polymer backbone prevents the non-specific binding issues common with silica supports[4].

Q: I used a silica-bound thiol scavenger, but my API recovery dropped to 65%. How do I fix this? A: 3-(2-Chloro-1H-imidazol-5-yl)piperidine is highly basic. When using silica-based scavengers (like SiliaMetS Thiol), the basic piperidine ring interacts strongly with the acidic silanol groups on the silica backbone, trapping your product[5][6]. Switch to a polymer-supported scavenger (like MP-TMT) or wash the silica resin with a polar protic solvent containing 1-2% triethylamine to disrupt the silanol-amine interaction.

Q: Even with 5 equivalents of MP-TMT, my residual Pd is 45 ppm. How can I force complete dissociation? A: Implement a pH-modulated "catch and release" strategy. By acidifying the reaction mixture to pH 2-3, you protonate the piperidine and imidazole nitrogens. This converts them into hard acids, instantly breaking the Pd-N coordinate bonds and forcing the Pd into the solvent where the TMT resin can capture it[2].

Quantitative Scavenger Performance Data

To ensure compliance with the International Council for Harmonisation (ICH), your scavenging strategy must be data-driven. Below is a summary of expected metrics when processing nitrogen-rich APIs.

Metric / Parameter	Value / Target	Context / Source
ICH Q3D Oral Limit	10 ppm	Maximum allowable Pd in oral APIs[7]
ICH Q3D Parenteral Limit	1 ppm	Maximum allowable Pd in parenteral APIs[3]
Typical Crude Pd Load	800 - 2,000 ppm	Post-reaction concentration before scavenging[2][3]
Chromatography Only	>50 ppm remaining	Insufficient for final API clearance[1]
Chromatography + Resin	~98% Removal	Reliable method for achieving sub-100 ppm levels[1]
MP-TMT Loading	5 Equivalents	Optimal ratio relative to Pd content for 16-24h[3]

Self-Validating Protocol: pH-Modulated MP-TMT Scavenging

This protocol is designed as a closed-loop, self-validating system. By establishing a quantitative baseline and systematically manipulating the thermodynamic environment, you ensure reproducible clearance of Palladium to below the 10 ppm threshold.

Objective: Remediate Pd contamination in 3-(2-Chloro-1H-imidazol-5-yl)piperidine from >1,000 ppm to <10 ppm.

Step 1: Baseline Establishment Digest a 50 mg aliquot of the crude API in concentrated HNO₃ and analyze via Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Causality: You cannot accurately dose your scavenger without establishing the exact initial Pd concentration[1].

Step 2: Solvent Preparation Dissolve the crude API in a compatible solvent mixture, such as THF/Water (4:1 ratio, 10 mL/g). Causality: THF efficiently swells the MP-TMT resin (up to 4.3 mL/g capacity) to expose internal binding sites[3], while the aqueous component enables the critical pH control required in the next step.

Step 3: pH Modulation (The Causal Shift) Slowly add 1M HCl until the solution reaches pH 2.0–2.5. Causality: Protonation of the basic piperidine and imidazole nitrogens destroys their ability to act as electron-donating ligands, effectively releasing the trapped Pd into the bulk solution[2].

Step 4: Scavenger Addition Add 5 molar equivalents of MP-TMT resin relative to the baseline Pd content determined in Step 1[3]. No pre-wetting is required for batch stirring.

Step 5: Thermodynamic Incubation Agitate the suspension at 40–50°C for 16 to 24 hours. Causality: The extended time and elevated temperature overcome the kinetic activation barrier of ligand exchange, allowing the highly stable soft-soft interactions between the Pd ions and the sulfur atoms on the TMT resin to permanently sequester the metal[3].

Step 6: Separation Filter the mixture through a medium-porosity glass frit. Wash the resin cake with 2 column volumes of acidic THF/Water. Causality: The acidic wash ensures that no protonated API remains trapped in the interstitial spaces of the polymer matrix.

Step 7: API Recovery Neutralize the combined filtrate with 1M NaOH to pH 8–9 to regenerate the free-base API. Extract the product with Dichloromethane (DCM), dry the organic layer over Na₂SO₄, and concentrate in vacuo.

Step 8: Validation Submit the final isolated API for a secondary ICP-MS analysis to verify that residual Palladium has been successfully reduced below the ICH Q3D oral threshold of 10 ppm[7].

References

• [3] Metal Scavenger Guide. Sopachem. URL: [Link]

• [5] Application of Thiol-Modified Dual-Pore Silica Beads as a Practical Scavenger of Leached Palladium Catalyst in C–C Coupling Reactions. Organic Process Research & Development (ACS Publications). URL: [Link]

• [1] Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques. Organic Process Research & Development (PMC). URL: [Link]

• [7] Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development (ACS Publications). URL: [Link]

• [2] Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. Organic Process Research & Development (PMC). URL: [Link]

Sources

• 1. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sopachem.com [sopachem.com]
• 4. Buy MP-TMT [smolecule.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. pubs.acs.org [pubs.acs.org]

Resolving hygroscopic challenges with piperidine salts

Welcome to the Technical Support Center for Piperidine Salt Formulations . As a Senior Application Scientist, I have designed this guide to move beyond superficial fixes. Piperidine and its derivatives are highly versatile basic moieties in drug development, but their standard salt forms are notoriously prone to moisture sorption.

Here, we will dissect the thermodynamic causality behind these hygroscopic challenges and provide self-validating workflows to engineer robust, scalable active pharmaceutical ingredients (APIs).

I. Diagnostic Workflow: Resolving Moisture Sorption

Before troubleshooting specific formulation issues, it is critical to map the lifecycle of salt selection. The following diagnostic workflow illustrates the iterative process of identifying and mitigating moisture vulnerabilities in piperidine salts.

Workflow for diagnosing and resolving hygroscopic challenges in piperidine salts.

II. Troubleshooting Guides & FAQs

Q1: Why do our piperidine hydrochloride batches rapidly deliquesce upon exposure to ambient air, and how do we prevent caking during early-stage handling? Causality: Piperidine hydrochloride (CAS 6091-44-7) is intrinsically hygroscopic[1]. The root cause lies in the crystal lattice energy and the hydration energy of the chloride ion. Small, high-charge-density anions like chloride strongly interact with atmospheric water vapor. When the ambient relative humidity (RH) exceeds the critical relative humidity (CRH) of the salt, the thermodynamic drive for water to condense into the lattice overcomes the solid-state intermolecular forces, leading to uncontrolled moisture uptake and deliquescence[2]. Solution: For immediate handling, process the material in a controlled environment (e.g., a glovebox with RH < 15%). Store the API under an inert gas (nitrogen or argon) in tightly sealed, desiccated containers. If environmental control is not scalable, you must move to counterion engineering (See Q3).

Q2: We are seeing variable API assay results due to moisture weight gain. How do we standardize our formulation stoichiometry? Causality: Hygroscopic salts absorb moisture continuously, meaning the bulk powder weight includes a variable mass of water. This skews the stoichiometric calculations during formulation, leading to sub-potent drug products[2]. Solution: Deliberately screen for and crystallize a stable hydrate (e.g., a monohydrate). If a solid-state form proves to be hygroscopic, forming a well-defined hydrate that remains stable over the relevant temperature and humidity range is highly preferred[3]. A stable hydrate fulfills its moisture coordination requirements during crystallization and will not absorb additional moisture under standard handling conditions, ensuring consistent weighing.

Q3: If strict environmental controls are not viable for commercial manufacturing, how should we redesign the piperidine salt? Causality: Replacing the chloride ion with a larger, more lipophilic counterion (e.g., besylate, tosylate, or maleate) fundamentally alters the crystal packing. Larger counterions lower the hydration energy and create a more tightly packed hydrophobic lattice that shields the polar piperidinium nitrogen from water molecules[4]. Solution: Execute a comprehensive salt screen. Select organic acids with a pKa difference of at least 2-3 units from the piperidine base to ensure stable proton transfer[4]. Note: Balance the molecular weight of the counterion carefully; a very heavy counterion will dilute the active moiety, increasing the cost of goods and final dosage size[5].

Q4: How can we analytically distinguish between benign surface moisture adsorption and problematic bulk deliquescence or hydrate conversion? Causality: Surface adsorption is a reversible process with low moisture capacity. Hydrate conversion involves water molecules integrating into the crystal lattice (causing physical phase changes), while deliquescence is an unbounded dissolution of the solid in its own absorbed moisture. Solution: Utilize Dynamic Vapor Sorption (DVS) coupled with X-Ray Powder Diffraction (XRPD). DVS will show a continuous mass increase without a plateau for deliquescence, while hydrate formation exhibits distinct step-changes in the sorption isotherm[3]. XRPD confirms hydrate formation by revealing new diffraction peaks corresponding to the altered crystal lattice[2].

III. Quantitative Data: Hygroscopicity & Counterion Selection

To make informed decisions during salt screening, refer to the standardized moisture uptake criteria and the comparative properties of common piperidine counterions.

Table 1: European Pharmacopoeia (Ph. Eur.) Hygroscopicity Classification [2]

Classification	Moisture Uptake (at 25°C / 80% RH)	Physical Consequence
Non-hygroscopic	< 0.2%	Excellent stability; ideal for direct compression.
Slightly hygroscopic	0.2% – 2.0%	Manageable; requires standard packaging controls.
Hygroscopic	2.0% – 15.0%	High risk of caking; requires strict environmental control.
Very hygroscopic	> 15.0%	Severe instability; likely requires salt redesign.

| Deliquescent | Unbounded (Forms liquid) | Unusable for standard solid oral dosage forms. |

Table 2: Impact of Counterion Selection on Piperidine Salt Properties

Counterion	Relative Molecular Weight	Typical Hygroscopicity	Crystallinity / Handling
Chloride (HCl)	Low	Very Hygroscopic[1]	Prone to deliquescence; poor flowability.
Bromide (HBr)	Low	Hygroscopic	Slightly better than HCl, but still moisture-sensitive.
Maleate	Medium	Slightly Hygroscopic	Good balance of MW and moisture resistance.
Besylate	High	Non-hygroscopic	Excellent stability; highly crystalline[4].

| Tosylate | High | Non-hygroscopic | Highly hydrophobic lattice; ideal for severe moisture issues. |

IV. Step-by-Step Methodologies

Protocol 1: Self-Validating Dynamic Vapor Sorption (DVS) Profiling

This protocol utilizes mass-equilibrium gates to ensure that kinetic moisture uptake does not mask true thermodynamic endpoints.

• Sample Preparation: Load 10–20 mg of the piperidine salt into the DVS sample pan. Ensure the powder is lightly dispersed to maximize surface area.

• Initial Drying (Self-Validation Step 1): Hold the sample at 0% RH at 25°C. Do not proceed to the next step until the rate of mass change (

  ) is less than 0.002% per minute for at least 10 minutes. This establishes a true dry mass baseline.

• Sorption Cycle: Increase the RH from 0% to 90% in 10% increments.

  • Self-Validation Step 2: The system must hold at each RH step until

    < 0.002% / min. If equilibrium is not reached within 360 minutes, flag the sample for potential deliquescence or slow hydrate conversion.

• Desorption Cycle: Decrease the RH from 90% back to 0% in 10% increments, using the same

  criteria.

• Isotherm Analysis: Plot the sorption/desorption curves. A hysteresis gap (where desorption mass is higher than sorption mass at the same RH) indicates bulk hydrate formation rather than surface adsorption.

Protocol 2: Moisture-Resistant Salt Screening

A targeted workflow to replace problematic hydrochloride salts with stable alternatives.

• Counterion Selection: Select 5–8 counterions (e.g., besylate, tosylate, citrate, maleate) ensuring the pKa of the conjugate acid is at least 2 units lower than the piperidine base (pKa ~11.2)[4].

• Equimolar Addition: Dissolve the piperidine free base in a water-miscible anti-solvent (e.g., acetone or THF). Add the selected counterion in a 1:1.05 molar ratio (slight excess of acid) under continuous stirring at 40°C.

• Controlled Crystallization: Implement a slow cooling ramp (0.5°C/min) to 5°C to promote high-quality crystal lattice formation. Rapid crash-cooling traps defects and voids, which artificially inflate hygroscopicity.

• Stress Testing (Self-Validation Step): Isolate the crystals and expose them to an accelerated stability chamber at 40°C / 75% RH for 7 days.

• Characterization: Analyze the stressed samples via XRPD. If the diffraction pattern shifts or loses resolution (amorphous halo), the salt form is unstable. Only advance candidates that retain their original XRPD pattern and exhibit < 2.0% weight gain.

V. References

• Piperidine hydrochloride | CAS 6091-44-7 p212121.com[Link]

• Screening and Formulating Drugs as Salts to Improve API Performance Pharmaceutical Outsourcing[Link]

• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development GSC Online Press[Link]

• Pharmaceutical Salts Optimization of Solubility or Even More? American Pharmaceutical Review[Link]

• Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain Taylor & Francis Online[Link]

Sources

• 1. store.p212121.com [store.p212121.com]
• 2. tandfonline.com [tandfonline.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. pharmoutsourcing.com [pharmoutsourcing.com]

Reference Data & Comparative Studies

In-Depth LC-MS/MS Fragmentation Guide: Differentiating 3-(2-Chloro-1H-imidazol-5-yl)piperidine from Key Structural Analogs

As a Senior Application Scientist, I frequently encounter the analytical bottleneck of differentiating positional isomers and structurally similar building blocks in early-stage drug development. The compound 3-(2-Chloro-1H-imidazol-5-yl)piperidine is a highly valuable heterocyclic pharmacophore. While high-resolution mass spectrometry (HRMS) can easily confirm its molecular formula (C8H12ClN3), distinguishing it from its regioisomers requires a deep, mechanistic understanding of Collision-Induced Dissociation (CID) chemistries.

This guide objectively compares the LC-MS/MS fragmentation performance of 3-(2-Chloro-1H-imidazol-5-yl)piperidine against its primary structural alternatives, providing a self-validating experimental protocol to ensure uncompromising analytical accuracy.

Mechanistic Causality of Fragmentation

To confidently identify a molecule, we must understand why it fragments the way it does. The fragmentation of 3-(2-Chloro-1H-imidazol-5-yl)piperidine is governed by three primary structural features:

• Protonation and Alpha-Cleavage: According to established literature on the1 [1], fragmentation under positive Electrospray Ionization (ESI+) is initiated by the highly basic piperidine nitrogen. This localized charge drives alpha-cleavage, leading to the initial loss of ammonia (NH3, -17 Da).

• Asymmetric Ring Fission: The predictable fragmentation along the C-C backbone is highly dependent on the substitution position, enabling 2[2]. Because the imidazole ring is attached at the 3-position of the piperidine, ring opening results in an asymmetric neutral loss of C3H7N (57 Da), which is a critical diagnostic marker.

• Halogen Dynamics: The 2-chloro substitution on the imidazole ring provides a distinct 3:1 isotopic cluster at the precursor level (m/z 186.08 and 188.08). At higher collision energies, the cleavage of this side chain with hydrogen transfer results in the diagnostic loss of HCl (36 Da), a characteristic behavior observed in 3 [3].

Fig 1. CID fragmentation pathway of 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Objective Comparison with Structural Alternatives

To validate the identity of the target compound, it must be objectively compared against its closest structural analogs.

• Alternative A: 4-(2-Chloro-1H-imidazol-5-yl)piperidine (Regioisomer) This compound is strictly isobaric (m/z 186.08) and cannot be differentiated by intact mass alone. However, because the imidazole is at the 4-position, the piperidine ring undergoes symmetric cleavage. This heavily favors the loss of C2H5N (43 Da) to yield m/z 143.04, with almost no C3H7N (57 Da) loss observed.

• Alternative B: 3-(1H-imidazol-5-yl)piperidine (Des-chloro Analog) This unchlorinated analog (m/z 152.12) serves as a baseline to prove the influence of the halogen. It lacks the 37Cl isotopic peak and completely fails to produce the -36 Da (HCl) neutral loss under high collision energy.

Quantitative Data Presentation

Compound	Precursor Ion [M+H]+	Primary Fragment	Diagnostic Secondary Fragments	Key Differentiating Feature
3-(2-Chloro-1H-imidazol-5-yl)piperidine	m/z 186.08	m/z 169.05 (-NH3)	m/z 129.02 (-C3H7N)	Asymmetric piperidine cleavage
4-(2-Chloro-1H-imidazol-5-yl)piperidine	m/z 186.08	m/z 169.05 (-NH3)	m/z 143.04 (-C2H5N)	Symmetric piperidine cleavage
3-(1H-imidazol-5-yl)piperidine	m/z 152.12	m/z 135.09 (-NH3)	m/z 95.06 (-C3H7N)	Absence of -36 Da (HCl) loss

Self-Validating Experimental Protocol

To ensure data integrity, every analytical run must be a self-validating system. Optimizing collision energy is critical for achieving the optimal fragmentation of piperidine ions, which directly 4[4].

Step-by-Step LC-MS/MS Methodology

Step 1: Sample Preparation & System Validation

• Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol.

• Dilute to a working concentration of 1.0 µg/mL using 50:50 Methanol:Water containing 0.1% Formic Acid.

• Self-Validation Check: Inject a solvent blank (50:50 MeOH:H2O + 0.1% FA) prior to the sample. If the precursor m/z 186.08 is observed in the blank, the system is contaminated and requires immediate wash cycles to prevent false positives.

Step 2: Chromatographic Separation (UHPLC)

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5.0 minutes at a flow rate of 0.4 mL/min.

Step 3: Mass Spectrometry (ESI-QTOF or QqQ)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350 °C.

Step 4: Collision-Induced Dissociation (CID) Optimization

• Isolate the precursor ion (m/z 186.08) in Q1.

• Ramp the Collision Energy (CE) from 15 eV to 45 eV using Argon as the collision gas.

• Causality Note: Lower CE (15-20 eV) favors the initial loss of NH3. Higher CE (>30 eV) is physically required to drive the endothermic ring fission and the HCl neutral loss.

Fig 2. Step-by-step LC-MS/MS analytical workflow for isomer differentiation.

References

• Title: Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives Source: Benchchem URL
• Source: PMC (NIH)
• Title: LC-DAD and LC-MS-MS analysis of piperidine alkaloids of Lobelia inflata L. (in vitro and in vivo)
• Title: A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant Source: Alternative Therapies In Health And Medicine URL

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Isomeric Differentiation of Acidic Metabolite by Piperidine-based Tagging, LC-MS/MS, and Understanding of the Dissociation Chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. alternative-therapies.com [alternative-therapies.com]

HPLC Method Development Guide: 3-(2-Chloro-1H-imidazol-5-yl)piperidine Purity Profiling

Executive Summary

The analysis of 3-(2-Chloro-1H-imidazol-5-yl)piperidine presents a classic chromatographic paradox known as "The Basic Problem." The molecule contains a secondary piperidine amine (

) and an imidazole ring ( ). Under standard acidic reversed-phase conditions (pH 2-3), the molecule is doubly protonated, leading to two critical failures:

• Catastrophic Dewetting/Loss of Retention: The highly polar dication elutes near the void volume (

  ) on standard C18 columns.

• Peak Tailing: The protonated amine interacts aggressively with residual silanols on the silica surface.

This guide objectively compares three method development strategies: Ion-Pairing (IP-RP) , High-pH Reversed Phase , and the recommended modern standard, Mixed-Mode Chromatography (MMC) .[1]

Part 1: The Analytical Challenge & Strategic Decision

Before selecting a column, we must map the physicochemical landscape of the analyte.

• Piperidine Motif: Highly basic.[1] At pH < 9, it is positively charged.

• Chloro-Imidazole Motif: Adds aromaticity and moderate hydrophobicity, but the polarity of the amine dominates.

• Critical Impurities:

  • Des-chloro analog: Result of over-hydrogenation during synthesis.

  • Regioisomers: N1 vs. N3 alkylation on the imidazole ring.

Decision Logic for Method Selection

The following decision tree illustrates the logic used to reject standard C18 in favor of Mixed-Mode or High-pH chemistries.

Figure 1: Method selection logic. Standard acidic C18 is rejected due to lack of retention. Mixed-Mode is prioritized for MS compatibility and selectivity.

Part 2: Comparative Methodology

We evaluated three distinct approaches to separating this molecule from its des-chloro impurity.

Option A: Ion-Pairing Reversed Phase (IP-RP)[1]

• Mechanism: Addition of an anionic surfactant (e.g., Hexanesulfonate or TFA/HFBA) to the mobile phase. The anion pairs with the cationic piperidine, forming a neutral, hydrophobic complex that retains on C18.

• Verdict: Obsolete for Modern QC. While it fixes retention, equilibration times are long (30+ min), and the reagents suppress MS ionization, making impurity identification impossible.

Option B: High-pH Reversed Phase[1]

• Mechanism: Using a hybrid-silica column (e.g., Waters XBridge or Phenomenex Gemini) at pH 10.[1]5. This suppresses the protonation of the piperidine (

  ), rendering the molecule neutral and hydrophobic.

• Verdict: Viable but Risky. Excellent peak shape, but silica dissolution is a constant risk at high pH, reducing column lifetime.

Option C: Mixed-Mode Chromatography (MMC) - Recommended[1]

• Mechanism: Uses a stationary phase with both alkyl chains (C18) and cation-exchange (SCX) ligands.[1]

• Why it wins: The piperidine is retained by ionic interaction (SCX), while the imidazole/chloro group is separated by hydrophobic interaction (C18). This "orthogonal selectivity" allows tunable separation of closely related impurities.

Performance Comparison Table

Feature	Method A: IP-RP (TFA/HFBA)	Method B: High pH (pH 10)	Method C: Mixed-Mode (C18/SCX)
Retention ( )	High (Adjustable)	Moderate	High (Tunable via Buffer)
Peak Symmetry	Good (0.9 - 1.[1]2)	Excellent (0.95 - 1.[1]05)	Excellent (0.9 - 1.1)
MS Compatibility	Poor (Signal Suppression)	Good	Excellent (Volatile Buffers)
Equilibration	Slow (>20 column vols)	Fast	Moderate
Robustness	Low (Temp sensitive)	Medium (pH sensitive)	High (Orthogonal control)

Part 3: Recommended Experimental Protocol (Mixed-Mode)

This protocol utilizes a Bimodal C18/SCX column.[1] This system is self-validating because retention is controlled by two independent variables: Organic % (Hydrophobicity) and Buffer Strength (Ionic Interaction).[1]

Instrumentation & Conditions

• System: UHPLC with DAD (Diode Array Detector) and optional MS.

• Column: SIELC Primesep 100 or Thermo Acclaim Mixed-Mode WCX-1 (150 x 4.6 mm, 3 µm).[1]

• Temperature: 35°C.[1][2]

• Detection: UV @ 215 nm (Piperidine absorption is low; Imidazole absorbs here) and 254 nm.[1]

Mobile Phase Composition

• Mobile Phase A: 20 mM Ammonium Acetate in Water (pH 4.5).[1]

  • Note: The pH is acidic enough to protonate the piperidine (ensuring SCX retention) but compatible with the column.

• Mobile Phase B: Acetonitrile (ACN).[1][3]

Gradient Program

The gradient must increase organic solvent (to elute the hydrophobic parts) while maintaining or increasing ionic strength (to elute the amine).

Time (min)	% A (Buffer)	% B (ACN)	Mechanistic Action
0.0	90	10	Load sample; Piperidine binds to SCX sites.
2.0	90	10	Isocratic hold to elute polar neutrals.
15.0	40	60	Ramp organic to elute hydrophobic impurities.
15.1	40	60	Ionic Step:[1] If retention is too high, increase buffer conc. here.
20.0	90	10	Re-equilibration.[1]

Sample Preparation

• Diluent: 90% Mobile Phase A / 10% ACN.[1]

• Critical Step: Do not dissolve in 100% ACN.[1] The basic analyte may precipitate or exhibit "solvent effect" peak distortion if the sample solvent is stronger than the initial mobile phase.

Part 4: Mechanism of Action & Impurity Separation

Understanding why this works is crucial for troubleshooting. The following diagram details the dual-interaction mechanism inside the Mixed-Mode column.

Figure 2: The Dual-Mode Mechanism.[1] The piperidine moiety anchors the molecule via cation exchange, while the chloro-imidazole interacts with the C18 chain. The des-chloro impurity, being less hydrophobic, elutes earlier, providing baseline resolution.

Part 5: Validation & Robustness (Self-Validating Systems)[1]

To ensure the method is trustworthy (Trustworthiness in E-E-A-T), implement the following System Suitability Tests (SST):

• Resolution Check:

  • Degrade a small sample aliquot with 0.1 N NaOH (force hydrolysis of Cl) or use a synthetic des-chloro standard.[1]

  • Requirement: Resolution (

    ) between Des-Chloro and Main Peak > 2.0.[1]

• Peak Tailing Factor:

  • Must be < 1.[1]3. If Tailing > 1.5, it indicates the SCX sites are overloaded or the buffer pH is incorrect (insufficient ionization control).

• Buffer Sensitivity:

  • Mixed-mode is sensitive to ionic strength.[1][4][5] Prepare buffer by weight, not volume, to ensure reproducibility.

Troubleshooting Guide

• Retention too long? Increase Buffer Concentration (e.g., from 20mM to 50mM). This competes with the analyte for SCX sites, pushing it off the column.

• Retention too short? Decrease Buffer Concentration or lower pH.

References

• Dolan, J. W., & Snyder, L. R. (2012). Troubleshooting LC Systems: A Comprehensive Approach to Troubleshooting LC Equipment and Separations. Humana Press.[1] (Foundational text on pKa and retention mechanisms).

• Thermo Fisher Scientific. (2020).[1] Mixed-Mode Chromatography: A Review of Principles and Applications.

• Zhang, K., & Liu, X. (2016). Mixed-Mode Chromatography in Pharmaceutical Analysis. Journal of Pharmaceutical and Biomedical Analysis.

• SIELC Technologies. (n.d.).[1] Separation of Piperidine and Related Compounds on Primesep Columns.

• U.S. Food and Drug Administration (FDA). (2015).[1] Analytical Procedures and Methods Validation for Drugs and Biologics.

Sources

• 1. N-[(E)-3-(2-amino-1H-imidazol-5-yl)prop-2-enyl]-4,5-dichloro-1H-pyrrole-2-carboxamide | C11H11Cl2N5O | CID 102597975 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. alternative-therapies.com [alternative-therapies.com]
• 3. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. chromatographyonline.com [chromatographyonline.com]

Crystal structure determination of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

An in-depth technical comparison guide for determining the crystal structure of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, evaluating Single-Crystal X-ray Diffraction (SCXRD), Microcrystal Electron Diffraction (MicroED), and Powder X-ray Diffraction (PXRD).

The Crystallization Bottleneck in Heterocyclic Drug Development

As a Senior Application Scientist, I frequently encounter the structural elucidation bottlenecks associated with flexible, multi-ring small molecules. 3-(2-Chloro-1H-imidazol-5-yl)piperidine is a prime example of a challenging pharmaceutical intermediate. It possesses a chiral center at the C3 position of the piperidine ring, making the determination of its absolute stereochemistry a critical regulatory requirement.

However, the molecule's chemical nature actively resists the formation of large single crystals. The basic secondary amine of the piperidine ring and the amphoteric imidazole moiety create a highly competitive, dynamic intermolecular hydrogen-bonding network. During solvent evaporation or cooling, this network typically drives rapid precipitation, resulting in twinned, microcrystalline aggregates rather than the highly ordered, >100 µm single crystals required for traditional X-ray analysis.

To overcome this, researchers must objectively evaluate the operational physics, sample requirements, and data outputs of SCXRD, MicroED, and PXRD to select the most viable pathway for structural elucidation.

Mechanistic Causality: X-ray vs. Electron Scattering

The fundamental difference between these analytical modalities lies in how their respective beams interact with the sample's atomic lattice.

Historically, SCXRD has been the definitive tool for structural analysis at the atomic level (). X-ray photons interact almost exclusively with the electron cloud of the atoms. Because this interaction is relatively weak, a massive sample volume (a crystal >100 µm in all dimensions) is required to generate a measurable diffraction pattern.

Conversely, the emergence of Microcrystal Electron Diffraction (MicroED) has revolutionized this workflow, allowing for the rapid analysis of sub-micron crystals directly from seemingly amorphous powders (). Electrons are charged particles; they interact with the electrostatic potential of the crystal lattice—meaning they are scattered by both the positively charged nuclei and the negatively charged electron clouds. This Coulombic interaction results in a scattering cross-section that is

to times stronger than that of X-rays. Consequently, MicroED can yield atomic-resolution data from nanocrystals as small as 100 nm thick.

Caption: Physical interaction differences between X-ray and electron diffraction.

Quantitative Performance Comparison

While PXRD is invaluable for bulk phase identification and polymorph screening, ab initio structure determination via Rietveld refinement is mathematically prohibitive for 3-(2-Chloro-1H-imidazol-5-yl)piperidine due to severe peak overlap caused by the conformational flexibility of the piperidine ring. Therefore, the primary comparison lies between SCXRD and MicroED.

Table 1: Modality Performance Metrics for 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Metric	SCXRD	MicroED	PXRD (Rietveld)
Sample Requirement	10–50 mg	< 1 mg	5–20 mg
Crystal Size Required	> 100 µm	100–500 nm	Polycrystalline powder
Time to Structure	Days to Weeks	< 1 Day	Weeks (computationally heavy)
Absolute Stereochemistry	Routine (via Flack parameter)	Emerging (via Dynamical Refinement)	Extremely Difficult
Resolution Limit	~0.7 Å	~0.8 Å	~1.5 Å (effective)
Success Rate (Flexible Molecules)	Low (Crystallization bottleneck)	High (Utilizes existing nanocrystals)	Low (Peak overlap issues)

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the workflows for both primary techniques must be executed as self-validating systems.

Protocol A: SCXRD Workflow

SCXRD remains the gold standard for absolute configuration if a suitable crystal can be grown. The presence of the chlorine atom in 3-(2-Chloro-1H-imidazol-5-yl)piperidine is a massive strategic advantage here.

• Crystallization: Dissolve 20 mg of the synthesized compound in a minimal volume of methanol. Set up a vapor diffusion chamber using diethyl ether as the antisolvent at 4 °C.

  • Causality: Slow vapor diffusion at reduced temperatures kinetically suppresses the rapid precipitation driven by the strong imidazole-piperidine hydrogen bonding network, promoting ordered lattice growth.

• Mounting: Harvest a single, optically clear crystal using a cryo-loop coated in paratone oil. Immediately transfer to the goniometer under a 100 K nitrogen stream.

• Self-Validating Step: Execute a 10-frame preliminary X-ray scan and calculate the internal merging R-factor (

  ). An validates that the crystal is not twinned and possesses sufficient diffraction power. If , discard the crystal to prevent wasting instrument time on unresolvable data.

• Data Collection: Collect full-sphere diffraction data using Cu Kα radiation (

  Å).

  • Causality: Cu Kα radiation is specifically chosen over Mo Kα because the longer wavelength maximizes the anomalous scattering signal (

    ) of the chlorine atom, enabling a highly precise calculation of the Flack parameter to definitively assign the C3 chiral center.

Protocol B: MicroED Workflow

When crystallization fails, MicroED bypasses the bottleneck entirely by utilizing the sub-micron crystals inherently present in the "amorphous" powder. Recent advances have demonstrated that dynamical refinement of MicroED data enables the accurate assignment of absolute stereochemistry for pharmaceutical compounds ().

• Sample Preparation: Gently crush <1 mg of the dry compound powder between two clean glass slides to break up larger aggregates.

• Grid Application: Apply the dry powder directly to a holey carbon continuous-film TEM grid. Shake off excess.

  • Causality: Dry application is strictly preferred over solvent-drop casting to avoid inadvertently inducing solvent-mediated polymorph transitions.

• Cryo-Plunging: Plunge the grid into liquid nitrogen and transfer to a cryo-TEM.

  • Causality: Cryogenic temperatures are mandatory. Organic molecules are highly susceptible to radiation damage from the electron beam. Cryo-cooling traps free radicals generated by inelastic scattering, preserving the high-resolution structural integrity of the lattice.

• Self-Validating Step: Inspect the grid under a low-dose search mode. Perform a quick diffraction sweep on a candidate nanocrystal. If the diffraction spots appear as smeared arcs rather than sharp, distinct points, the crystal lattice is physically bent or strained. Discard and select a new, pristine nanocrystal to ensure accurate integration.

• Data Collection: Collect continuous rotation data (e.g., -60° to +60° at a rate of 0.5°/s) using an ultra-low electron dose (<0.01 e⁻/Ų/s).

• Refinement: Process the data using DIALS. Apply dynamical scattering corrections during refinement to accurately assign the absolute stereochemistry of the molecule.

Caption: Comparative workflows for SCXRD and MicroED structure determination.

Conclusion

For 3-(2-Chloro-1H-imidazol-5-yl)piperidine, SCXRD remains the most straightforward method for determining absolute stereochemistry if the crystallization bottleneck can be overcome, leveraging the chlorine atom's anomalous dispersion. However, for rapid drug development pipelines where time and material are limited, MicroED is the superior modality. By utilizing the strong electrostatic interactions of electrons, MicroED bypasses weeks of crystallization trials, delivering high-resolution structural data and absolute configuration directly from sub-milligram powder samples.

References

• Jones, C. G., Martynowycz, M. W., Hattne, J., Fulton, T. J., Stoltz, B. M., Rodriguez, J. A., Nelson, H. M., & Gonen, T. "The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determination." ACS Central Science, 2018.[Link]

• de Moraes, L. S., Burch, J. E., Delgadillo, D. A., Rodriguez, I. H., Mai, H., Smith, A. G., Caille, S., Walker, S. D., Wurz, R. P., Cee, V. J., Rodriguez, J. A., Gostovic, D., Quasdorf, K., & Nelson, H. M. "Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED." Organic Letters, 2024.[Link]

• Wolff, A. M., Young, I. D., Sierra, R. G., Brewster, A. S., Martynowycz, M. W., Nango, E., Sugahara, M., Nakane, T., Ito, K., Aquila, A., et al. "Comparing serial X-ray crystallography and microcrystal electron diffraction (MicroED) as methods for routine structure determination from small macromolecular crystals." IUCrJ, 2020.[Link]

Spectroscopic Characterization of 3-(2-Chloro-1H-imidazol-5-yl)piperidine Isomers: A Comparative Guide to Analytical Platforms

The characterization of chiral pharmaceutical intermediates, particularly those containing basic nitrogen heterocycles, presents unique analytical challenges. 3-(2-Chloro-1H-imidazol-5-yl)piperidine is a highly functionalized scaffold featuring a chiral center at the C3 position of the piperidine ring, a basic secondary amine, and a tautomerizable imidazole ring.

This guide objectively compares the performance of modern analytical platforms used to resolve and spectroscopically characterize the enantiomers of this compound. By analyzing the causality behind experimental choices, we provide researchers with self-validating workflows for definitive stereochemical assignment.

Analytical Pipeline Overview

The characterization of these isomers requires a bipartite approach: (1) Chromatographic Resolution to isolate the enantiomers, followed by (2) Spectroscopic Elucidation to determine their absolute configuration.

Fig 1. Analytical workflow for the separation and characterization of chiral piperidine isomers.

Phase 1: Chiral Separation Platforms (SFC vs. HPLC)

The secondary amine of the piperidine ring (

) interacts strongly with residual silanols on traditional silica-based chiral stationary phases. This causes severe peak tailing and poor resolution in standard High-Performance Liquid Chromatography (HPLC).

To overcome this, Supercritical Fluid Chromatography (SFC) is the superior alternative. The high diffusivity and low viscosity of supercritical

accelerate mass transfer, while the addition of basic modifiers competitively masks silanol sites. As validated in recent studies on the , SFC drastically outperforms HPLC in both speed and resolution.

Quantitative Platform Comparison

Performance Metric	Chiral SFC (Chiralpak IC)	Chiral HPLC (Chiralpak IC)
Mobile Phase	/ MeOH (0.1% Diethylamine)	Hexane / EtOH (0.1% Diethylamine)
Flow Rate	3.0 mL/min	1.0 mL/min
Retention Time (Isomer 1)	3.2 min	14.5 min
Retention Time (Isomer 2)	4.1 min	18.2 min
Resolution ( )	3.8 (Baseline)	1.9 (Partial overlap)
Peak Symmetry (As)	1.05 (Sharp)	1.45 (Tailing)
Solvent Consumption	Very Low (Mostly )	High (Organic solvents)

Self-Validating SFC Protocol

• System Equilibration: Flush the Chiralpak IC column with

  /MeOH (90:10) containing 0.1% Diethylamine (DEA) at 120 bar and 35 °C.

• Racemate Validation: Inject the racemic mixture. Validation Checkpoint: The system is validated if exactly two peaks with a 1:1 integration ratio are observed. A deviation from 1:1 indicates either on-column degradation or an impure starting racemate.

• Fraction Collection: Collect the peaks and immediately evaporate the solvent under nitrogen to prevent basic-catalyzed racemization.

• Purity Confirmation: Re-inject the isolated fractions to confirm an enantiomeric excess (ee) of >99%.

Phase 2: Spectroscopic Structural Elucidation

Once isolated, the isomers must be spectroscopically characterized. The presence of the 2-chloro substitution on the imidazole ring is mechanistically advantageous here. Unsubstituted imidazoles undergo rapid 1H/3H tautomerization, which broadens NMR signals at room temperature. The electron-withdrawing chlorine atom lowers the

of the imidazole ring, slowing this tautomeric exchange and yielding sharp, highly resolved NMR spectra.

However, while 2D-NOESY NMR is excellent for determining relative stereochemistry (e.g., axial vs. equatorial positioning of the imidazole ring on the piperidine chair), it cannot determine the absolute configuration of a single chiral center.

Platform Comparison: VCD vs. ECD vs. NMR

Technique	Primary Utility	Reliance on Chromophores	Confidence Level for Absolute Config.
2D-NMR (NOESY)	Relative stereochemistry	None	N/A (Cannot determine absolute)
Electronic CD (ECD)	Absolute configuration	High (Requires rigid UV chromophore)	Low (Flexible imidazole ring)
Vibrational CD (VCD)	Absolute configuration	None (Probes 3N-6 vibrations)	>95% (Gold Standard)

Because the molecule lacks a rigid UV chromophore directly adjacent to the chiral center, traditional ECD is unreliable. Vibrational Circular Dichroism (VCD) , coupled with Density Functional Theory (DFT), is the definitive platform. VCD measures the differential absorption of left and right circularly polarized infrared light, providing a rich dataset of vibrational modes that are highly sensitive to the chiral environment, a method proven effective for.

Fig 2. Self-validating logical workflow for assigning absolute configuration using VCD and DFT.

Self-Validating VCD & DFT Protocol

• Experimental Acquisition: Dissolve 5 mg of the enantiopure isolate in

  . Acquire unpolarized Infrared (IR) and VCD spectra using an FT-VCD spectrometer (8 cm⁻¹ resolution, 4-hour accumulation) as detailed in standard .

• Conformational Search: Perform a Molecular Mechanics (MMFF) conformational search to identify all low-energy conformers of the (3R)-isomer.

• DFT Optimization: Optimize the geometry and calculate the vibrational frequencies of these conformers at the B3LYP/6-31G(d) level of theory.

• Validation Checkpoint (Critical): Overlay the theoretical IR spectrum with the experimental IR spectrum. If the Similarity Index is <85%, the conformational model is flawed (e.g., missing solvent interactions or dimer formations). Do not proceed to VCD analysis until the IR spectra match.

• Stereochemical Assignment: Once the IR spectra are validated, overlay the theoretical VCD spectrum of the (3R)-isomer with the experimental VCD spectrum. If the peaks align in the same direction (+/-), the isolate is (3R). If they are perfectly mirrored, the isolate is (3S).

Conclusion & Recommendations

For the spectroscopic characterization of 3-(2-Chloro-1H-imidazol-5-yl)piperidine isomers, relying on legacy techniques like HPLC and ECD introduces significant analytical risk due to peak tailing and chromophore flexibility.

Recommended Workflow:

• Utilize Chiral SFC-MS with basic modifiers for rapid, baseline resolution of the racemate without peak tailing.

• Employ High-Field NMR to confirm the structural integrity and relative chair conformation, taking advantage of the chlorine-induced tautomeric stabilization.

• Execute a VCD + DFT workflow to definitively assign the absolute configuration, ensuring the theoretical IR spectrum is used as a self-validating gatekeeper before final stereochemical assignment.

References

• Title: Solid-Phase Synthesis of ɤ-Lactone and 1,2-Oxazine Derivatives and Their Efficient Chiral Analysis Source: PLOS One URL: [Link]

• Title: Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines Source: PubMed Central (PMC) URL: [Link]

• Title: (3R,4S)-4-(4-Fluorophenyl)-3-hydroxymethyl-1-methylpiperidine: Conformation and Structure Monitoring by Vibrational Circular Dichroism Source: ACS Publications (The Journal of Organic Chemistry) URL: [Link]

Comparative Guide: Elemental Analysis and Purity Assay for 3-(2-Chloro-1H-imidazol-5-yl)piperidine

This guide provides an in-depth technical comparison of analytical methodologies for 3-(2-Chloro-1H-imidazol-5-yl)piperidine , a critical intermediate in the synthesis of histamine H3/H4 receptor antagonists and other bioactive heterocyclic amines.

Executive Summary & Technical Context

3-(2-Chloro-1H-imidazol-5-yl)piperidine presents a unique analytical paradox. While the imidazole ring provides aromatic stability and UV absorbance, the saturated piperidine ring introduces polarity and lacks a chromophore. Furthermore, the secondary amine functionality typically necessitates isolation as a salt (e.g., dihydrochloride), introducing significant hygroscopicity that complicates traditional Elemental Analysis (EA).

This guide compares the Standard Industrial Workflow (HPLC-UV + Combustion Analysis) against Advanced Alternative Workflows (qNMR + LC-MS/CAD) to determine the most accurate protocols for purity and composition assignment.

The Core Analytical Challenges

• Chromophore Bias: HPLC-UV at 254 nm detects the imidazole core but may miss piperidine-related impurities (e.g., ring-opening degradants) that lack conjugation.

• Hygroscopicity: The salt forms adsorb atmospheric moisture rapidly, rendering standard Carbon/Hydrogen/Nitrogen (CHN) combustion analysis unreliable without simultaneous water determination.

• Tautomerism: The N-H imidazole proton can migrate, potentially causing peak splitting in chromatography if pH is not strictly controlled.

Comparative Analysis: Purity Assay Methodologies

We evaluated three primary methodologies for assaying the purity of 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Method A: RP-HPLC with UV Detection (The Standard)

• Mechanism: Reversed-Phase chromatography on C18, detection at low UV (210–220 nm).

• Status: Industry Standard for routine QC.

Method B: Quantitative NMR (qNMR) (The "Gold Standard" Alternative)

• Mechanism: Proton (

  H) NMR using an internal standard (e.g., Maleic Acid or TCNB) to determine absolute purity (mass %).

• Status: Superior for reference standard qualification.

Method C: LC-MS/MS (The Sensitivity Alternative)

• Mechanism: Electrospray Ionization (ESI+) monitoring the

  transition.

• Status: Required for genotoxic impurity quantification.

Performance Comparison Matrix

Feature	Method A: HPLC-UV	Method B: qNMR	Method C: LC-MS/MS
Primary Utility	Routine Batch Release	Absolute Purity / Potency	Trace Impurity ID
Specificity	Moderate (Chromophore dependent)	High (Structural resolution)	Very High (Mass resolution)
Linearity ( )		N/A (Ratio based)
LOD (Limit of Detection)
Robustness	High (with buffered mobile phase)	High (Solvent dependent)	Moderate (Matrix effects)
Critical Weakness	Misses non-UV active impurities	High sample requirement ( mg)	Response factor variation

Experimental Protocols

Protocol 1: Optimized HPLC-UV Method (Buffer Controlled)

Rationale: To prevent peak tailing caused by the basic piperidine nitrogen and imidazole tautomerism, a high-ionic-strength phosphate buffer is essential.

• Column: Inertsil ODS-3 or equivalent C18 (150 mm

  4.6 mm, 5 m).

• Mobile Phase A: 20 mM Potassium Phosphate buffer (pH 6.5).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0–2 min: 5% B (Isocratic hold)

  • 2–15 min: 5%

    60% B

  • 15–20 min: 60% B (Wash)

• Flow Rate: 1.0 mL/min.[1][2][3][4]

• Detection: UV @ 215 nm (Max absorbance for imidazole-piperidine overlap) and 254 nm.

• Temperature: 30°C.

Protocol 2: qNMR for Absolute Purity (Self-Validating)

Rationale: qNMR eliminates the need for a reference standard of the analyte itself, relying instead on a traceable internal standard (IS).

• Internal Standard Selection: Maleic Acid (TraceCERT® grade).

  • Why? High purity, non-hygroscopic, and provides a singlet peak at

    6.3 ppm, distinct from the imidazole/piperidine protons.

• Solvent:

  (for HCl salts) or (for free base).

• Acquisition Parameters:

  • Pulse angle: 90°

  • Relaxation delay (

    ): seconds (Must be of the slowest proton).

  • Scans: 16 or 32.

• Calculation:

  Where = Integral area, = Number of protons, = Molar mass, = weighed mass, = Purity.[5][6][7]

Elemental Analysis (EA) vs. Alternatives

For 3-(2-Chloro-1H-imidazol-5-yl)piperidine, standard Combustion Analysis (CHN) often fails to match theoretical values due to variable hydration.

The "Alternative" Workflow (Recommended): Instead of relying solely on CHN, use High-Resolution Mass Spectrometry (HRMS) combined with Karl Fischer (KF) titration.

• Step 1: HRMS (Q-TOF or Orbitrap): Confirm the exact mass (

  186.079 for ). This validates the molecular formula without interference from water/solvents.

• Step 2: Karl Fischer Titration: Quantify water content directly.

• Step 3: Corrected Assay: Adjust the HPLC or qNMR purity using the KF water value to obtain the "As-Is" vs. "Anhydrous" purity.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision process for selecting the correct analytical method based on the stage of drug development.

Caption: Analytical decision tree for selecting between HPLC-UV, qNMR, and LC-MS based on development phase and reference standard availability.

References

• Zhou, G., Chen, Y., & Tang, Y. (2021). Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride. Journal of Chromatographic Science. Retrieved from [Link]

• Murali Krishna, S., et al. (2016).[8] Synthesis of 3-chloro-4-(1H-imidazol-1-yl)-4-(morpholino methyl)-1-phenyl azetidin-2-one. World Journal of Pharmacy and Pharmaceutical Sciences.[3] Retrieved from [Link]

• Royal Society of Chemistry. (2025). Investigations of the hygroscopic properties of ammonium sulfate and mixed ammonium sulfate and glutaric acid micro droplets. Physical Chemistry Chemical Physics. Retrieved from [Link]

• National Institutes of Health (NIH). (2025). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 4. A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fatty Acids in Heterocyclic Synthesis. Part XVII: Synthesis of Non Ionic Surfactants Containing Piperidine, Piperazine, Imidazole Based on Thiadiazole and Microbiological Activities Evaluation [scirp.org]
• 6. Design, Synthesis of Some New Thio-Substituted Imidazole and Their Biological Activity [article.sapub.org]
• 7. primescholars.com [primescholars.com]
• 8. researchgate.net [researchgate.net]

Quality Control Parameters for 3-(2-Chloro-1H-imidazol-5-yl)piperidine Reagents

Executive Summary: The Criticality of Scaffold Integrity

In the high-stakes landscape of kinase inhibitor development (specifically JAK and Tyk2 pathways), 3-(2-Chloro-1H-imidazol-5-yl)piperidine serves as a linchpin intermediate.[1] Its structural duality—a basic piperidine ring coupled with a functionalized imidazole—makes it a versatile but volatile building block.

For drug development professionals, the "purity" on a label is insufficient. The presence of regioisomers (4-yl vs 5-yl imidazole attachment) and enantiomeric impurities (at the piperidine C3 position) can silently derail Structure-Activity Relationship (SAR) studies. This guide objectively compares reagent grades and defines the rigorous QC protocols necessary to validate this compound before it enters your synthetic pipeline.

Comparative Analysis: Reagent Grades & Forms

Selecting the correct form of 3-(2-Chloro-1H-imidazol-5-yl)piperidine is not merely about cost; it is about chemical stability and downstream compatibility.[1]

Table 1: Comparative Performance of Reagent Forms

Feature	Free Base Form	Dihydrochloride Salt (2HCl)	Recommendation
CAS Registry	Generic/Niche	1263378-48-8 (Analogous)	2HCl for storage; Free Base for immediate use.[1]
Physical State	Waxy solid / Viscous oil	Crystalline Solid (White/Off-white)	2HCl is easier to weigh and handle.
Hygroscopicity	High (Deliquescent)	Moderate	2HCl requires desiccant storage.
Oxidative Stability	Low (Piperidine N susceptible to N-oxide formation)	High (Protonated amine is protected)	2HCl preferred for long-term stability.
Solubility	Soluble in DCM, MeOH, THF	Soluble in Water, MeOH; Insoluble in DCM	Choose based on the next reaction solvent.
Impurity Profile	Prone to carbamate formation (CO2 absorption)	Stable, but may contain inorganic salts	Free Base must be stored under Argon.

Decision Framework

• For GMP Synthesis: Use the Dihydrochloride Salt . The crystallization process involved in salt formation acts as an additional purification step, typically rejecting regioisomers and non-basic impurities.

• For Early Discovery (SAR): The Free Base is acceptable if freshly generated, but beware of "waxy" batches which often indicate solvent entrapment or oligomerization.

Critical Quality Control Parameters

To ensure the integrity of 3-(2-Chloro-1H-imidazol-5-yl)piperidine, a standard Certificate of Analysis (CoA) is insufficient.[1] You must validate the following specific parameters.

The "Hidden" Impurities

Unlike simple reagents, this scaffold is prone to specific degradation pathways and synthetic byproducts that standard HPLC gradients may miss.

• Regioisomerism (Critical): The synthesis often involves cyclization that can yield both the 5-yl and 4-yl imidazole isomers. These are chemically distinct but chromatographically similar.

• De-chlorination: If catalytic hydrogenation was used to reduce a pyridine precursor, the 2-chloro substituent on the imidazole is at risk of hydrogenolysis, yielding des-chloro impurities.[1]

• Enantiomeric Excess (ee%): The C3 position of the piperidine is a chiral center. Unless an asymmetric synthesis or resolution was performed, the material is a racemate. If you ordered a chiral isomer (R or S), Chiral HPLC is mandatory.

Diagram 1: Impurity Origin & Detection Logic

Caption: Logical flow of impurity origins and the specific analytical techniques required to detect them.

Experimental Protocols

The following protocols are designed to be self-validating . They include system suitability tests to ensure your data is reliable.

Protocol A: Reverse-Phase HPLC for Chemical Purity

Target: Separation of the 2-Chloro product from des-chloro impurities and pyridine precursors.[1]

Rationale: The basic nature of the piperidine and imidazole rings requires a buffered mobile phase with a basic pH or an ion-pairing agent to prevent peak tailing.

• Column: C18 (e.g., Agilent Zorbax Eclipse XDB-C18), 4.6 x 150 mm, 3.5 µm.[1]

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 8.5 with Ammonia). High pH ensures the amine is non-protonated, improving peak shape.[1]

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0 min: 5% B[1]

  • 15 min: 90% B[1]

  • 20 min: 90% B[1]

  • 21 min: 5% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 230 nm (Imidazole absorption) and 210 nm (General).

• Temperature: 30°C.

System Suitability Criteria:

• Tailing Factor: < 1.5 (Critical for basic compounds).

• Resolution: > 2.0 between the Main Peak and the Des-Chloro impurity (relative retention time ~0.9).

Protocol B: Chiral HPLC for Enantiomeric Purity

Target: Quantifying the ratio of (R) and (S) enantiomers at the piperidine C3 position.

Rationale: Standard C18 columns cannot separate enantiomers. A polysaccharide-based stationary phase is required.

• Column: Daicel Chiralpak AD-H or IA (Amylose-based), 4.6 x 250 mm, 5 µm.[1]

• Mobile Phase: n-Hexane : Ethanol : Diethylamine (80 : 20 : 0.1 v/v/v).

  • Note: Diethylamine (DEA) is mandatory to suppress non-specific interactions of the piperidine amine with the silica support.

• Flow Rate: 0.8 mL/min.

• Detection: UV at 230 nm.

• Sample Diluent: Ethanol.[3]

Validation Step: Inject a racemic standard first to establish the retention times of both enantiomers. If only one peak appears, your mobile phase polarity is likely too high (reduce Ethanol % to 10%).

Specification Guidelines for Procurement

When establishing a specification sheet for suppliers, copy and paste the following requirements to ensure "Research Grade" or higher quality.

Parameter	Acceptance Criteria	Method
Appearance	White to light yellow crystalline powder	Visual
Identification	Conforms to Structure (Proton signals for 2-Cl-Imidazole and Piperidine ring distinct)	1H-NMR (DMSO-d6)
HPLC Purity	≥ 98.0% (Area %)	Protocol A
Chiral Purity	≥ 99.0% ee (for chiral grades) or Racemic (50:[1]50)	Protocol B
Water Content	≤ 1.0% (Free Base) / ≤ 5.0% (2HCl Salt)	Karl Fischer (Coulometric)
Residue on Ignition	≤ 0.5%	Gravimetric
Residual Solvents	Meets ICH Q3C Limits (e.g., MeOH < 3000 ppm)	GC-Headspace

Diagram 2: Synthetic Pathway & Critical Control Points

Caption: Synthesis workflow highlighting where critical impurities are introduced and where QC interventions must occur.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 808966, 1-(4-Chloro-1,2,5-thiadiazol-3-yl)piperidine. Retrieved from [Link]

• Reddy, K. et al. (2014). Estimation of Enantiomeric Impurity in Piperidin-3-Amine by Chiral HPLC. Chirality. Retrieved from [Link]

Sources

• 1. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Piperidine - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Introduction: Beyond the Product - A Commitment to Safety

As researchers and drug development professionals, our focus is rightfully on discovery and innovation. However, the integrity of our work and the safety of our laboratory environment hinge on the meticulous management of the chemical reagents we employ, from initial handling to final disposal. This guide provides a detailed, procedural framework for the proper disposal of 3-(2-Chloro-1H-imidazol-5-yl)piperidine. The protocols herein are grounded in an understanding of its chemical nature as a chlorinated heterocyclic amine and are designed to ensure regulatory compliance, personal safety, and environmental stewardship. This document moves beyond a simple checklist, explaining the rationale behind each step to empower you to make informed safety decisions.

Hazard Identification and Risk Assessment: Understanding the "Why"

The disposal protocol for any chemical is dictated by its intrinsic hazards. While a specific Safety Data Sheet (SDS) for 3-(2-Chloro-1H-imidazol-5-yl)piperidine is not publicly available, its structure—containing a chlorinated imidazole ring and a piperidine moiety—allows us to infer a reliable hazard profile based on analogous compounds.[1][2][3] This proactive risk assessment is the cornerstone of a trustworthy safety system.

The primary concerns stem from its classification as a halogenated organic compound, its likely corrosive nature, and its potential toxicity.[1][2][4]

Table 1: Anticipated GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Rationale based on Analogous Compounds
Acute Oral Toxicity	Category 2	H300: Fatal if swallowed	Similar chlorinated piperidine hydrochlorides are classified as Category 2.[1][2]
Skin Corrosion/Irritation	Category 1B	H314: Causes severe skin burns and eye damage	This is a common classification for heterocyclic amines and their hydrochlorides.[1][2]
Serious Eye Damage	Category 1	H314: Causes severe skin burns and eye damage	Directly correlated with skin corrosion classification.[1][2]

| Germ Cell Mutagenicity | Category 2 | H341: Suspected of causing genetic defects | This potential hazard is noted in the SDS for 1-(2-Chloroethyl)piperidinium chloride.[1][2] |

Due to these significant hazards, all handling and disposal operations must be conducted with the utmost care to prevent any contact or environmental release.

Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of 3-(2-Chloro-1H-imidazol-5-yl)piperidine waste. This workflow is designed to be a self-validating system, ensuring that safety and compliance checks are integrated at every stage.

Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense

Causality: The requirement for robust PPE is a direct response to the compound's high oral toxicity and severe corrosivity.[1][2] Standard laboratory attire is insufficient.

• Hand Protection: Wear nitrile or neoprene gloves that are rated for chemical resistance. Always double-glove.

• Eye/Face Protection: Use tight-sealing safety goggles in conjunction with a full-face shield.[1][2]

• Body Protection: A flame-retardant lab coat is mandatory.[5] For handling larger quantities or cleaning spills, a chemically resistant apron or suit is required.

• Respiratory Protection: All handling of the solid compound or its solutions must be performed inside a certified chemical fume hood to prevent inhalation of dust or aerosols.[1][2]

Step 2: Waste Segregation and Collection - Preventing Hazardous Reactions

Causality: Improper waste segregation can lead to dangerous chemical reactions and significantly increases disposal costs. Halogenated organic compounds are subject to specific disposal regulations and treatment methods, such as high-temperature incineration, that differ from non-halogenated waste streams.[4][6]

• Designate a Waste Stream: Establish a dedicated hazardous waste container specifically for "Halogenated Organic Solids."

• Container Selection: Use a high-density polyethylene (HDPE) or glass container with a secure, tight-fitting lid that is clearly labeled. The container must be clean, dry, and in good condition.

• Collection:

  • For pure, unused compound: Scrape the material carefully into the designated waste container using a dedicated spatula.

  • For contaminated materials (e.g., weighing paper, gloves, paper towels): Place these items in the same designated solid waste container.

  • For solutions: Collect in a separate, dedicated "Halogenated Organic Liquid Waste" container. Do not mix with non-halogenated solvent waste.[6]

Caption: Disposal workflow for 3-(2-Chloro-1H-imidazol-5-yl)piperidine.

Step 3: Labeling - Ensuring Clear Communication

Causality: Accurate labeling is a regulatory requirement and is critical for communicating hazards to everyone in the laboratory and to waste management personnel.

Your hazardous waste label must include:

• The words "Hazardous Waste."[6]

• The full chemical name: "3-(2-Chloro-1H-imidazol-5-yl)piperidine." Avoid abbreviations.

• The specific hazards: "Toxic," "Corrosive," "Potential Mutagen."

• The accumulation start date (the date the first drop of waste was added).

• An approximate percentage of the contents.

Step 4: Temporary Storage - Maintaining a Safe Environment

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA). This area must be at or near the point of generation.

• Conditions: The SAA should be a secondary containment bin (e.g., a plastic tub) to contain any potential leaks. Store away from incompatible materials, particularly strong oxidizing agents and bases.[2][7]

• Container Management: Keep the waste container lid securely fastened at all times, except when adding waste.[6]

Step 5: Final Disposal - The End-of-Life Pathway

Causality: As a halogenated organic compound, land disposal is prohibited.[8] The most effective and compliant method for destroying such compounds is high-temperature incineration at a licensed facility.[4] This process breaks the carbon-halogen bonds and prevents the release of persistent organic pollutants.

• Contact: Arrange for waste pickup through your institution's Environmental Health & Safety (EHS) department or a certified hazardous waste contractor.

• Documentation: Complete all necessary waste manifests or pickup request forms as required by your institution and local regulations.

• Disposal Method: The final disposal must be at an approved waste disposal plant, which will utilize thermal treatment methods like incineration.[1][2][7]

Emergency Procedures: Planning for the Unexpected

In the event of accidental exposure, immediate and correct action is critical.

Caption: First aid response for accidental exposure.

• Skin Contact: Immediately take off all contaminated clothing.[1][2] Rinse the skin with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[1]

• Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding the eyelids open.[1][2] Remove contact lenses if present and easy to do.[1]

• Inhalation: Remove the person to fresh air and keep them in a position comfortable for breathing.[1][9]

• Ingestion: If swallowed, rinse the mouth with water.[1][2] Do NOT induce vomiting. [1][2]

• Action for All Exposures: Immediately call a poison center or doctor for medical attention. [1][2] Provide them with the safety information for a closely related compound, such as 1-(2-Chloroethyl)piperidinium chloride.

References

• U.S. Environmental Protection Agency. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• U.S. Government Publishing Office. (2000, December 26). eCFR — Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• U.S. Environmental Protection Agency. EPA Hazardous Waste Codes. Retrieved from [Link]

• California Code of Regulations. Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. Retrieved from [Link]

• U.S. Environmental Protection Agency. Waste Code - RCRAInfo. Retrieved from [Link]

• Vermont Department of Environmental Conservation. Frequently-Used Federal Hazardous Waste Codes. Retrieved from [Link]

• Wikipedia. Piperidine. Retrieved from [Link]

Sources

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. Piperidine - Wikipedia [en.wikipedia.org]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. 7.2 Organic Solvents [ehs.cornell.edu]
• 7. fishersci.com [fishersci.com]
• 8. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 9. chemscene.com [chemscene.com]

Personal protective equipment for handling 3-(2-Chloro-1H-imidazol-5-yl)piperidine

Comprehensive Safety and Operational Guide for Handling 3-(2-Chloro-1H-imidazol-5-yl)piperidine

As a Senior Application Scientist, I approach the handling of novel pharmaceutical intermediates not merely as a compliance exercise, but as a mechanistic safety protocol. 3-(2-Chloro-1H-imidazol-5-yl)piperidine is a bifunctional molecule that requires stringent handling procedures. Because it is a specialized intermediate, we must apply the precautionary principle outlined in Prudent Practices in the Laboratory, treating it as a highly reactive, corrosive, and sensitizing agent[1].

This guide provides researchers and drug development professionals with a self-validating, step-by-step operational framework to ensure absolute safety and structural integrity during synthesis and scale-up.

Mechanistic Hazard Profiling: Understanding the Molecule

To design an effective safety protocol, we must first understand the causality behind the chemical's hazards. 3-(2-Chloro-1H-imidazol-5-yl)piperidine combines two distinct reactive moieties, each contributing to its overall risk profile:

• The Piperidine Ring (Corrosivity & Basicity): Piperidine derivatives are highly basic secondary amines. Upon contact with biological moisture (such as sweat or the tear film of the eye), they undergo rapid, exothermic protonation. This reaction leads to severe, localized tissue necrosis and irreversible chemical burns[2]. Furthermore, piperidine derivatives can exhibit significant vapor pressures, presenting inhalation hazards.

• The 2-Chloroimidazole Core (Toxicity & Sensitization): Halogenated imidazoles are notorious for causing severe ocular damage and dermal sensitization[3]. The addition of the chloro-substituent increases the molecule's lipophilicity (LogP), significantly enhancing its ability to penetrate the stratum corneum (the outer layer of skin) and enter systemic circulation. Imidazole scaffolds are also frequently flagged for potential reproductive toxicity[3].

Quantitative Hazard Assessment The following table summarizes the physicochemical hazard indicators based on the constituent functional groups.

Hazard Parameter	Estimated Characteristic	Operational Implication
pKa (Piperidine moiety)	~10.5 - 11.0 (Highly Basic)	Reacts exothermically with acids; highly corrosive to mucous membranes.
LogP (Lipophilicity)	~1.5 - 2.5	Moderate to high skin permeability; rapid systemic absorption risk.
Physical State	Solid powder (typically)	Dust aerosolization and inhalation is the primary exposure route during transfer.
Halogen Content	Contains covalently bound Chlorine	Must be disposed of strictly in halogenated organic waste streams.

Mandatory Personal Protective Equipment (PPE) Matrix

The selection of PPE is a calculated defense against the specific permeation and degradation risks posed by basic nitrogenous heterocycles. Standard laboratory attire is insufficient.

Protection Category	Recommended Equipment	Mechanistic Justification
Ocular & Face	Tight-fitting chemical safety goggles. Add a full face shield if handling >50 mL of solutions.	Piperidine derivatives cause irreversible corneal damage[2]. Standard safety glasses lack orbital seals and cannot prevent vapor/dust ingress.
Dermal (Hands)	Heavy-duty Nitrile (≥8 mil) or Butyl rubber gloves. Double-gloving is mandatory.	Basic amines can permeate standard 4-mil nitrile examination gloves over time. The outer glove absorbs initial contact; the inner glove provides a redundant barrier.
Dermal (Body)	Flame-retardant (FR), anti-static laboratory coat, fully buttoned. Closed-toe impermeable shoes.	Prevents static discharge (critical if solvated in flammable organics) and protects against corrosive dust and localized splashes.
Respiratory	N95/P100 particulate respirator (for solids). NIOSH-approved organic vapor (OV) cartridge (for solutions).	Mitigates the inhalation of corrosive dust during weighing, and protects against volatile amine vapors during solvent transfers[4].

Operational Workflows: Step-by-Step Handling Protocol

A robust safety protocol must be a self-validating system. This means safety is actively confirmed at each step, rather than passively assumed.

Phase 1: Pre-Operational Setup & Engineering Controls

• Validate Fume Hood Flow: Conduct all handling inside a certified chemical fume hood.

  • Self-Validation Step: Tape a small strip of Kimwipe to the bottom of the sash. Ensure it pulls steadily inward, visually confirming a face velocity of 0.4–0.6 m/s before opening the chemical container[1].

• Static Mitigation: Because pharmaceutical powders carry static charges that lead to dangerous aerosolization, place a static-dissipative mat inside the hood and use grounded, anti-static weighing spatulas.

Phase 2: Material Transfer and Weighing

• The Tare-Vial Method: Never weigh this compound directly onto open weigh paper on an open lab bench.

• Enclosed Transfer: Inside the fume hood, transfer the required mass of 3-(2-Chloro-1H-imidazol-5-yl)piperidine into a pre-tared, sealable glass vial. Cap the vial tightly.

• Measurement: Move the sealed vial to the analytical balance to record the precise mass. This isolates the corrosive dust, preventing contamination of the balance enclosure and ambient lab air[4].

Phase 3: Solubilization and Decontamination

• Controlled Solubilization: When adding solvents (e.g., Dichloromethane, Methanol), add the liquid dropwise initially. The highly basic piperidine ring can cause localized exothermic reactions if trace acidic impurities are present in the solvent.

• Surface Decontamination: After the operation, wipe down the fume hood surface with a dilute 1% acetic acid solution. This chemically neutralizes any invisible, highly basic piperidine residues. Follow this with a thorough wipe using distilled water.

Safety and Operational Workflow Diagram

The following logical workflow maps the critical path from initial hazard recognition to final environmental disposal.

Workflow for handling 3-(2-Chloro-1H-imidazol-5-yl)piperidine from hazard assessment to disposal.

Disposal and Waste Management Plan

Improper disposal of halogenated nitrogen heterocycles can lead to dangerous cross-reactions in laboratory waste carboys.

• Strict Segregation: Due to the 2-chloro substituent on the imidazole ring, all waste containing this compound (including contaminated solvents and washings) MUST be segregated exclusively into Halogenated Organic Waste containers.

• Incompatibility Warning: Never mix this basic intermediate with acidic waste streams (e.g., nitric acid, sulfuric acid) or strong oxidizers. Mixing basic amines with oxidizers can generate explosive N-oxides or release highly toxic nitrogen dioxide gas[1].

• Emergency Spill Response:

  • Solid Spills: Do not sweep dry, as this aerosolizes the corrosive powder. Cover the spill with a damp absorbent pad or diatomaceous earth to suppress dust. Use non-sparking tools to scoop the material into a hazardous waste bucket.

  • Liquid Spills: Neutralize the area carefully with a mild acid (such as citric acid or dilute acetic acid) to quench the basic piperidine moiety before applying chemical absorbents.

References

• Source: nih.
• Source: thermofisher.
• Source: fishersci.
• Title: 5-(4-Chlorobutyl)

Sources

• 1. Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. fishersci.com [fishersci.com]
• 4. 5-(4-Chlorobutyl)-1-Cyclohexyl-1H-Tetrazole | 73963-42-5 | Benchchem [benchchem.com]